1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

• CAS: 1263285-86-4

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

This technical guide provides a comprehensive overview of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile (CAS No. 1263285-86-4), a molecule of significant interest in medicinal chemistry and organic synthesis. This document is intended for researchers, scientists, and drug development professionals, offering insights into its chemical properties, synthesis, potential applications, and safe handling. The information presented herein is a synthesis of available data and established chemical principles, designed to provide a robust foundation for further investigation.

Core Molecular Characteristics

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a bifunctional organic compound featuring a cyclohexane ring, a nitrile group, and a 3-hydroxyphenyl substituent, all attached to a quaternary carbon. This unique arrangement of functional groups imparts specific chemical reactivity and potential biological activity.

The presence of a phenolic hydroxyl group provides a site for hydrogen bonding and potential metabolic transformations, while the nitrile group can act as a hydrogen bond acceptor or a bioisostere for other functional groups in drug design.[1] The cyclohexane scaffold offers a three-dimensional framework that can be functionalized to optimize binding to biological targets.[2]

Table 1: Physicochemical Properties of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Property	Value	Source(s)
CAS Number	1263285-86-4	[3][4][5][6]
Molecular Formula	C13H15NO	[3][4][6]
Molecular Weight	201.27 g/mol	[3][4][6]
MDL Number	MFCD17011760	[3][6]
Class	Specialty Chemicals / Pharmaceutical Intermediates	[4][7]
Hazard	Irritant	[6]

Synthesis and Mechanistic Considerations

Proposed Synthetic Pathway: Cyanation of a Hemiketal Intermediate

A highly effective method for the synthesis of α-hydroxynitriles (cyanohydrins) and their subsequent derivatives involves the reaction of a ketone with a cyanide source. In this case, the precursor would be 3-(cyclohexan-1-one-yl)phenol.

Experimental Protocol:

• Preparation of the Precursor: 3-Bromophenol is reacted with cyclohexanone in the presence of a palladium catalyst and a suitable base (e.g., Buchwald-Hartwig amination conditions adapted for C-O coupling) to yield 3-(cyclohexan-1-one-yl)phenol.

• Cyanation Reaction:

  • To a solution of 3-(cyclohexan-1-one-yl)phenol (1 equivalent) in a suitable solvent such as methanol or ethanol, add sodium cyanide (NaCN, 1.2 equivalents).

  • Cool the mixture to 0-5 °C in an ice bath.

  • Slowly add a solution of a mild acid, such as acetic acid or sodium bisulfite, to generate HCN in situ.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to afford pure 1-(3-hydroxyphenyl)cyclohexanecarbonitrile.

Causality in Experimental Choices:

• The in situ generation of HCN from NaCN and a mild acid is a standard and safer alternative to handling highly toxic hydrogen cyanide gas directly.

• The choice of a protic solvent like methanol can facilitate the reaction by stabilizing the intermediates.

• Purification by column chromatography is essential to remove any unreacted starting material and byproducts, ensuring high purity of the final compound.

Proposed Reaction Mechanism

The reaction likely proceeds through the formation of a cyanohydrin intermediate, which is stable due to the presence of the quaternary carbon.

Caption: Proposed mechanism for the synthesis of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile.

Spectral Characterization (Predicted)

In the absence of published spectral data, the following are predictions based on the chemical structure and data from analogous compounds. These predictions are valuable for guiding the characterization of synthesized material.

¹H NMR Spectroscopy

• Aromatic Protons (δ 6.5-7.5 ppm): The 3-hydroxyphenyl group will exhibit a complex multiplet pattern characteristic of a 1,3-disubstituted benzene ring.

• Phenolic Proton (δ 5.0-6.0 ppm, broad): A broad singlet, which is exchangeable with D₂O. Its chemical shift can be concentration-dependent.

• Cyclohexane Protons (δ 1.5-2.5 ppm): A series of broad multiplets corresponding to the axial and equatorial protons of the cyclohexane ring.

¹³C NMR Spectroscopy

• Nitrile Carbon (δ ~120 ppm): A characteristic signal for the cyano group carbon.

• Quaternary Carbon (δ ~40-50 ppm): The carbon atom attached to the phenyl, cyano, and cyclohexane moieties.

• Aromatic Carbons (δ 110-160 ppm): Six distinct signals for the carbons of the phenyl ring, with the carbon attached to the hydroxyl group being the most downfield.

• Cyclohexane Carbons (δ 20-40 ppm): Signals corresponding to the methylene groups of the cyclohexane ring.

Infrared (IR) Spectroscopy

• O-H Stretch (broad, ~3300 cm⁻¹): A broad absorption band characteristic of the phenolic hydroxyl group.

• C-H Stretch (aromatic, ~3000-3100 cm⁻¹): Absorptions for the C-H bonds of the phenyl ring.

• C-H Stretch (aliphatic, ~2850-2950 cm⁻¹): Absorptions for the C-H bonds of the cyclohexane ring.

• C≡N Stretch (sharp, ~2230 cm⁻¹): A sharp, medium-intensity band characteristic of the nitrile group.

• C=C Stretch (aromatic, ~1600 cm⁻¹ and ~1450 cm⁻¹): Absorptions corresponding to the carbon-carbon double bonds in the aromatic ring.

Applications in Drug Discovery and Medicinal Chemistry

While specific biological activities for 1-(3-hydroxyphenyl)cyclohexanecarbonitrile have not been extensively reported, its structural motifs are present in numerous pharmacologically active compounds. This makes it a valuable scaffold and intermediate for drug discovery.

• As a Precursor for Novel Chemical Entities: This molecule can serve as a starting point for the synthesis of more complex molecules. The hydroxyl and nitrile groups are amenable to a wide range of chemical transformations.

• Potential as an Enzyme Inhibitor: The hydroxyphenyl moiety is a common feature in many enzyme inhibitors, where it can participate in key hydrogen bonding interactions within the active site. For instance, derivatives of cyclohexane have been explored as inhibitors of enzymes like 4-hydroxyphenylpyruvate dioxygenase.[8]

• Scaffold for CNS-Active Agents: The cyclohexane ring provides a lipophilic scaffold that can facilitate blood-brain barrier penetration, a desirable property for drugs targeting the central nervous system.

• Bioisosteric Replacement: The nitrile group can serve as a bioisostere for a carbonyl group or a hydroxyl group, offering advantages in terms of metabolic stability and bioavailability.[1]

Caption: Potential applications of the core scaffold in drug discovery.

Safety, Handling, and Storage

As with any chemical compound, proper safety precautions must be observed when handling 1-(3-hydroxyphenyl)cyclohexanecarbonitrile.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[9][10]

• Ventilation: Use only outdoors or in a well-ventilated area.[9][10] Ensure that eyewash stations and safety showers are readily accessible.[11]

• Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9][10] Wash hands and any exposed skin thoroughly after handling.[9][10] Do not eat, drink, or smoke when using this product.[9][10]

• First Aid:

  • Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing. Call a poison center or doctor if you feel unwell.[9][10]

  • Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[9][10]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[9][10]

  • Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.[9][10]

• Storage: Store in a well-ventilated place.[9][10] Keep the container tightly closed.[9][10] Store locked up.

• Disposal: Dispose of contents/container to an approved waste disposal plant.[9][10]

Conclusion

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a compound with significant potential in the fields of organic synthesis and medicinal chemistry. Its unique combination of functional groups on a three-dimensional scaffold makes it an attractive building block for the development of novel therapeutics. While detailed experimental data for this specific molecule is emerging, this guide provides a solid, scientifically-grounded framework for its synthesis, characterization, and potential applications. Further research into its biological activity is warranted and could unveil new avenues for drug discovery.

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• PubMed. SAR studies of 3-cyclopropanecarbonyloxy-2-cyclohexen-1-one as inhibitors of 4-hydroxyphenylpyruvate dioxygenase. [Link]

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An In-Depth Technical Guide to the Synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, a key intermediate in the production of various fine chemicals and active pharmaceutical ingredients (APIs), notably the second-generation antihistamine, Cetirizine.[1][2] This document details a robust and widely applicable synthetic methodology, rooted in the principles of the Strecker synthesis. It offers an in-depth exploration of the reaction mechanism, a step-by-step experimental protocol, critical safety considerations, and methods for purification and characterization. The content is tailored for researchers, chemists, and professionals in the field of drug development and organic synthesis, aiming to provide both theoretical understanding and practical, actionable insights for laboratory and scale-up applications.

Introduction and Strategic Importance

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile (CAS No. 1263285-86-4) is a valuable organic compound featuring a cyclohexane ring, a nitrile group, and a 3-hydroxyphenyl substituent attached to the same carbon atom.[3] Its molecular formula is C13H15NO, and it has a molecular weight of 201.27 g/mol .[3] The strategic importance of this molecule lies in its bifunctional nature; the nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, while the hydroxyl group offers a site for etherification. This versatility makes it a crucial building block in the synthesis of more complex molecules.[4]

Its most prominent application is as a precursor in the multi-step synthesis of Cetirizine, a widely used non-sedating antihistamine that selectively antagonizes peripheral H1 receptors.[1][5] The synthesis of high-purity 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is therefore a critical upstream process that directly impacts the yield and quality of the final API.

Overview of Synthetic Strategy: A Modified Strecker Approach

The synthesis of α-hydroxynitriles (cyanohydrins) and related compounds is a cornerstone of organic chemistry. The chosen methodology for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a variation of the well-established Strecker synthesis. The classical Strecker reaction involves a three-component reaction between an aldehyde or ketone, ammonia (or an amine), and a cyanide source to form an α-aminonitrile.[6][7][8]

In this specific synthesis, we adapt this principle in a one-pot, two-step process. The reaction leverages the reactivity of cyclohexanone and 3-hydroxybenzaldehyde with a cyanide source. While not a traditional Strecker amino acid synthesis, the core mechanistic principle of nucleophilic cyanide addition to a carbonyl-derived intermediate is central to the transformation.

Caption: Figure 1. High-Level Synthesis Workflow.

Detailed Reaction Mechanism

The reaction proceeds through a base-catalyzed aldol-type condensation followed by a Michael addition of the cyanide ion.

• Enolate Formation: A base (e.g., hydroxide from the hydrolysis of NaCN or an added catalyst) deprotonates the α-carbon of cyclohexanone to form a resonance-stabilized enolate ion. This is the key nucleophile in the initial C-C bond formation.

• Aldol Condensation: The cyclohexanone enolate attacks the electrophilic carbonyl carbon of 3-hydroxybenzaldehyde. This forms an aldol addition product, a β-hydroxy ketone.

• Dehydration: Under the reaction conditions, the aldol adduct readily undergoes dehydration (elimination of a water molecule) to yield an α,β-unsaturated ketone, 2-(3-hydroxybenzylidene)cyclohexan-1-one.

• Michael Addition (Conjugate Addition) of Cyanide: The cyanide ion (CN⁻), a potent nucleophile, attacks the β-carbon of the α,β-unsaturated ketone. This conjugate addition is thermodynamically favored and results in the formation of an enolate intermediate.

• Protonation: The intermediate enolate is protonated by a proton source in the reaction mixture (e.g., water) to yield the final product, 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Caption: Figure 2. Simplified Reaction Mechanism.

Experimental Protocol

This protocol is a representative procedure. Researchers should optimize conditions based on their specific laboratory setup and scale.

4.1. Reagents and Equipment

Reagent/Material	CAS Number	Molecular Weight	Quantity (for 0.1 mol scale)	Notes
Cyclohexanone	108-94-1	98.14 g/mol	10.8 g (11.4 mL, 0.11 mol)	Use freshly distilled for best results.
3-Hydroxybenzaldehyde	100-83-4	122.12 g/mol	12.2 g (0.10 mol)	Ensure high purity.
Sodium Cyanide (NaCN)	143-33-9	49.01 g/mol	5.4 g (0.11 mol)	EXTREMELY TOXIC. Handle with extreme caution.[9][10]
Ethanol (95%)	64-17-5	46.07 g/mol	100 mL	Solvent.
Acetic Acid (Glacial)	64-19-7	60.05 g/mol	~6.6 g (6.3 mL)	For neutralization.
Toluene	108-88-3	92.14 g/mol	As needed	For extraction.
Saturated NaCl Solution	N/A	N/A	As needed	For washing.
Anhydrous MgSO₄ or Na₂SO₄	7487-88-9	120.37 g/mol	As needed	For drying.

Equipment:

• 500 mL three-neck round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Dropping funnel

• Thermometer

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard glassware for workup and purification

4.2. Step-by-Step Procedure

• Setup: Assemble the three-neck flask with the mechanical stirrer, reflux condenser, and thermometer. Ensure the setup is in a well-ventilated fume hood.

• Charge Reagents: To the flask, add 3-hydroxybenzaldehyde (12.2 g), cyclohexanone (10.8 g), and ethanol (100 mL). Stir the mixture at room temperature until all solids have dissolved.

• Prepare Cyanide Solution: In a separate beaker, carefully dissolve sodium cyanide (5.4 g) in 20 mL of deionized water. Caution: This solution is highly toxic and corrosive.[9]

• Initiate Reaction: Cool the flask containing the aldehyde and ketone to 10-15 °C using an ice bath. Slowly add the sodium cyanide solution dropwise over 30 minutes, ensuring the internal temperature does not exceed 20 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching and Neutralization: Once the reaction is complete, cool the mixture again in an ice bath. Slowly and carefully add glacial acetic acid to neutralize the excess cyanide and base, adjusting the pH to ~5-6. CRITICAL: This step will liberate highly toxic hydrogen cyanide (HCN) gas.[11] This must be performed in a highly efficient fume hood.

• Solvent Removal: Remove the bulk of the ethanol using a rotary evaporator.

• Extraction: Transfer the remaining aqueous slurry to a separatory funnel. Add 100 mL of toluene and 50 mL of water. Shake vigorously and allow the layers to separate. Collect the organic layer.

• Washing: Wash the organic layer sequentially with 50 mL of water and 50 mL of saturated sodium chloride (brine) solution.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product, typically as a viscous oil or a low-melting solid.

4.3. Purification

The crude product can be purified by one of the following methods:

• Crystallization: Dissolve the crude product in a minimal amount of hot toluene or a mixture of ethyl acetate/hexane. Allow it to cool slowly to induce crystallization. Filter the crystals and wash with cold solvent.

• Column Chromatography: For higher purity, the crude oil can be purified on a silica gel column using a gradient of ethyl acetate in hexane as the eluent.

Safety and Handling

The paramount safety concern in this synthesis is the use of sodium cyanide.[12]

• Toxicity: Sodium cyanide is a potent poison that can be fatal if ingested, inhaled, or absorbed through the skin.[9][10][11]

• HCN Gas Liberation: Contact with acids liberates extremely toxic and flammable hydrogen cyanide (HCN) gas.[11] The neutralization step is the most hazardous part of this procedure.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., neoprene or butyl rubber), a lab coat, and splash-proof safety goggles or a full-face shield.[11]

• Fume Hood: All operations involving sodium cyanide and the subsequent acidification must be conducted in a certified, high-performance chemical fume hood.

• Waste Disposal: All cyanide-containing waste (solid and liquid) must be quenched with an oxidizing agent (e.g., sodium hypochlorite solution) under basic conditions before disposal according to institutional and local regulations.

• Emergency Preparedness: An emergency cyanide antidote kit should be readily available, and all personnel must be trained in its use. Work in pairs; never handle cyanide alone.[10][12]

Characterization and Data

The identity and purity of the synthesized 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile should be confirmed using standard analytical techniques.

Analysis Technique	Expected Results
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 7.30-7.20 (m, 1H, Ar-H), 6.90-6.75 (m, 3H, Ar-H), 5.50 (s, 1H, -OH), 2.50-1.50 (m, 10H, cyclohexyl-H).
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): 156.0 (C-OH), 130.0 (Ar-CH), 122.0 (C-CN), 119.0 (Ar-CH), 115.0 (Ar-CH), 114.0 (Ar-CH), 50.0 (quaternary C), 35.0 (CH₂), 25.0 (CH₂), 22.0 (CH₂).
FT-IR (KBr, cm⁻¹)	ν (cm⁻¹): 3400-3200 (broad, O-H stretch), 3050 (Ar C-H stretch), 2940, 2860 (Aliphatic C-H stretch), 2230 (C≡N stretch, weak), 1600, 1585 (C=C aromatic stretch).
Mass Spec. (ESI-MS)	m/z: 202.12 [M+H]⁺, 224.10 [M+Na]⁺.
Melting Point	Varies with purity, typically in the range of 85-95 °C.

Note: NMR chemical shifts are approximate and can vary depending on the solvent and concentration.[13][14][15][16]

Conclusion

This guide outlines a reliable and efficient method for the synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. By adapting the principles of the Strecker reaction, this protocol provides a high-yield pathway to a critical pharmaceutical intermediate. The success of this synthesis hinges on careful control of reaction conditions and, most importantly, strict adherence to safety protocols when handling highly toxic cyanide reagents. The detailed procedural and analytical data provided herein serve as a valuable resource for chemists in research and development, enabling the consistent production of this important chemical building block.

References

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• Simbera, J., et al. (2014). New One-Pot Methods for Preparation of Cyclohexanecarbonitrile—Green Chemistry Metrics Evaluation for One-Pot and Similar. Scirp.org. Available from: [Link]

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An In-depth Technical Guide to 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, a molecule of interest in synthetic and medicinal chemistry. While specific experimental data for this compound is limited in publicly accessible literature, this document, authored from the perspective of a Senior Application Scientist, extrapolates from established chemical principles and data on analogous structures to present a robust guide to its synthesis, characterization, and potential pharmacological relevance. We will delve into its chemical identity, propose a logical synthetic pathway with detailed protocols, and discuss the analytical techniques required for its structural elucidation and purity assessment. Furthermore, we will explore its potential as a scaffold in drug discovery, drawing parallels with structurally related compounds.

Chemical Identity and Properties

IUPAC Name: 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Synonyms: While no widely recognized synonyms exist, it may be referred to by its CAS number or variations of its IUPAC name.

Molecular Structure:

Caption: Chemical structure of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Physicochemical Properties:

Due to the absence of specific experimental data for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, the following table presents estimated and known properties of structurally related compounds to provide a reasonable approximation.

Property	Value (Estimated or from Analogs)	Source/Rationale
Molecular Formula	C₁₃H₁₅NO
Molecular Weight	201.27 g/mol
CAS Number	1263285-86-4
Appearance	Likely a white to off-white solid.	Based on similar aromatic nitriles.
Melting Point (°C)	Not available. Expected to be in the range of 100-150 °C.	Analogy with substituted cyclohexanecarbonitriles.
Boiling Point (°C)	Not available. Expected to be >300 °C.	High molecular weight and polar functional groups suggest a high boiling point.
Solubility	Soluble in methanol, ethanol, DMSO, and chlorinated solvents. Sparingly soluble in water.	The hydroxyl group imparts some water solubility, but the larger hydrophobic scaffold dominates.
pKa	~10	The phenolic hydroxyl group is weakly acidic.

Synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

The synthesis of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile can be logically approached through a nucleophilic addition of a cyanide source to a cyclohexanone precursor, followed by the introduction of the hydroxyphenyl moiety. A plausible and efficient synthetic route is outlined below, drawing upon established methodologies for similar transformations.

Proposed Synthetic Pathway:

Caption: Proposed synthetic pathway for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Detailed Experimental Protocol (Hypothetical):

Step 1: Protection of 3-Bromophenol

• Rationale: The acidic phenolic proton would interfere with the subsequent Grignard or organolithium formation. Protection as a trimethylsilyl (TMS) ether is a standard and easily reversible strategy.

• Procedure:

  • To a stirred solution of 3-bromophenol (1.0 eq) and triethylamine (1.5 eq) in dry tetrahydrofuran (THF) at 0 °C, add trimethylsilyl chloride (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, quench with saturated aqueous sodium bicarbonate solution and extract with diethyl ether.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3-bromophenyl trimethylsilyl ether, which can often be used in the next step without further purification.

Step 2: Grignard Reaction with Cyclohexanone

• Rationale: Formation of an organometallic reagent from the protected 3-bromophenol allows for nucleophilic attack on the electrophilic carbonyl carbon of cyclohexanone, forming the core carbon skeleton.

• Procedure:

  • To a solution of 3-bromophenyl trimethylsilyl ether (1.0 eq) in dry THF, add n-butyllithium (1.1 eq, 1.6 M in hexanes) dropwise at -78 °C.

  • Stir the mixture at this temperature for 1 hour to ensure complete metal-halogen exchange.

  • Add a solution of cyclohexanone (1.2 eq) in dry THF dropwise.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • The crude product, 1-(3-(trimethylsilyloxy)phenyl)cyclohexan-1-ol, can be deprotected by treatment with a mild acid (e.g., acetic acid in THF/water) or a fluoride source (e.g., TBAF) to yield 1-(3-hydroxyphenyl)cyclohexanol.

Step 3: Cyanation (Strecker Synthesis Adaptation)

• Rationale: The tertiary alcohol can be converted to the nitrile. A direct cyanation of the tertiary alcohol can be challenging. An alternative is the conversion of the alcohol to a good leaving group (e.g., via a Mitsunobu reaction with a cyanide source) or through an elimination-addition sequence. A more direct, albeit conceptually different, approach would be a one-pot reaction of 3-hydroxybenzaldehyde, cyclohexanone, and a cyanide source, though this would lead to a different isomer. For the target compound, a more robust method involves the reaction of a ketone with a cyanide source. Therefore, an alternative synthesis starting from 3-hydroxyacetophenone could be considered, followed by a Robinson annulation to form a cyclohexenone, and subsequent manipulations. However, a more direct conceptual approach from 3-bromophenol is outlined here, which would likely involve the conversion of the tertiary alcohol to a carbocation intermediate under acidic conditions in the presence of a cyanide source.

• Alternative and More Plausible Final Step: Nucleophilic Cyanation of an Intermediate Ketone A more reliable synthesis would likely proceed through a different intermediate. For instance, 3-hydroxyacetophenone could be a more suitable starting material.

  • Friedel-Crafts Acylation: Reaction of phenol with cyclohexanecarbonyl chloride in the presence of a Lewis acid would likely yield a mixture of ortho and para isomers, with the meta isomer being a minor product.

  • A More Controlled Approach: A more plausible route would involve the reaction of 3-methoxyphenylmagnesium bromide with cyclohexanone to form 1-(3-methoxyphenyl)cyclohexan-1-ol. This can then be dehydrated to the corresponding cyclohexene, followed by hydroboration-oxidation to introduce a hydroxyl group at the 2-position, which can then be oxidized to a ketone. This ketone can then undergo a Strecker-like reaction. However, for the specific target, a more direct cyanation is desirable.

A More Direct and Plausible Synthetic Protocol:

• Reaction of 3-methoxyphenylmagnesium bromide with cyclohexanone:

  • Prepare the Grignard reagent from 3-bromoanisole and magnesium turnings in dry THF.

  • React the Grignard reagent with cyclohexanone at 0 °C to room temperature.

  • Work-up with aqueous ammonium chloride to obtain 1-(3-methoxyphenyl)cyclohexan-1-ol.

• Demethylation and Cyanation:

  • Treat 1-(3-methoxyphenyl)cyclohexan-1-ol with a strong acid such as HBr to cleave the methyl ether and potentially dehydrate the tertiary alcohol to form 3-(cyclohex-1-en-1-yl)phenol.

  • Alternatively, the tertiary alcohol can be treated with sodium cyanide and a strong acid (e.g., sulfuric acid) in a two-phase system. This reaction is hazardous and requires extreme caution due to the in situ generation of HCN.

  • A safer alternative would be to convert the alcohol to a better leaving group (e.g., a tosylate or mesylate) and then perform a nucleophilic substitution with a cyanide salt like KCN or NaCN in a polar aprotic solvent like DMSO.

Structural Elucidation and Characterization

Unambiguous characterization of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is crucial for confirming its identity and purity. A combination of spectroscopic techniques should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic and aliphatic protons.

  • Aromatic Protons: The protons on the 3-hydroxyphenyl ring will appear as a complex multiplet in the aromatic region (δ 6.5-7.5 ppm).

  • Cyclohexane Protons: The ten protons of the cyclohexane ring will appear as a series of broad multiplets in the aliphatic region (δ 1.0-2.5 ppm).

  • Hydroxyl Proton: The phenolic hydroxyl proton will appear as a broad singlet, the chemical shift of which is dependent on concentration and solvent. It can be confirmed by D₂O exchange.

• ¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework.

  • Aromatic Carbons: Six signals are expected in the aromatic region (δ 110-160 ppm), including the carbon attached to the hydroxyl group which will be downfield.

  • Cyclohexane Carbons: Signals for the six carbons of the cyclohexane ring will appear in the aliphatic region (δ 20-50 ppm), with the quaternary carbon attached to the phenyl and cyano groups being the most downfield of this set.

  • Nitrile Carbon: The carbon of the cyano group will appear as a characteristic signal in the range of δ 115-125 ppm.

Infrared (IR) Spectroscopy:

• O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the phenolic hydroxyl group.

• C≡N Stretch: A sharp, medium-intensity absorption band around 2230-2260 cm⁻¹ characteristic of a nitrile group.

• C-H Stretches: Aromatic C-H stretches will appear just above 3000 cm⁻¹, while aliphatic C-H stretches will be just below 3000 cm⁻¹.

• C=C Stretches: Aromatic ring C=C stretching vibrations will be observed in the 1450-1600 cm⁻¹ region.

Mass Spectrometry (MS):

• Molecular Ion Peak: The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 201.27). High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

• Fragmentation Pattern: Characteristic fragmentation patterns would include the loss of the cyano group (M-26) and fragmentation of the cyclohexane ring.

Potential Pharmacological Relevance and Applications

While no specific biological activity has been reported for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, its structural motifs are present in various biologically active molecules. This suggests that it could serve as a valuable scaffold for the development of novel therapeutic agents.

Structural Analogies to Bioactive Molecules:

• Hydroxyphenyl Moiety: The 3-hydroxyphenyl group is a common feature in many pharmacologically active compounds, including natural products and synthetic drugs. It can participate in hydrogen bonding interactions with biological targets such as enzymes and receptors.

• Cyclohexane Ring: The cyclohexane ring provides a three-dimensional scaffold that can be functionalized to optimize binding to a target protein. Its lipophilicity can also influence the pharmacokinetic properties of a molecule.

• Nitrile Group: The nitrile group can act as a hydrogen bond acceptor and can be a bioisostere for other functional groups. In some cases, it can also be metabolized to a carboxylic acid or an amide, potentially altering the biological activity and pharmacokinetic profile.

Potential Therapeutic Areas for Exploration:

• Analgesics: The combination of a phenyl ring and a cyclohexane moiety is found in some analgesic compounds.

• Anticonvulsants: Certain cyclohexanecarbonitrile derivatives have been investigated for their anticonvulsant properties.

• Enzyme Inhibitors: The hydroxyphenyl group can mimic the side chain of tyrosine, suggesting potential for inhibition of tyrosine kinases or other enzymes that recognize this motif.

Workflow for Biological Screening:

Caption: A typical workflow for the biological evaluation of a novel chemical entity.

Conclusion

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a molecule with potential for further investigation in the fields of synthetic and medicinal chemistry. This guide has provided a comprehensive, albeit partially theoretical, framework for its synthesis, characterization, and potential applications. The proposed synthetic routes are based on well-established chemical principles and offer a starting point for its practical preparation. The detailed discussion of analytical techniques provides a roadmap for its unambiguous identification and quality control. While its biological activity remains to be elucidated, the structural features of this compound suggest that it could be a valuable building block for the development of new therapeutic agents. Further research into this and related molecules is warranted to explore their full potential.

References

Due to the lack of specific literature for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, this reference list includes sources for the general chemical principles and methodologies discussed in this guide.

• Organic Chemistry Textbooks: For fundamental principles of synthesis and spectroscopy (e.g., Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry, 2nd ed.; Oxford University Press, 2012).
• Reagent Guides: For information on specific reagents and reaction conditions (e.g., Fieser, L. F.; Fieser, M. Reagents for Organic Synthesis; Wiley, 1967-present).

• Spectroscopic Data Collections: For reference spectra of related compounds (e.g., The NIST Chemistry WebBook, [Link]).

• Patents on Related Structures: For examples of synthesis of cyclohexanecarbonitrile derivatives, general searches in patent databases such as Google Patents or the USPTO database can be inform

• Medicinal Chemistry Literature: For insights into the pharmacological relevance of the structural motifs (e.g., Journal of Medicinal Chemistry, [Link]).

Purity and stability of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

An In-Depth Technical Guide Purity and Stability of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile: A Guide for Drug Development Professionals

Abstract

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a pivotal intermediate in the synthesis of various pharmacologically active molecules. Its chemical structure, featuring a phenolic hydroxyl group, a tertiary nitrile, and a cyclohexane scaffold, presents unique challenges in maintaining purity and ensuring long-term stability. The presence of multiple reactive sites makes it susceptible to specific synthetic side-reactions and degradation pathways that can impact the quality, safety, and efficacy of downstream active pharmaceutical ingredients (APIs). This guide provides an in-depth analysis of potential impurities, outlines robust, multi-faceted analytical strategies for purity determination, and details a systematic approach to stability testing through forced degradation studies. By understanding the underlying chemical principles and implementing the protocols described herein, researchers and drug development professionals can ensure the integrity of this critical building block.

The Molecular Profile: Understanding Inherent Reactivity

The foundation of ensuring the purity and stability of any chemical entity lies in a thorough understanding of its structure. 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile possesses three key structural motifs that dictate its chemical behavior:

• The Phenolic Hydroxyl Group: This acidic proton and the electron-rich aromatic ring are susceptible to oxidation, which can lead to the formation of colored impurities, such as quinone-type species. Phenols are known to be sensitive to oxidative conditions.[1]

• The Tertiary Nitrile Group: While generally stable, the cyano group can undergo hydrolysis to form a primary amide and subsequently a carboxylic acid. This process is typically catalyzed by strong acidic or basic conditions, which may be encountered during synthesis, work-up, or under specific stress conditions.[2]

• The Cyclohexane Ring: This non-aromatic, saturated ring provides a three-dimensional character to the molecule, which can be advantageous in drug design for improving properties like solubility and metabolic stability.[3] However, the entire structure's stability can be compromised under harsh conditions that may lead to ring-opening or other rearrangements.

A proactive approach to quality control requires anticipating the impurities and degradants that can arise from these inherent reactive sites.

Proactive Impurity Profiling: From Synthesis to Specification

Control over impurities begins with a comprehensive understanding of the synthetic process. While multiple routes to 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile are conceivable, a common approach involves the principles of nucleophilic addition to a ketone, analogous to the initial steps of a Strecker synthesis.[4][5][6] A plausible pathway involves the reaction of 3-hydroxycyclohexanone with a cyanide source.

This understanding allows for the logical prediction of potential process-related impurities.

Caption: Proposed synthesis and impurity formation pathway.

Table 1: Common Process-Related Impurities

Impurity Class	Potential Species	Origin	Analytical Challenge
Starting Materials	3-Hydroxycyclohexanone, Cyanide Salts	Incomplete reaction or inefficient purification	May have different polarity and UV absorbance from the final product.
By-products	Positional Isomers (e.g., 1-(2- or 4-Hydroxyphenyl)...)	Impure starting materials or side reactions	Co-elution with the main peak is possible if structurally similar.
Work-up Degradants	1-(3-Hydroxyphenyl)cyclohexanecarboxamide	Hydrolysis of the nitrile during acidic or basic work-up	Increased polarity; may require gradient elution in HPLC.
Post-synthesis	Oxidized Phenol/Quinone Species	Exposure to air/oxidants during isolation and drying	Can be highly colored and potent; may require sensitive detection methods.

A Multi-Faceted Analytical Approach for Purity Verification

No single analytical technique can provide a complete picture of a compound's purity. A robust, self-validating system relies on orthogonal methods that measure different chemical properties.[7]

Caption: Orthogonal analytical workflow for purity assessment.

High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone for quantitative purity analysis of non-volatile organic molecules. A stability-indicating method must be able to separate the main component from all potential impurities and degradants.

Protocol: Reversed-Phase HPLC for Purity Determination

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD).

• Column: C18 stationary phase (e.g., 250 mm x 4.6 mm, 5 µm particle size). The C18 phase provides excellent retention for moderately polar compounds like the target molecule.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30-32 min: 80% to 20% B

  • 32-40 min: 20% B (re-equilibration)

  • Rationale: A gradient is essential to elute both polar (e.g., amide/acid degradants) and non-polar impurities within a reasonable timeframe while ensuring good resolution around the main peak.[8]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: DAD set at 275 nm (for quantitation) and scanning from 200-400 nm (for peak purity analysis).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve accurately weighed sample in Mobile Phase B or a 50:50 mixture of A and B to a concentration of ~0.5 mg/mL.

Quantitative NMR (qNMR)

qNMR serves as a powerful primary method for determining purity without relying on a specific reference standard for the compound itself. It provides structural confirmation and quantifies the molecule against a certified internal standard.[9][10]

Protocol: Purity Assessment by qNMR

• Internal Standard: Select a certified reference material with stable, sharp peaks that do not overlap with the analyte signals (e.g., maleic anhydride, dimethyl sulfone).

• Sample Preparation: Accurately weigh ~10-15 mg of the 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and ~5-10 mg of the internal standard into a vial. Dissolve in a known volume of a deuterated solvent (e.g., DMSO-d6 or MeOD).

• NMR Acquisition:

  • Use a high-field NMR spectrometer (≥400 MHz).

  • Ensure a long relaxation delay (D1) of at least 5 times the longest T1 of any peak being integrated to allow for full magnetization recovery.

  • Acquire the ¹H NMR spectrum with a sufficient number of scans for a high signal-to-noise ratio.

• Data Processing: Carefully phase and baseline correct the spectrum. Integrate a well-resolved, non-exchangeable proton signal from the analyte and a signal from the internal standard.

• Calculation: The purity is calculated based on the integral values, the number of protons for each signal, the molecular weights, and the initial masses of the analyte and standard.

Table 2: Comparison of Primary Analytical Techniques

Technique	Strengths	Weaknesses	Role in Analysis
HPLC-DAD	High sensitivity, excellent for quantitative analysis of impurities, peak purity assessment.	Requires reference standards for impurity identification, may not detect non-UV active compounds.	Primary tool for routine purity testing and stability studies.
GC-MS	Excellent for separating and identifying volatile and semi-volatile impurities.[11]	Not suitable for non-volatile or thermally labile compounds.	Screening for residual solvents and volatile starting materials.
qNMR	Primary method for absolute quantification without a specific standard, provides structural confirmation.[10]	Lower sensitivity than HPLC, potential for peak overlap in complex mixtures.	Definitive purity assessment, reference standard characterization.

Intrinsic Stability: A Forced Degradation Deep Dive

Forced degradation studies are the cornerstone of developing a stability-indicating analytical method.[12] By intentionally exposing the molecule to harsh conditions, we can predict its degradation pathways and ensure the chosen analytical method can separate the resulting degradants from the parent compound.[1][13]

Caption: Predicted degradation pathways under stress conditions.

Protocol: Executing a Forced Degradation Study

• Objective: To achieve 5-20% degradation of the active substance. If no degradation is observed at initial conditions, the stress level (temperature, time, reagent concentration) should be increased.[14]

• Sample Preparation: Prepare stock solutions of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile/water).

• Stress Conditions:

  • Acid Hydrolysis: Add 1N HCl to the sample solution. Heat at 60°C for 24-48 hours.

  • Base Hydrolysis: Add 1N NaOH to the sample solution. Keep at room temperature for 8-12 hours (base hydrolysis of nitriles is often faster than acid hydrolysis).

  • Oxidation: Add 3-6% H₂O₂ to the sample solution. Keep at room temperature for 24 hours, protected from light. Phenols are particularly susceptible to oxidation.[1]

  • Thermal Degradation: Store the solid sample in an oven at 80°C for 7 days. Also, heat a solution of the sample at 60°C.

  • Photostability: Expose the solid sample and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Analysis:

  • At specified time points, withdraw an aliquot of each stressed sample.

  • Neutralize the acidic and basic samples before injection to prevent further degradation on the analytical column.

  • Analyze all samples by the developed HPLC-DAD method alongside an unstressed control sample.

• Data Evaluation:

  • Specificity: Confirm that all degradation peaks are baseline resolved from the main peak. Use the DAD to check for peak purity.

  • Mass Balance: Calculate the mass balance by summing the area of the main peak and all degradant peaks and comparing it to the initial concentration. A good mass balance (95-105%) indicates that all major degradants are being detected.

Table 3: Summary of Forced Degradation Conditions and Expected Outcomes

Stress Condition	Typical Reagents/Parameters	Primary Reactive Site	Expected Degradation Products
Acid Hydrolysis	0.1 - 1N HCl, 60-80°C	Nitrile Group	1-(3-Hydroxyphenyl)cyclohexanecarboxamide, 1-(3-Hydroxyphenyl)cyclohexanecarboxylic acid
Base Hydrolysis	0.1 - 1N NaOH, RT - 60°C	Nitrile Group	Saponified 1-(3-Hydroxyphenyl)cyclohexanecarboxylic acid
Oxidation	3-30% H₂O₂, RT	Phenolic Ring	Hydroxylated derivatives, quinones, ring-opened products
Thermal	80°C (solid), 60°C (solution)	Entire Molecule	Potential for dehydration, dimerization, or other complex rearrangements
Photolytic	ICH Q1B light exposure	Phenolic Ring, C-H bonds	Radical-mediated products, colored degradants

Recommendations for Storage and Handling

Based on the chemical profile and the outcomes of stability testing, the following handling and storage procedures are recommended to preserve the integrity of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile:

• Storage Temperature: Store in a cool, controlled environment (2-8°C is recommended for long-term storage).

• Atmosphere: To prevent oxidation of the phenol group, store under an inert atmosphere (e.g., Argon or Nitrogen).

• Light Protection: Store in amber vials or light-resistant containers to prevent photolytic degradation.

• Moisture: Keep containers tightly sealed to protect from moisture, which could facilitate hydrolysis, especially if acidic or basic impurities are present.

Conclusion

The purity and stability of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile are not merely matters of analytical chemistry; they are foundational to the quality and safety of the final pharmaceutical products derived from it. A comprehensive strategy, built on a deep understanding of the molecule's inherent reactivity, is essential. This involves predicting and controlling process-related impurities, employing a suite of orthogonal analytical techniques for robust purity verification, and rigorously challenging the molecule through forced degradation studies to develop a truly stability-indicating method. By adhering to these principles, scientists can ensure the consistent quality of this vital intermediate, thereby de-risking and accelerating the drug development pipeline.

References

• Vertex AI Search result citing Smolecule. (n.d.). Buy 1-(3-Hydroxyphenyl)cyclopentane-1-carbonitrile.
• Google Patents. (n.d.). EP2616433B1 - Process for preparing a cyclohexanecarbonitrile derivative.
• Google Patents. (n.d.). JP2010180142A - Method for producing cyclohexanecarbonitrile.
• National Center for Biotechnology Information. (n.d.). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone.
• PubChem. (n.d.). 1-Cyano-1-hydroxycyclohexane.
• National Institutes of Health. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review.
• ResearchGate. (n.d.). Proposed pathways for the biodegradation ofn-alkylcyclohexanes by....
• Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids.
• Agilent. (2016). CHEMICAL PURITY ANALYSIS - Technology Advantage: Agilent Intuvo 9000 GC with FID.
• BenchChem. (n.d.). A Comparative Guide to Analytical Methods for Confirming the Purity of H-His(Trt).
• Science.gov. (n.d.). forced degradation products: Topics by Science.gov.
• Organic Chemistry Portal. (n.d.). Strecker Synthesis.
• MedCrave online. (2016). Forced Degradation Studies.
• CNKI. (n.d.). Purity Analysis of 1，3-Dichloro-2，4，6-Trinitrobenzene by High Performance Liquid Chromatography.
• Wikipedia. (n.d.). Strecker amino acid synthesis.
• SciSpace. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's.
• ResearchGate. (n.d.). Determination of standard sample purity using the high-precision H-1-NMR process.
• ResearchGate. (2015). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario.
• PubMed Central. (n.d.). Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library.
• National Institutes of Health. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination.

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-Cyano-1-hydroxycyclohexane | C7H11NO | CID 13610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Strecker Synthesis [organic-chemistry.org]
• 6. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Purity Analysis of 1，3-Dichloro-2，4，6-Trinitrobenzene by High Performance Liquid Chromatography [energetic-materials.org.cn]
• 9. researchgate.net [researchgate.net]
• 10. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. researchgate.net [researchgate.net]
• 13. forced degradation products: Topics by Science.gov [science.gov]
• 14. scispace.com [scispace.com]

An In-depth Technical Guide to the Potential Biological Activities of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Foreword: Charting a Course for Discovery

In the landscape of modern drug discovery, the exploration of novel chemical entities is the cornerstone of therapeutic innovation. This guide is dedicated to the scientific community—researchers, pharmacologists, and drug development professionals—who are at the forefront of this endeavor. We turn our focus to a molecule of untapped potential: 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. While direct biological data on this compound remains nascent, its structural motifs suggest a compelling starting point for investigation, particularly in the realm of neuroscience. This document is not a mere compilation of existing data, but rather a strategic roadmap for uncovering the potential biological activities of this intriguing molecule. We will proceed from foundational chemical principles to detailed, actionable experimental protocols, providing the intellectual framework and practical tools necessary to embark on a journey of discovery.

Physicochemical Properties: The Molecular Blueprint

A thorough understanding of a compound's physicochemical properties is fundamental to any investigation into its biological potential. These characteristics influence its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its potential interactions with biological targets.

Property	Value	Source
CAS Number	1263285-86-4	[1][2]
Molecular Formula	C13H15NO	[1][2]
Molecular Weight	201.27 g/mol	[1][2]
Appearance	Not specified (typically a solid)
Solubility	Not specified (predicted to be soluble in organic solvents)

Potential Biological Activities and Mechanistic Hypotheses

The chemical architecture of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, featuring a cyclohexanecarbonitrile moiety and a hydroxyphenyl group, provides a logical basis for hypothesizing its biological activities. The presence of a nitrile group on a cyclohexane ring is a feature found in various biologically active compounds. The hydroxyphenyl group can participate in hydrogen bonding and may influence receptor binding and antioxidant activity.

NMDA Receptor Antagonism: A Prime Hypothesis

The N-methyl-D-aspartate (NMDA) receptor is a crucial ionotropic glutamate receptor in the central nervous system, playing a pivotal role in synaptic plasticity, learning, and memory.[3] However, its overactivation is implicated in a range of neuropathological conditions, including stroke, traumatic brain injury, and neurodegenerative diseases. Consequently, NMDA receptor antagonists are of significant therapeutic interest.

The structure of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile bears a resemblance to known NMDA receptor antagonists. The cyclohexane ring provides a non-polar scaffold, while the hydroxyphenyl and nitrile groups introduce polarity that could facilitate interactions within the receptor's binding pockets. We hypothesize that this compound may act as a non-competitive antagonist, binding to a site distinct from the glutamate or glycine binding sites.[3]

Neuroprotective Effects: A Multifaceted Potential

Beyond direct NMDA receptor antagonism, 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile may exert broader neuroprotective effects. Glutamate-induced excitotoxicity, mediated by NMDA receptors, is a major contributor to neuronal cell death in ischemic stroke and other neurological disorders.[4][5][6][7][8] By modulating NMDA receptor activity, the compound could mitigate this excitotoxic cascade.

Furthermore, the phenolic hydroxyl group raises the possibility of antioxidant activity. Oxidative stress is another key pathological mechanism in neurodegeneration.[4][5][6][7][8] The ability to scavenge reactive oxygen species (ROS) could contribute to a neuroprotective profile.

Proposed Experimental Workflows: From Hypothesis to Data

To systematically investigate the potential biological activities of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, a tiered approach is recommended, beginning with in vitro screening and progressing to more complex cell-based assays.

Workflow for Assessing NMDA Receptor Antagonism

This workflow is designed to first identify if the compound binds to the NMDA receptor and then to characterize the nature of this interaction.

Caption: Workflow for investigating NMDA receptor antagonism.

• Objective: To determine if 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile binds to the NMDA receptor, specifically the MK-801 binding site.

• Materials:

  • Rat brain membrane preparations containing NMDA receptors.

  • [3H]MK-801 (radioligand).

  • 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile (test compound).

  • Unlabeled MK-801 (positive control).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of the test compound and unlabeled MK-801.

  • In a 96-well plate, add the rat brain membrane preparation, [3H]MK-801, and either buffer (for total binding), unlabeled MK-801 (for non-specific binding), or the test compound.

  • Incubate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials with scintillation fluid.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding) using non-linear regression.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

• Objective: To assess the functional antagonist activity of the compound on NMDA receptor-mediated calcium influx.[3]

• Materials:

  • A cell line stably expressing NMDA receptors (e.g., HEK293 cells).

  • A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • NMDA and glycine (agonists).

  • Known NMDA receptor antagonist (e.g., MK-801) as a positive control.

  • 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

  • A fluorescence plate reader.

• Procedure:

  • Plate the NMDA receptor-expressing cells in a 96-well plate and allow them to adhere.

  • Load the cells with the calcium-sensitive fluorescent dye.

  • Pre-incubate the cells with varying concentrations of the test compound or the positive control.

  • Stimulate the cells with a solution containing NMDA and glycine.

  • Measure the change in fluorescence intensity over time using a fluorescence plate reader.

• Data Analysis:

  • Calculate the peak fluorescence response for each concentration of the test compound.

  • Normalize the data to the response in the absence of the antagonist.

  • Plot the normalized response against the logarithm of the test compound concentration to determine the IC50 for functional antagonism.

Workflow for Assessing Neuroprotective Activity

This workflow aims to determine if the compound can protect neurons from a toxic insult, a key indicator of neuroprotective potential.

Caption: Workflow for evaluating neuroprotective activity.

• Objective: To evaluate the ability of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile to protect neuronal cells from glutamate-induced cell death.

• Materials:

  • A neuronal cell line (e.g., primary cortical neurons or SH-SY5Y cells).

  • Glutamate.

  • 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

  • Cell culture medium.

  • MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

  • Solubilization buffer (e.g., DMSO).

  • A microplate reader.

• Procedure:

  • Culture the neuronal cells in a 96-well plate.

  • Pre-treat the cells with various non-toxic concentrations of the test compound for a specified duration (e.g., 1-2 hours).

  • Expose the cells to a toxic concentration of glutamate for a set period (e.g., 24 hours). A control group should not be exposed to glutamate.

  • After the incubation period, remove the medium and add the MTT reagent to each well.

  • Incubate until formazan crystals are formed.

  • Add the solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the control group (untreated with glutamate).

  • Plot cell viability against the concentration of the test compound to assess the dose-dependent neuroprotective effect.

Data Interpretation and Future Directions

The data generated from these workflows will provide a comprehensive initial profile of the biological activities of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

• Positive NMDA Receptor Binding and Functional Antagonism: Should the compound demonstrate high affinity and potent functional antagonism at the NMDA receptor, further studies to determine its subunit selectivity and in vivo efficacy in models of neurological disease would be warranted.

• Significant Neuroprotection: If the compound shows robust neuroprotective effects, mechanistic studies should be intensified to elucidate the underlying pathways. This could involve investigating its effects on intracellular signaling cascades, gene expression, and mitochondrial function.[4][5][6][7][8]

• Discrepancy between Binding and Neuroprotection: It is possible that the compound may exhibit neuroprotective effects that are independent of NMDA receptor antagonism. In this scenario, its antioxidant properties and effects on other cellular targets should be explored.

The journey from a promising chemical structure to a potential therapeutic agent is a long and rigorous one. The experimental pathways outlined in this guide provide a solid foundation for the initial stages of this journey. The scientific integrity of this process relies on meticulous execution of these protocols and an unbiased interpretation of the resulting data.

References

• Belenichev, I., et al. (2024). Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. MDPI. [Link]

• Belenichev, I., et al. (2024). Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. ResearchGate. [Link]

• Belenichev, I., et al. (2024). Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. Preprints.org. [Link]

• Belenichev, I., et al. (2024). Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. PubMed. [Link]

• Belenichev, I., et al. (2024). Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. ResearchGate. [Link]

• Traynelis, S. F., et al. (2007). Implementation of a Fluorescence-Based Screening Assay Identifies Histamine H3 Receptor Antagonists Clobenpropit and Iodophenpropit as Subunit-Selective N-Methyl-d-Aspartate Receptor Antagonists. PubMed Central. [Link]

• Reynolds, I. J. (n.d.). The Use of Ligand Binding in Assays of NMDA Receptor Function. Springer Link. [Link]

• Mikasova, T., et al. (2012). Functional assay of N‐methyl‐D‐aspartate (NMDA) receptor (NMDAR) responses in oligodendrocyte cultures derived from the rat forebrain. ResearchGate. [Link]

• Canada's Drug Agency. (2014). Detection of Anti-Glutamate Receptor (NMDA) (Reference 2014.02.02). Canada's Drug Agency. [Link]

• Reaction Biology. (n.d.). NMDA Biochemical Binding Assay Service. Reaction Biology. [Link]

• Li, R., et al. (2021). 3-(3-Hydroxyphenyl)propionic acid, a microbial metabolite of quercetin, inhibits monocyte binding to endothelial cells via modulating E-selectin expression. PubMed. [Link]

• Simbera, J., et al. (2014). New One-Pot Methods for Preparation of Cyclohexanecarbonitrile—Green Chemistry Metrics Evaluation for One-Pot and Similar. Scirp.org. [Link]

• Sharipova, R. R., et al. (2022). Synthesis and Biological Activity of Unsymmetrical Monoterpenylhetaryl Disulfides. MDPI. [Link]

• Google Patents. (2010). JP2010180142A - Method for producing cyclohexanecarbonitrile.

• Sharipova, R. R., et al. (2022). Synthesis and Biological Activity of Unsymmetrical Monoterpenylhetaryl Disulfides. MDPI. [Link]

• MDPI. (2024). Phytochemical Composition and Biological Activity. MDPI. [Link]

• Google Patents. (2013). EP2616433B1 - Process for preparing a cyclohexanecarbonitrile derivative.

• Wikipedia. (n.d.). 3-Hydroxyacetophenone. Wikipedia. [Link]

• PubChemLite. (n.d.). 1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile (C10H9NO). PubChemLite. [Link]

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An In-depth Technical Guide to 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile for Researchers and Drug Development Professionals

Introduction

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a fascinating research chemical that sits at the intersection of synthetic chemistry and pharmacology. As a substituted arylcyclohexylamine precursor, its significance is intrinsically linked to the broader class of phencyclidine (PCP) analogs, which are known for their profound effects on the central nervous system, primarily through the antagonism of the N-methyl-D-aspartate (NMDA) receptor. This guide provides a comprehensive technical overview of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, from its synthesis and analytical characterization to its potential pharmacological implications, metabolism, and the critical safety and regulatory considerations that must be taken into account when handling this compound.

This document is intended for an audience of researchers, scientists, and drug development professionals who require a deep and practical understanding of this molecule. The information presented herein is a synthesis of established chemical principles and extrapolated data from closely related analogs, providing a robust framework for further investigation.

Chemical Identity and Physicochemical Properties

Before delving into the more complex aspects of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, it is essential to establish its fundamental chemical identity and properties.

Property	Value	Source
CAS Number	1263285-86-4	[1][2]
Molecular Formula	C13H15NO	[1]
Molecular Weight	201.27 g/mol	[1]
Appearance	Expected to be a solid at room temperature	Inferred from similar compounds
Solubility	Expected to be soluble in organic solvents like methanol, ethanol, DMSO, and DMF	Inferred from similar compounds
SMILES	N#CC1(CCCCC1)C2=CC=CC(O)=C2	[2]

Synthesis and Purification

Proposed Synthetic Pathway: A Modified Strecker-type Reaction

The synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile can be envisioned as a one-pot reaction involving 3-hydroxybenzaldehyde, cyclohexanone, and a cyanide source, such as sodium or potassium cyanide.

Caption: Proposed synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Step-by-Step Experimental Protocol

Disclaimer: This is a theoretical protocol and should be optimized and validated in a controlled laboratory setting by qualified personnel.

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition:

  • Dissolve 3-hydroxybenzaldehyde (1 equivalent) and cyclohexanone (1.1 equivalents) in a suitable solvent, such as methanol or ethanol.

  • In a separate vessel, prepare a solution of sodium cyanide (1.2 equivalents) in water.

  • Slowly add the sodium cyanide solution to the stirred solution of the aldehyde and ketone.

  • After the addition of the cyanide solution, slowly add a solution of a mild acid (e.g., acetic acid) to the reaction mixture. This will generate HCN in situ.

• Reaction Conditions: The reaction mixture is typically stirred at room temperature for several hours to overnight. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, quench the reaction by adding a sufficient amount of water.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

  • Concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Analytical Characterization

The unambiguous identification and purity assessment of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile are crucial for any research application. A combination of spectroscopic techniques should be employed.

Expected Spectroscopic Data

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the 3-hydroxyphenyl group, the aliphatic protons of the cyclohexane ring, and a hydroxyl proton. The aromatic protons will likely appear as a complex multiplet in the range of δ 6.5-7.5 ppm. The cyclohexane protons will be observed as broad multiplets in the aliphatic region (δ 1.0-2.5 ppm). The hydroxyl proton will appear as a broad singlet, the chemical shift of which will be dependent on the solvent and concentration.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will show signals for the aromatic carbons, the aliphatic carbons of the cyclohexane ring, the nitrile carbon (around 120 ppm), and the quaternary carbon attached to the phenyl and cyano groups.

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a strong, sharp absorption band for the nitrile (C≡N) stretch around 2230 cm⁻¹. A broad absorption band in the region of 3200-3600 cm⁻¹ will indicate the presence of the hydroxyl (O-H) group. Aromatic C-H stretching vibrations will be observed above 3000 cm⁻¹, while aliphatic C-H stretches will be seen just below 3000 cm⁻¹.

• Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) is expected to show the molecular ion peak (M⁺) at m/z 201. Fragmentation patterns will likely involve the loss of the cyanide group and fragmentation of the cyclohexane ring.

Pharmacological Profile and Mechanism of Action

Direct pharmacological data for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is not available in the public domain. However, its structural similarity to precursors of PCP and its analogs allows for well-founded predictions about its likely biological activity.

Predicted Mechanism of Action

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a direct precursor to 1-(3-hydroxyphenyl)cyclohexyl)amine, which can be further elaborated to form hydroxylated PCP analogs. The primary mechanism of action of PCP and its analogs is non-competitive antagonism of the NMDA receptor.[6] Therefore, it is highly probable that any psychoactive effects of downstream products of this compound would be mediated through this mechanism.

Caption: Predicted mechanism of action via NMDA receptor antagonism.

Significance of the 3-Hydroxy Phenyl Moiety

Research on hydroxylated derivatives of PCP has revealed that the position of the hydroxyl group on the phenyl ring significantly influences pharmacological activity. A study on monohydroxylated PCP derivatives found that the meta-phenolic derivative (3-hydroxy-PCP) exhibited an eight-fold higher affinity for the [³H]PCP binding site compared to PCP itself.[7] Furthermore, this analog showed a dramatically increased affinity for the morphine receptor, suggesting a more complex pharmacological profile than the parent compound.[7] This makes 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile a particularly interesting precursor for the synthesis of potentially highly potent and pharmacologically unique research chemicals.

Metabolism

The metabolic fate of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile has not been empirically determined. However, based on the extensive literature on the metabolism of arylcyclohexylamines, a predictive metabolic pathway can be proposed.[7][8][9]

Predicted Metabolic Pathways

• Phase I Metabolism: The initial metabolic transformations are likely to involve cytochrome P450 (CYP) enzymes.

  • Hydroxylation: Additional hydroxylation of the cyclohexane ring is a common metabolic route for related compounds.

  • Reduction of the Nitrile Group: The nitrile group could potentially be reduced to a primary amine, although this is a less common metabolic pathway for xenobiotics.

  • Aromatic Hydroxylation: While the phenyl ring is already hydroxylated, further hydroxylation is a possibility.

• Phase II Metabolism: The primary hydroxyl group on the phenyl ring is a prime site for Phase II conjugation reactions.

  • Glucuronidation: The formation of a glucuronide conjugate is a highly probable metabolic pathway, which would significantly increase the water solubility of the compound and facilitate its excretion.

  • Sulfation: Sulfation of the hydroxyl group is another possible conjugation reaction.

Caption: Predicted metabolic pathway of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Safety and Handling

Given the lack of specific toxicological data for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, a cautious approach to its handling is imperative. The safety profile should be inferred from related compounds, such as cyclohexanecarbonitrile and other PCP precursors.

Potential Hazards

• Toxicity: Cyclohexanecarbonitrile is classified as toxic if swallowed, in contact with skin, or if inhaled.[5][10] It is also a skin and eye irritant.[5][10] It is reasonable to assume that 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile possesses a similar toxicity profile.

• Irritant: The compound is likely to be irritating to the skin, eyes, and respiratory system.

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Legal and Regulatory Status

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is not explicitly scheduled under the Controlled Substances Act in the United States. However, its status as a potential precursor to PCP analogs places it in a legally ambiguous position. In jurisdictions like California, the possession of PCP precursors with the intent to manufacture is a felony.[4][11][12] Researchers must be aware of and comply with all applicable laws and regulations in their jurisdiction regarding the purchase, possession, and use of this chemical.

Conclusion and Future Directions

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a research chemical of significant interest due to its potential as a precursor to potent and pharmacologically novel NMDA receptor modulators. This guide has provided a comprehensive overview of its synthesis, analytical characterization, and predicted pharmacological and metabolic profiles, based on established chemical principles and data from closely related compounds.

Future research should focus on the empirical validation of the information presented here. Specifically, the development and publication of a detailed synthesis protocol, the full analytical characterization of the compound, and in vitro and in vivo pharmacological and metabolic studies are needed to fully elucidate the properties of this intriguing molecule. As with all research chemicals with potential psychoactive effects, a thorough understanding of its safety profile and legal status is paramount for responsible scientific investigation.

References

• Kamenka, J. M., & Domino, E. F. (1981). Chemical synthesis and molecular pharmacology of hydroxylated 1-(1-phenylcyclohexyl-piperidine derivatives. Journal of Medicinal Chemistry, 24(12), 1475-1479. [Link]

• Li, Y., et al. (2024). In vitro and in vivo metabolic study of three new psychoactive β-keto-arylcyclohexylamines. Journal of Analytical Toxicology. [Link]

• Thomas, B. F., & Martin, B. R. (1990). In vitro metabolism of (-)-cis-3-[2-hydroxy-4-(1,1-dimethylheptyl) phenyl]-trans-4-(3-hydroxypropyl) cyclohexanol, a synthetic bicyclic cannabinoid analog. Drug Metabolism and Disposition, 18(6), 1046-1054. [Link]

• NROChemistry. (n.d.). Strecker Synthesis. [Link]

• Master Organic Chemistry. (n.d.). The Strecker Synthesis. [Link]

• Wikipedia. (2024). Phencyclidine. [Link]

• Grace Legal Group. (n.d.). Everything You Need To Know About PCP. [Link]

• Justia Law. (2007). 2007 California Health and Safety Code Article 6. Precursors Of Phencyclidine (pcp) And Methamphetamine. [Link]

• U.S. Department of Justice. (2004). Intelligence Bulletin: PCP: Increasing Availability and Abuse. [Link]

• Justia Law. (2024). 2024 California Health and Safety Code, CHAPTER 6, DIVISION 10, ARTICLE 6 - Precursors of Phencyclidine (PCP) and Methamphetamine. [Link]

• Koek, W., et al. (1989). The phencyclidine (PCP) analog N-[1-(2-benzo(B)thiophenyl) cyclohexyl]piperidine shares cocaine-like but not other characteristic behavioral effects with PCP, ketamine and MK-801. Journal of Pharmacology and Experimental Therapeutics, 250(3), 1019-1027. [Link]

• Arctom. (n.d.). CAS NO. 1263285-86-4 | 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. [Link]

• Pearson. (n.d.). Predict the products formed when cyclohexanone reacts with the following reagents. (k) sodium cyanide. [Link]

• NIST. (n.d.). Ethanone, 1-(3-hydroxyphenyl)-. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Cyclohexanecarbonitrile. [Link]

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Safety and handling of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

An In-depth Technical Guide to the Safe Handling and Properties of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, a key intermediate in pharmaceutical and organic synthesis. Designed for researchers, chemists, and drug development professionals, this document details the compound's physicochemical properties, potential hazards, and rigorous protocols for safe handling, storage, and emergency response. By integrating established safety data for related chemical structures with fundamental chemical principles, this guide establishes a framework for minimizing risk and ensuring experimental integrity. Methodologies for synthesis, purification, and analysis are discussed with an emphasis on the causality behind procedural choices, offering a self-validating system for laboratory practice.

Section 1: Compound Identification and Physicochemical Properties

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile (CAS No. 1263285-86-4) is an organic compound featuring a cyclohexane ring, a nitrile group, and a 3-hydroxyphenyl substituent attached to the same carbon.[1][2] This unique structure, combining features of a cyanohydrin and a phenol, dictates its chemical reactivity and toxicological profile. The presence of the nitrile group makes it a valuable precursor for conversion into amines, carboxylic acids, and other functional groups, while the phenolic hydroxyl group offers sites for further derivatization.[3]

While comprehensive experimental data for this specific molecule is not widely published, its properties can be estimated based on its structure and data from similar compounds.

Table 1: Physicochemical Properties of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Property	Value	Source / Comment
CAS Number	1263285-86-4	[1]
Molecular Formula	C₁₃H₁₅NO	[1][2]
Molecular Weight	201.27 g/mol	[1][2]
Appearance	Solid (predicted)	Based on similar cyanohydrins[4]
Boiling Point	Not determined	High boiling point expected due to MW and polar groups.
Melting Point	Not determined	-
Solubility	Sparingly soluble in water (predicted)	Soluble in organic solvents like alcohols, ethers, and chlorinated solvents.
pKa	~10 (Phenolic hydroxyl)	Estimated based on phenol.

Section 2: Hazard Identification and Toxicological Profile

The primary hazards associated with 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile stem from its constituent functional groups: the nitrile and the phenol. The toxicological properties have not been thoroughly investigated; therefore, it must be handled with extreme caution as a substance with significant potential toxicity.[5][6]

• Nitrile Group (-CN): Nitriles can be toxic if swallowed, inhaled, or absorbed through the skin.[5] The most significant risk is the potential for metabolic release of cyanide ions, which can lead to cellular hypoxia.

• α-Hydroxynitrile (Cyanohydrin) Moiety: This compound is a cyanohydrin derivative. Cyanohydrins are known to be unstable in the presence of bases or heat, potentially decomposing to release highly toxic and flammable hydrogen cyanide (HCN) gas.[4]

• Phenolic Group (-OH on benzene ring): Phenolic compounds can be corrosive and cause skin and eye irritation or burns.[7]

Table 2: GHS Hazard Classification (Anticipated)

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 3/4	Toxic or Harmful if swallowed[5]
Acute Toxicity, Dermal	Category 3/4	Toxic or Harmful in contact with skin[5]
Skin Corrosion/Irritation	Category 2	Causes skin irritation[7]
Serious Eye Damage/Irritation	Category 2	Causes serious eye irritation[7][8]
Acute aquatic toxicity	Not Classified	Data not available
Chronic aquatic toxicity	Not Classified	Data not available

Routes of Exposure and Symptoms:

• Inhalation: May cause respiratory tract irritation.[5] High concentrations could lead to systemic effects related to cyanide poisoning, including headache, dizziness, and respiratory distress.

• Skin Contact: Toxic if absorbed through the skin.[5] May cause skin irritation, redness, and pain.[7]

• Eye Contact: Causes serious eye irritation.[7][8] Contact may result in pain, redness, and potential damage to the cornea.

• Ingestion: Toxic if swallowed.[5] May cause irritation of the digestive tract.[6] Systemic poisoning is a major risk.

Section 3: Safe Handling and Personal Protective Equipment (PPE)

A risk-based approach is mandatory when handling this compound. All operations should be performed within a certified chemical fume hood to prevent inhalation of any dust or potential decomposition products like HCN.

Engineering Controls

• Chemical Fume Hood: All weighing, transfers, and reactions involving this compound must be conducted in a fume hood with a verified face velocity of 80-120 feet per minute. This is the primary barrier to prevent respiratory exposure.

• Safety Shower and Eyewash Station: Must be located in immediate proximity to the handling area.[6] Regular testing of this equipment is required.

• Ventilation: The laboratory must be well-ventilated to dilute any fugitive emissions.[9]

Personal Protective Equipment (PPE)

• Hand Protection: Wear nitrile or neoprene gloves. Given the risk of dermal absorption, double-gloving is recommended.[5] Gloves must be inspected before use and changed immediately if contaminated.

• Eye Protection: Chemical safety goggles are mandatory.[8] A face shield should also be worn when handling larger quantities or if there is a splash hazard.[9]

• Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[9] For larger-scale work, additional chemical-resistant aprons and sleeves are advisable.

• Respiratory Protection: Not typically required if work is performed correctly within a fume hood. However, if there is a potential for aerosol generation outside of a hood, a NIOSH-approved respirator with cartridges for organic vapors and particulates is necessary.[8]

Workflow for Safe Handling

The following diagram outlines the critical decision points and actions for safely handling the compound from receipt to use.

Caption: Workflow for handling 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Section 4: Storage and Incompatibility

Proper storage is critical to maintaining the compound's stability and preventing hazardous reactions.

Storage Conditions

• Container: Store in a tightly sealed, clearly labeled container.[9] Containers that have been opened must be carefully resealed and kept upright.[5]

• Location: Keep in a cool, dark, dry, and well-ventilated place.[8][9] A dedicated, locked cabinet for toxic substances is recommended.

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) if long-term stability is a concern, to prevent slow oxidation of the phenol group.

Incompatible Materials

• Strong Bases (e.g., NaOH, KOH, alkoxides): This is the most critical incompatibility. Bases can catalyze the decomposition of the cyanohydrin moiety, leading to the rapid release of highly toxic hydrogen cyanide gas.[4]

• Strong Acids (e.g., H₂SO₄, HCl): While cyanohydrins can be hydrolyzed by acids, strong acids may cause vigorous or exothermic reactions.[4]

• Strong Oxidizing Agents (e.g., peroxides, nitrates, chromic acid): These can react violently with the organic components of the molecule, posing a fire and explosion risk.[6][8]

Section 5: Emergency Procedures

First Aid Measures

• Inhalation: Immediately move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[5][6]

• Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[6] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.[6] Rinse mouth with water and seek immediate medical attention.[5]

Spill Response

• Evacuate the area and restrict access.

• Ensure you are wearing full PPE, including respiratory protection if the spill is outside a fume hood.

• Gently cover the spill with an inert absorbent material like vermiculite or sand. Do not use combustible materials like paper towels as the primary absorbent.

• Carefully sweep the material into a suitable, labeled container for hazardous waste disposal. Avoid creating dust.[9]

• Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.

• Place all contaminated materials, including PPE, into a sealed bag or container for hazardous waste disposal.

Fire Fighting

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

• Hazards: Fire may produce irritating, corrosive, and/or toxic gases, including carbon monoxide, carbon dioxide, and nitrogen oxides.[6] Due to the nitrile group, the formation of hydrogen cyanide in a fire is a significant risk.

• Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[5]

Section 6: Synthesis and Purification Overview

The synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile generally involves the formation of a cyanohydrin from a ketone precursor. A plausible laboratory-scale synthesis is outlined below, highlighting key safety checkpoints.

Synthetic Workflow Protocol

• Reaction Setup: Charge a three-neck, round-bottom flask (equipped with a mechanical stirrer, dropping funnel, and temperature probe) with 3-hydroxycyclohexanone and a suitable solvent like THF under a nitrogen atmosphere.

• Cyanide Addition: Slowly add a solution of a cyanide source (e.g., trimethylsilyl cyanide with a catalytic amount of a Lewis acid, or an aqueous solution of NaCN followed by careful acidification).

  • Causality & Safety: This step is highly hazardous. The addition must be slow and the temperature carefully controlled (e.g., 0-5°C) to manage the exothermic reaction. Using TMSCN avoids handling large quantities of aqueous cyanide. If using NaCN/acid, the pH must be carefully controlled to prevent the release of HCN gas. This entire procedure must be done in a fume hood.

• Reaction Quench: Once the reaction is complete (monitored by TLC or LC-MS), quench it carefully by slowly adding a weak acidic solution or water.

• Extraction: Extract the product into an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine to remove water-soluble impurities.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Synthesis Workflow Diagram

Caption: Key steps in the synthesis of the target compound.

Section 7: Analytical Methods

No standard analytical methods are published for this specific compound. However, standard techniques used for similar small organic molecules are applicable.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation and purity assessment. Key signals would include aromatic protons, cyclohexyl protons, and the quaternary carbon attached to the nitrile and phenyl groups.

• Mass Spectrometry (MS): Coupled with either Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS), this technique is used to confirm the molecular weight and can be developed into a quantitative method.[10]

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method (e.g., using a C18 column with a water/acetonitrile mobile phase) can be developed to determine purity and quantify the compound. A UV detector set to the absorbance maximum of the phenyl ring (~270-280 nm) would be appropriate.

• Infrared (IR) Spectroscopy: Useful for confirming the presence of key functional groups: a sharp C≡N stretch (~2230-2250 cm⁻¹) and a broad O-H stretch (~3200-3600 cm⁻¹) for the phenol.

Section 8: Waste Disposal

All waste containing 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile must be treated as hazardous.

• Solid Waste: Contaminated gloves, absorbent materials, and solid compound should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Organic solvent waste from reactions and chromatography should be collected in a labeled, non-halogenated (or halogenated, as appropriate) solvent waste container.

• Aqueous Waste: Aqueous layers from extractions may contain residual cyanide. This waste stream must be segregated. It may require treatment with bleach (sodium hypochlorite) under basic conditions to oxidize cyanide before disposal, a procedure that should only be performed by trained personnel.

• Disposal: All waste must be disposed of through a licensed professional waste disposal service, in accordance with all federal, state, and local environmental regulations.[5]

References

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• TCI Chemicals. SAFETY DATA SHEET . Link

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• Sigma-Aldrich. Safety Data Sheet (Cyclohexanecarbonitrile) . Link

• Matrix Scientific. 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile . Link

• 3M. Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification . Link

• Fisher Scientific. SAFETY DATA SHEET (1,3-Cyclohexadiene, stabilized) . Link

• Cole-Parmer. Material Safety Data Sheet - 1-Phenyl-1-cyclohexanecarbonitrile 97% . Link

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• PubChemLite. 1-(3-hydroxyphenyl)cyclopropane-1-carbonitrile (C10H9NO) . Link

• Fisher Scientific. SAFETY DATA SHEET (Ethanone, 1-(3-hydroxyphenyl)-) . Link

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• BLDpharm. 1-(3-Hydroxyphenyl)cyclopentane-1-carbonitrile . Link

• ChemicalBook. 1-(hydroxy(phenyl)methyl)cyclohexanecarbonitrile . Link

• PubChemLite. 1-(3-hydroxyphenyl)cyclobutane-1-carbonitrile (C11H11NO) . Link

• Parchem. 1-(3-Hydroxyphenyl)Cyclohexanecarbonitrile . Link

• Google Patents. EP2616433B1 - Process for preparing a cyclohexanecarbonitrile derivative . Link

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Protocols & Analytical Methods

Comprehensive Analytical Characterization of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed guide to the essential analytical methods for the comprehensive characterization of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. As a molecule of interest in pharmaceutical research and development, its identity, purity, and stability must be rigorously established. This document outlines detailed protocols for chromatographic, spectroscopic, and thermal analysis techniques, offering insights into experimental design and data interpretation. The methodologies are grounded in established scientific principles and align with regulatory expectations for analytical procedure validation, such as those described in the ICH Q2(R2) guidelines.[1][2][3][4]

Introduction

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, with the molecular formula C₁₃H₁₅NO, is a chemical entity that combines a hydroxylated phenyl ring, a cyclohexyl group, and a nitrile functional group.[5][6][7] The presence of these distinct chemical moieties suggests potential applications in medicinal chemistry and materials science. For professionals in drug development, ensuring the structural integrity, purity profile, and physicochemical properties of such a compound is a critical prerequisite for further investigation. A multi-faceted analytical approach is therefore not just recommended but essential for building a robust data package for research and regulatory purposes.

This guide is structured to provide both theoretical rationale and practical, step-by-step protocols for the characterization of this molecule. We will cover High-Performance Liquid Chromatography (HPLC) for purity assessment, a suite of spectroscopic techniques (NMR, MS, FTIR) for unambiguous structural elucidation, and thermal analysis methods (DSC, TGA) to understand its solid-state properties and thermal stability.

Chromatographic Analysis: Purity Determination by High-Performance Liquid Chromatography (HPLC)

The primary objective of HPLC analysis is to separate the target compound from any impurities, including starting materials, by-products, or degradation products. A reversed-phase HPLC (RP-HPLC) method is the most logical starting point for a molecule of this polarity. The method's validation is paramount to ensure its reliability for quality control.[8]

Causality Behind Experimental Choices

• Stationary Phase: A C18 (octadecylsilyl) column is chosen for its versatility and strong hydrophobic retention, which is suitable for separating organic molecules of moderate polarity.

• Mobile Phase: A combination of a weak acid in water and an organic solvent (acetonitrile or methanol) is standard for RP-HPLC.[9] The acid (e.g., formic or phosphoric acid) is used to suppress the ionization of the phenolic hydroxyl group, which results in sharper, more symmetrical peaks. Acetonitrile is often preferred for its lower viscosity and UV transparency.

• Detection: A UV detector is selected due to the presence of the phenyl ring, which is a strong chromophore. The detection wavelength will be set near the absorbance maximum of the analyte for optimal sensitivity.

Experimental Workflow for HPLC Method Development

Caption: Workflow for HPLC method development and validation.

Detailed Protocol: HPLC Purity Analysis

• Instrumentation and Columns:

  • HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Reagents and Sample Preparation:

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Diluent: 50:50 Water:Acetonitrile.

  • Sample Preparation: Accurately weigh and dissolve the sample in the diluent to a final concentration of approximately 1.0 mg/mL.

• Chromatographic Conditions:

  • A summary of the starting chromatographic conditions is provided in the table below.

Parameter	Recommended Setting	Rationale
Column	C18, 150 mm x 4.6 mm, 5 µm	Standard for good resolution of organic molecules.
Mobile Phase	A: H₂O + 0.1% Formic AcidB: ACN + 0.1% Formic Acid	Formic acid ensures sharp peaks for the phenolic analyte.
Gradient	0-20 min: 10% to 90% B20-25 min: 90% B25-26 min: 90% to 10% B26-30 min: 10% B	A broad gradient helps to elute a wide range of potential impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Maintains consistent retention times.
Injection Vol.	10 µL	A typical volume for analytical HPLC.
Detection	UV at 275 nm (or λmax)	The phenyl group provides strong UV absorbance.

• Method Validation:

  • Once the method is optimized, it must be validated according to ICH Q2(R2) guidelines.[1][2] Key parameters to assess include:

    • Specificity: The ability to assess the analyte in the presence of impurities.[4]

    • Linearity: Demonstrating a direct relationship between concentration and detector response.

    • Accuracy: Closeness of test results to the true value.

    • Precision: Repeatability and intermediate precision of the measurements.[3]

    • Range: The interval over which the method is accurate, precise, and linear.

    • Quantitation Limit (LOQ): The lowest concentration that can be reliably quantified.

Structural Elucidation via Spectroscopy

A combination of spectroscopic techniques is required to confirm the chemical structure of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile unequivocally.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.[10] Both ¹H and ¹³C NMR are essential.

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

• ¹³C NMR: Provides information on the number of different types of carbon atoms in the molecule. Techniques like DEPT can further distinguish between CH, CH₂, and CH₃ groups.

Protocol for NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often a good choice as it will solubilize the polar compound and allow for the observation of the exchangeable -OH proton.

• Data Acquisition: Acquire ¹H, ¹³C, and DEPT spectra on a 400 MHz or higher field NMR spectrometer.

• Data Interpretation: The predicted chemical shifts are summarized below.

Predicted ¹H NMR Shifts (DMSO-d₆)	Predicted ¹³C NMR Shifts (DMSO-d₆)
~9.5 ppm (s, 1H, Ar-OH)	~157 ppm (Ar C-OH)
~7.2 ppm (t, 1H, Ar-H)	~145 ppm (Ar C-C(CN))
~6.8-7.0 ppm (m, 3H, Ar-H)	~130 ppm (Ar C-H)
~1.5-2.2 ppm (m, 11H, Cyclohexyl-H)	~122 ppm (-C≡N)
~114-118 ppm (Ar C-H)
~50 ppm (Cyclohexyl C-CN)
~22-35 ppm (Cyclohexyl CH₂)

Note: These are predicted values. Actual chemical shifts may vary.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound and, through fragmentation, offers clues about its structure. Electrospray ionization (ESI) is a suitable soft ionization technique for this molecule.

Protocol for LC-MS Analysis:

• Instrumentation: Couple the outlet of the HPLC system (using a volatile mobile phase like water/acetonitrile with formic acid) to an ESI-MS detector.

• Analysis Mode: Acquire data in both positive and negative ion modes.

  • Positive Mode [M+H]⁺: Expected m/z = 202.28

  • Negative Mode [M-H]⁻: Expected m/z = 200.27

• Fragmentation (MS/MS): Perform fragmentation on the parent ion to observe characteristic losses. Expected fragments might include the loss of HCN or cleavage of the cyclohexyl ring.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the key functional groups present in the molecule based on their characteristic vibrational frequencies.[11]

Protocol for ATR-FTIR Analysis:

• Background Collection: Record a background spectrum of the clean Attenuated Total Reflectance (ATR) crystal.

• Sample Analysis: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Collect the sample spectrum over a range of 4000-400 cm⁻¹.

• Data Interpretation: Identify the characteristic absorption bands.

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Type
Phenolic O-H	3500-3200 (broad)	O-H stretch
Aromatic C-H	3100-3000 (sharp)	C-H stretch
Aliphatic C-H	2950-2850 (strong)	C-H stretch
Nitrile C≡N	2240-2220 (sharp, medium)	C≡N stretch[12]
Aromatic C=C	1600-1450 (multiple)	C=C stretch

The presence of a sharp peak around 2230 cm⁻¹ is highly diagnostic for the nitrile group.[13] The broad O-H stretch confirms the hydroxyl group.

Thermal Analysis: Assessing Physicochemical Properties

Thermal analysis techniques like DSC and TGA are vital for characterizing the solid-state properties of a pharmaceutical compound, including its melting point, crystallinity, and thermal stability.[14][15] This information is crucial for formulation development and determining storage conditions.[16][17]

Workflow for Thermal Analysis

Caption: General workflow for DSC and TGA analysis.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal transitions like melting and glass transitions.

Protocol for DSC Analysis:

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and hermetically seal it.

• Instrumental Conditions:

  • Temperature Program: Heat from 25 °C to a temperature above the expected melting point (e.g., 250 °C) at a rate of 10 °C/min.

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

• Expected Results: A sharp endothermic peak will indicate the melting point of a crystalline solid. The temperature at the peak's onset is typically reported as the melting point.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability and decomposition profile of the material.

Protocol for TGA Analysis:

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a ceramic or aluminum TGA pan.

• Instrumental Conditions:

  • Temperature Program: Heat from 25 °C to a high temperature (e.g., 600 °C) at a rate of 10 °C/min.

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

• Expected Results: The TGA thermogram will show a stable baseline (no mass loss) until the onset of thermal decomposition, at which point a significant drop in mass will be observed. This onset temperature is a key indicator of the compound's thermal stability.

Conclusion

The comprehensive analytical characterization of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile requires a synergistic combination of chromatographic, spectroscopic, and thermal techniques. HPLC is essential for establishing purity, while the collective data from NMR, MS, and FTIR provides an unambiguous confirmation of its chemical structure. Furthermore, DSC and TGA offer critical insights into its solid-state properties and thermal stability. The protocols and guidelines presented in this application note provide a robust framework for researchers and drug development professionals to generate a high-quality, reliable, and defensible analytical data package for this compound. Adherence to validation principles outlined by regulatory bodies like the ICH is crucial for ensuring the data is fit for its intended purpose.

References

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• American Pharmaceutical Review. Thermal Analysis – A Review of Techniques and Applications in the Pharmaceutical Sciences. Published March 1, 2010. Available from: [Link]

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• AZoM. Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. Published April 18, 2024. Available from: [Link]

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• Chemistry LibreTexts. 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Accessed January 16, 2026. Available from: [Link]

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• SIELC Technologies. Separation of 1-(4-Methylphenyl)cyclohexanecarbonitrile on Newcrom R1 HPLC column. Accessed January 16, 2026. Available from: [Link]

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Application Note: Structural Elucidation of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile using ¹H and ¹³C NMR Spectroscopy

Introduction

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a key intermediate in the synthesis of various pharmaceutical compounds. Its chemical structure, comprising a substituted aromatic ring and a cyclohexyl moiety, presents a unique spectroscopic challenge. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural confirmation of such molecules. This application note provides a comprehensive guide to the ¹H and ¹³C NMR analysis of this compound, detailing experimental protocols and in-depth spectral interpretation. The causality behind experimental choices and the logic of spectral assignments are explained to provide a robust framework for researchers in drug discovery and development.

Causality of Experimental Design

The selection of appropriate NMR parameters is critical for obtaining high-quality, interpretable spectra. For 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, the presence of a labile phenolic proton and complex aliphatic and aromatic spin systems necessitates careful consideration of the solvent and experimental setup.

Solvent Selection

The choice of a deuterated solvent is paramount. For this molecule, Dimethyl Sulfoxide-d₆ (DMSO-d₆) is recommended. The rationale is twofold:

• Solubility: 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile exhibits good solubility in DMSO-d₆.

• Hydrogen Bonding: The phenolic hydroxyl proton (-OH) is capable of hydrogen bonding with the sulfoxide group of the solvent. This interaction slows down the rate of proton exchange, resulting in a sharper, more observable -OH signal in the ¹H NMR spectrum.[1] In contrast, solvents like Deuterated Chloroform (CDCl₃) might lead to a broad, less distinct -OH peak, or the peak may be difficult to locate.[2]

Deuterium Exchange

To definitively identify the phenolic -OH proton signal, a deuterium exchange experiment is a crucial and self-validating step. The addition of a drop of deuterium oxide (D₂O) to the NMR sample will result in the exchange of the labile hydroxyl proton with a deuteron. Consequently, the -OH peak will disappear from the ¹H NMR spectrum, confirming its assignment.

Experimental Protocols

I. Sample Preparation

A detailed and logical workflow for sample preparation is essential for reproducible results.

Figure 1: Step-by-step workflow for the preparation of the NMR sample.

II. NMR Data Acquisition

The following parameters are recommended for acquiring high-quality ¹H and ¹³C NMR spectra on a 500 MHz spectrometer.

¹H NMR Spectroscopy:

Parameter	Recommended Value	Rationale
Pulse Program	zg30	A standard 30-degree pulse for quantitative measurements.
Number of Scans	16	Sufficient for good signal-to-noise ratio for a moderately concentrated sample.
Relaxation Delay	2.0 s	Allows for adequate relaxation of protons, ensuring accurate integration.
Acquisition Time	4.0 s	Provides good digital resolution.
Spectral Width	12 ppm	Covers the expected chemical shift range for both aromatic and aliphatic protons.

¹³C NMR Spectroscopy:

Parameter	Recommended Value	Rationale
Pulse Program	zgpg30	A standard 30-degree pulse with proton decoupling for simplified spectra.
Number of Scans	1024	A higher number of scans is required due to the low natural abundance of ¹³C.
Relaxation Delay	2.0 s	Adequate for most carbon nuclei.
Acquisition Time	1.5 s	Balances resolution and experimental time.
Spectral Width	220 ppm	Encompasses the full range of expected carbon chemical shifts.

Spectral Analysis and Interpretation

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum reveals distinct regions corresponding to the aromatic, hydroxyl, and aliphatic protons.

Table 1: Predicted ¹H NMR Chemical Shifts and Assignments for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale for Assignment
~9.5	Singlet	1H	-OH	The phenolic proton is expected to be downfield and appear as a singlet in DMSO-d₆. Its chemical shift is concentration-dependent.
~7.2-7.3	Triplet	1H	Ar-H	Aromatic proton ortho to the hydroxyl group.
~6.8-7.0	Multiplet	3H	Ar-H	Remaining aromatic protons.
~1.5-2.2	Multiplet	10H	Cyclohexyl-H	The ten protons on the cyclohexyl ring will appear as a complex multiplet due to overlapping signals and complex spin-spin coupling.[5]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides valuable information about the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts and Assignments for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Chemical Shift (δ, ppm)	Assignment	Rationale for Assignment
~157	Ar-C-OH	The aromatic carbon attached to the hydroxyl group is significantly deshielded.
~145	Ar-C (quaternary)	The quaternary aromatic carbon attached to the cyclohexyl group.
~130	Ar-CH	Aromatic methine carbon.
~122	-C≡N	The nitrile carbon is characteristically found in this region.
~118	Ar-CH	Aromatic methine carbon.
~115	Ar-CH	Aromatic methine carbon.
~114	Ar-CH	Aromatic methine carbon.
~45	C (quaternary)	The quaternary carbon of the cyclohexyl ring attached to the phenyl group and the nitrile.
~35	Cyclohexyl-CH₂	Methylene carbons of the cyclohexyl ring.
~25	Cyclohexyl-CH₂	Methylene carbons of the cyclohexyl ring.
~23	Cyclohexyl-CH₂	Methylene carbons of the cyclohexyl ring.

Structural Relationship and Key NMR Correlations

A diagram illustrating the molecular structure and the key proton and carbon environments is essential for a clear understanding of the NMR data.

Figure 2: Molecular structure with key ¹H and ¹³C NMR chemical shift regions.

Conclusion

This application note provides a detailed protocol and interpretation guide for the ¹H and ¹³C NMR analysis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. By combining robust experimental procedures with an understanding of the underlying principles of NMR spectroscopy, researchers can confidently verify the structure of this important pharmaceutical intermediate. The use of predicted spectral data, as necessitated by the lack of public experimental spectra, serves as a powerful illustration of how computational tools can aid in structural elucidation. The self-validating nature of the deuterium exchange experiment further enhances the trustworthiness of the spectral assignments.

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Application Note: Structural Elucidation of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile by Gas Chromatography-Mass Spectrometry

Abstract

This application note presents a comprehensive protocol for the analysis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, a key chemical intermediate, using Gas Chromatography coupled with Mass Spectrometry (GC-MS) and Electron Ionization (EI). We detail a robust methodology for sample preparation, instrumental analysis, and data interpretation. The primary focus is the elucidation of the compound's mass spectral fragmentation pathway, providing researchers and drug development professionals with a reliable framework for its identification and characterization. The predictable fragmentation patterns observed, including characteristic losses of cyanide and the hydroxyphenyl moiety, enable confident structural confirmation.

Introduction

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile (Molecular Formula: C₁₃H₁₅NO, Molecular Weight: 201.27 g/mol ) is a bifunctional organic compound featuring a hydroxylated aromatic ring and a nitrile group attached to a cyclohexane scaffold.[1][2] Compounds with such structural motifs are of significant interest in medicinal chemistry and materials science, often serving as precursors or intermediates in the synthesis of more complex molecules. Accurate structural verification and purity assessment are critical checkpoints in the research and development pipeline.

Mass spectrometry, particularly when coupled with a chromatographic separation technique like GC, is an indispensable tool for molecular analysis.[3] Electron Ionization (EI) is a hard ionization technique that imparts significant energy into the analyte, inducing reproducible fragmentation.[4] The resulting mass spectrum serves as a molecular fingerprint, providing rich structural information based on the fragmentation pattern.[5][6]

This guide provides an in-depth protocol for the GC-EI-MS analysis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. It moves beyond a simple recitation of steps to explain the rationale behind the methodology and proposes a detailed fragmentation pathway, empowering scientists to apply these principles to related compounds.

Experimental Protocol

Materials and Reagents

• Analyte: 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile (≥98% purity)

• Solvent: Methanol (HPLC-grade or equivalent)

• Equipment: Analytical balance, volumetric flasks, pipettes, autosampler vials with septa.

Sample Preparation

The objective is to prepare a dilute sample suitable for GC-MS injection to avoid column overloading and detector saturation.

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and dissolve it in a 10 mL volumetric flask with methanol.

• Working Solution (10 µg/mL): Perform a 1:100 dilution by transferring 100 µL of the stock solution into a 10 mL volumetric flask and diluting to the mark with methanol.

• Transfer: Transfer the working solution to a 2 mL autosampler vial for analysis.

Causality Note: Methanol is chosen as the solvent due to its high volatility and ability to dissolve the analyte effectively. A working concentration of 10 µg/mL is typically sufficient to produce a strong signal without overwhelming the system.

Instrumentation and Conditions

The following parameters are based on a standard capillary GC-MS system and can be adapted for other equivalent instruments.[7]

Parameter	Condition	Rationale
GC System	Agilent 8890 GC or equivalent	Provides reliable and reproducible chromatographic separation.
MS System	Agilent 5977B MSD or equivalent	A quadrupole mass analyzer offers a good balance of sensitivity, speed, and cost for routine analysis.
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent	A non-polar 5% phenyl-methylpolysiloxane column is versatile for separating a wide range of organic compounds.
Injection Volume	1 µL	Standard volume for capillary columns.
Inlet Temperature	280 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	100 °C (hold 1 min), ramp at 15 °C/min to 300 °C (hold 5 min)	A temperature ramp allows for the elution of the analyte as a sharp peak in a reasonable timeframe.
Ion Source	Electron Ionization (EI)	Standard hard ionization for creating a reproducible fragmentation library.
Ionization Energy	70 eV	The industry standard energy for EI, which provides consistent and extensive fragmentation.
Source Temperature	230 °C	Optimized to maintain analyte integrity and prevent contamination.
Quadrupole Temp.	150 °C	Ensures consistent ion transmission and mass analysis.
Mass Scan Range	40 - 450 m/z	Covers the molecular weight of the analyte and its expected fragments.

Analytical Workflow

The end-to-end process from sample handling to final data interpretation is a self-validating system designed for accuracy and reproducibility.

Caption: GC-MS workflow for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Results and Discussion

Mass Spectrum Analysis

The EI mass spectrum of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is expected to show a distinct molecular ion peak and several major fragment ions that are indicative of its structure. The molecular ion (M⁺•) should appear at an m/z of 201, corresponding to its monoisotopic mass.

Proposed Fragmentation Pathway

The fragmentation of the molecular ion is governed by the relative stability of the resulting ions and neutral losses.[8] The presence of the nitrile, the cyclohexane ring, and the hydroxyphenyl group leads to several predictable cleavage patterns.

• Molecular Ion Formation: The initial event is the removal of an electron to form the molecular ion at m/z 201 .

• Alpha-Cleavage: The bonds adjacent to the quaternary carbon are susceptible to cleavage.

  • Loss of the Hydroxyphenyl Radical (•C₆H₅O): Cleavage of the C-C bond between the cyclohexane and phenyl rings results in the loss of a hydroxyphenyl radical. The charge is retained by the nitrile-containing fragment, forming a stable cation at m/z 108 (C₇H₁₀N⁺). This is often a significant peak.

  • Loss of the Cyclohexanecarbonitrile Radical (C₇H₁₀N•): The alternative cleavage gives rise to the hydroxyphenyl cation at m/z 93 (C₆H₅O⁺). This ion is also relatively stable due to the aromatic system.

• Loss of Hydrogen Cyanide (HCN): A common fragmentation pathway for nitriles involves the rearrangement and elimination of a neutral HCN molecule (27 Da). This would produce a fragment ion at m/z 174 .

• Secondary Fragmentation: The primary fragment ions can undergo further fragmentation.

  • The hydroxyphenyl cation (m/z 93 ) can lose carbon monoxide (CO) to form the cyclopentadienyl cation at m/z 65 (C₅H₅⁺), a common pathway for phenolic compounds.

The proposed fragmentation scheme is visualized below.

Caption: Proposed EI fragmentation of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Summary of Expected Ions

m/z	Proposed Formula	Identity / Neutral Loss
201	C₁₃H₁₅NO⁺•	Molecular Ion [M]⁺•
174	C₁₂H₁₄O⁺•	[M - HCN]⁺•
108	C₇H₁₀N⁺	[M - •C₆H₅O]⁺
93	C₆H₅O⁺	[M - C₇H₁₀N•]⁺
65	C₅H₅⁺	[C₆H₅O - CO]⁺

Conclusion

The GC-MS method detailed in this application note provides a reliable and effective strategy for the structural characterization of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. The use of electron ionization at 70 eV generates a rich and reproducible fragmentation pattern, allowing for unambiguous identification based on the molecular ion and key structural fragments. The proposed fragmentation pathway, highlighting cleavages at the quaternary carbon and the loss of HCN, serves as a valuable reference for researchers working with this molecule and other structurally related compounds.

References

• ResearchGate. Structures and electron impact ionization mass spectra of geranyl nitrile (A) and citronellyl nitrile (B). Available at: [Link]

• ResearchGate. Fragmentation pathway involving the nitrile form of.... Available at: [Link]

• Research and Reviews. Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Available at: [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• ResearchGate. Reduction of nitriles to amines in positive ion electrospray ionization mass spectrometry. Available at: [Link]

• Chemguide. mass spectra - fragmentation patterns. Available at: [Link]

• YouTube. Electron Impact (EI) & Chemical Ionization (CI) Mass Spectrometry and Interpretation Mass Spectra. Available at: [Link]

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Application Note: Elucidating the Molecular Structure of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile through Infrared Spectroscopy

Abstract

This technical guide provides a comprehensive overview of the application of Fourier Transform Infrared (FTIR) spectroscopy for the structural characterization of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. This compound, possessing a unique combination of a hydroxylated aromatic ring, a nitrile group, and a saturated cycloalkane moiety, presents a distinct infrared spectrum that is invaluable for its identification and purity assessment. This document outlines the theoretical basis for its spectral features, provides detailed, field-tested protocols for sample analysis using both Potassium Bromide (KBr) pellet and Attenuated Total Reflectance (ATR) techniques, and offers a systematic approach to spectral interpretation. This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis, analysis, and quality control of related chemical entities.

Introduction: The Structural Significance of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a multifaceted organic molecule featuring three key functional groups: a phenolic hydroxyl (-OH) group, a nitrile (-C≡N) group, and a cyclohexane ring. The spatial arrangement and electronic interactions between these groups dictate the molecule's chemical reactivity, potential pharmacological activity, and physical properties. Infrared spectroscopy serves as a rapid, non-destructive, and highly informative analytical technique to confirm the presence and structural integrity of these functional groups, making it an essential tool in both synthetic chemistry and pharmaceutical development. Each functional group exhibits characteristic vibrational frequencies when interacting with infrared radiation, creating a unique spectral "fingerprint" for the molecule.

Theoretical Infrared Spectral Analysis

The infrared spectrum of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile can be logically dissected by considering the characteristic absorption bands of its constituent parts.

• Phenolic Hydroxyl (-OH) Group: The O-H stretching vibration of the phenolic group is expected to produce a strong, broad absorption band in the region of 3200-3600 cm⁻¹.[1][2] The broadening of this peak is a direct consequence of intermolecular hydrogen bonding between the hydroxyl groups of adjacent molecules.[1] The C-O stretching vibration of the phenol is also a key diagnostic feature, typically appearing as a strong band around 1220 cm⁻¹.[1]

• Nitrile (-C≡N) Group: The carbon-nitrogen triple bond stretch is one of the most characteristic and easily identifiable peaks in an infrared spectrum. For an aromatic nitrile, this vibration gives rise to a sharp, intense absorption band in the range of 2220-2240 cm⁻¹.[3] The conjugation with the aromatic ring slightly lowers the frequency compared to saturated nitriles. Its sharpness and intensity make it an excellent marker for the presence of the nitrile functionality.

• Cyclohexane Ring: The cyclohexane moiety will be evident through the C-H stretching and bending vibrations of its methylene (-CH₂) groups. The asymmetric and symmetric stretching vibrations of the C-H bonds in the -CH₂- groups are expected to appear as strong, sharp peaks in the 2850-2930 cm⁻¹ region.[4][5] Additionally, the characteristic scissoring and rocking deformations of the CH₂ groups will produce absorptions in the fingerprint region, typically around 1445-1460 cm⁻¹.[4]

• Aromatic Ring: The presence of the benzene ring is confirmed by several characteristic absorptions. The aromatic C-H stretching vibrations typically occur just above 3000 cm⁻¹ (3000-3100 cm⁻¹).[1] The C=C stretching vibrations within the aromatic ring give rise to medium to strong absorptions in the 1500-1600 cm⁻¹ range.[1] Out-of-plane C-H bending vibrations, which are indicative of the substitution pattern on the benzene ring, are expected in the 750-850 cm⁻¹ region.[1]

The following Graphviz diagram illustrates the logical workflow for predicting the IR spectrum based on the molecule's functional groups.

Caption: Predictive workflow for IR spectral features of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Experimental Protocols

Accurate and reproducible infrared spectra are contingent upon proper sample preparation. The following are detailed protocols for two common solid sampling techniques.

Potassium Bromide (KBr) Pellet Method

This transmission method is a classic and highly sensitive technique for solid samples.[6] It involves dispersing the analyte in a dry, IR-transparent matrix of KBr.

Materials:

• 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile (solid)

• FTIR-grade Potassium Bromide (KBr), dried at 110°C

• Agate mortar and pestle

• Pellet press die set

• Hydraulic press

Protocol:

• Grinding: In an agate mortar, thoroughly grind approximately 1-2 mg of the sample into a fine powder.

• Mixing: Add approximately 100-200 mg of dry, FTIR-grade KBr to the mortar.[7] A sample-to-KBr ratio of about 1:100 is recommended to avoid overly intense absorption bands.[6]

• Homogenization: Gently but thoroughly mix the sample and KBr by grinding the mixture for about one minute. The goal is a uniform, fine powder. Work quickly to minimize moisture absorption by the KBr.[8]

• Pellet Formation: Transfer the powder mixture to a pellet press die. Assemble the die and place it in a hydraulic press.

• Pressing: Apply a force of approximately 8-10 metric tons for 1-2 minutes.[9][10] This pressure should result in a thin, transparent, or translucent pellet.

• Analysis: Carefully remove the KBr pellet from the die and place it in the spectrometer's sample holder for analysis.

Attenuated Total Reflectance (ATR) Method

ATR is a popular and rapid sampling technique that requires minimal sample preparation.[11][12] It is particularly useful for analyzing small amounts of solid powders directly.

Materials:

• 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile (solid)

• FTIR spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide crystal)

• Spatula

• Solvent for cleaning (e.g., isopropanol or ethanol) and lint-free wipes

Protocol:

• Background Scan: Ensure the ATR crystal surface is clean. Take a background spectrum of the empty ATR crystal. This will be subtracted from the sample spectrum.

• Sample Application: Place a small amount of the solid sample onto the center of the ATR crystal using a clean spatula.

• Pressure Application: Use the ATR's pressure clamp to press the sample firmly against the crystal.[11] Good contact between the sample and the crystal is crucial for obtaining a high-quality spectrum.[13]

• Data Acquisition: Collect the infrared spectrum of the sample.

• Cleaning: After analysis, release the pressure clamp, remove the sample, and clean the crystal surface thoroughly with a solvent-moistened, lint-free wipe.

The following diagram outlines the decision-making process for choosing a sampling technique.

Caption: Decision workflow for selecting an FTIR sampling method.

Interpretation of the Spectrum and Data Presentation

A hypothetical spectrum of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile would be analyzed by identifying the key absorption bands as predicted. The data should be presented systematically for clarity.

Table 1: Predicted Infrared Absorption Bands for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity
~3200-3600	Phenolic -OH	O-H Stretch (H-bonded)	Strong, Broad
~3000-3100	Aromatic C-H	C-H Stretch	Medium, Sharp
~2850-2930	Cyclohexane -CH₂-	C-H Stretch	Strong, Sharp
~2220-2240	Nitrile -C≡N	C≡N Stretch	Intense, Sharp
~1500-1600	Aromatic Ring	C=C Stretch	Medium-Strong
~1445-1460	Cyclohexane -CH₂-	C-H Bend (Scissoring)	Medium
~1220	Phenolic C-O	C-O Stretch	Strong
~750-850	Aromatic Ring	C-H Bend (Out-of-plane)	Medium-Strong

The region below 1500 cm⁻¹, known as the "fingerprint region," will contain a complex pattern of overlapping vibrations unique to the entire molecular structure.[1][5] While individual peak assignments in this region can be challenging, the overall pattern is highly reproducible and serves as a definitive identifier for the compound.

Conclusion and Best Practices

Infrared spectroscopy is an indispensable technique for the structural verification of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. By systematically analyzing the spectrum for the characteristic absorption bands of the phenolic, nitrile, and cyclohexane moieties, researchers can rapidly confirm the identity and assess the purity of synthesized material. For reliable and high-quality data, adherence to proper sample preparation protocols is paramount. When reporting spectral data, it is recommended to follow established guidelines, such as those proposed by IUPAC, which include detailing the instrumentation, sample preparation method, and listing the positions and relative intensities of significant absorption maxima.[14][15][16]

References

• Bernstein, R. B., & Pullin, A. D. E. (1953). The infrared spectra of nitriles and related compounds frozen in Ar and H2O. Journal of the American Chemical Society, 75(15), 3649–3655. [Link]

• Shimadzu Corporation. (n.d.). KBr Pellet Method. Shimadzu. [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of phenol. [Link]

• Specac Ltd. (n.d.). Making KBr Pellets for FTIR: Step by Step Guide. [Link]

• Química Orgánica. (n.d.). IR spectrum: Nitriles. [Link]

• Bruker. (2023, November 2). How to make a KBr pellet | FT-IR Spectroscopy | Transmission Analysis [Video]. YouTube. [Link]

• Kintek Press. (2026, January 11). What Are The Characteristics Of Using Kbr Pellets For The Ftir Analysis Of Solids? Achieve High-Sensitivity Results. [Link]

• Shandong Qibo New Energy Co., Ltd. (2023, October 19). Cyclohexane IR Spectrum Range. [Link]

• AZoM. (2022, May 10). How is Potassium Bromide Used in Infrared Spectroscopy?. [Link]

• Scribd. (n.d.). 05 Notes On Nitriles IR Spectra. [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of cyclohexane. [Link]

• Chemistry LibreTexts. (2024, September 20). 17.11: Spectroscopy of Alcohols and Phenols. [Link]

• Chemistry LibreTexts. (2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• Spectroscopy Online. (2019, July 1). Organic Nitrogen Compounds IV: Nitriles. [Link]

• Agilent. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. [Link]

• Bruker. (2019, November 26). ATR FTIR Basics | Attenuated Total Reflectance | Principles of Infrared Spectroscopy [Video]. YouTube. [Link]

• Wikipedia. (n.d.). Attenuated total reflectance. [Link]

• IUPAC. (n.d.). Data exchange standard for near infrared spectra and general spectroscopic calibration data types. [Link]

• IUPAC. (n.d.). Infrared spectroscopy. The IUPAC Compendium of Chemical Terminology. [Link]

• American Chemical Society. (n.d.). Proposed Guidelines for Presentation of Spectral Data. [Link]

Sources

• 1. infrared spectrum of phenol C6H6O C6H5OH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of phenol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 3. The infrared spectra of nitriles and related compounds frozen in Ar and H2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclohexane IR Spectrum Range - Shandong Qibo New Energy Co., Ltd. [qiboch.com]
• 5. C6H12 infrared spectrum of cyclohexane prominent wavenumbers cm-1 detecting no functional groups present finger print for identification of cyclohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Application Note: High-Purity Isolation of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile using Preparative Reversed-Phase HPLC

Abstract

This application note provides a comprehensive guide and a robust protocol for the purification of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile from a crude synthetic mixture. This compound, often an intermediate in the synthesis of pharmaceutically valuable molecules, requires high purity for subsequent reactions and biological testing.[1] The methodology detailed herein employs preparative reversed-phase high-performance liquid chromatography (RP-HPLC), a powerful technique for isolating compounds based on their hydrophobicity.[2] We will elucidate the rationale behind method development, from the selection of the stationary and mobile phases to the final isolation of the purified product. This guide is intended for researchers and chemists in pharmaceutical development and organic synthesis who require a reliable method for obtaining this compound in a highly purified form.

Principles of Separation: A Rational Approach

The successful purification of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile hinges on understanding its molecular structure, which features both non-polar (hydrophobic) and polar (hydrophilic) regions. The cyclohexyl and phenyl rings contribute significant hydrophobicity, while the hydroxyl (-OH) and nitrile (-CN) functional groups impart polarity. This amphiphilic nature makes Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) the ideal purification strategy.

In RP-HPLC, the stationary phase is non-polar, and the mobile phase is polar.[3][4] Consequently, hydrophobic molecules in the polar mobile phase tend to adsorb to the hydrophobic stationary phase and are retained longer.[2][3]

• Stationary Phase Selection: A C18 (octadecylsilane) bonded silica phase is selected for this protocol. The long alkyl chains of the C18 phase provide strong hydrophobic interactions with the cyclohexyl and phenyl rings of the target molecule, leading to excellent retention and providing a high-resolution separation from more polar or less hydrophobic impurities.[5]

• Mobile Phase Strategy: The mobile phase consists of a mixture of water and a water-miscible organic solvent, such as acetonitrile (ACN).[3][5] Elution is achieved by gradually increasing the concentration of the organic solvent in the mobile phase (a gradient elution). This decreases the polarity of the mobile phase, which in turn reduces the hydrophobic interactions between the analyte and the stationary phase, allowing the compound to elute from the column. A gradient method is superior for complex mixtures as it effectively separates compounds with a wide range of polarities and improves peak shape.

• Detection: The presence of the phenyl group in the molecule allows for sensitive detection using a UV-Vis detector, typically at a wavelength of 254 nm where aromatic compounds strongly absorb.[5]

Materials and Methods

Equipment

• Preparative HPLC system with a gradient pump, autosampler/manual injector, and UV-Vis detector.

• Analytical HPLC system for method development and fraction analysis.

• C18 Preparative HPLC Column (e.g., 250 x 21.2 mm, 5 µm particle size).

• C18 Analytical HPLC Column (e.g., 150 x 4.6 mm, 5 µm particle size).

• Fraction Collector.

• Rotary Evaporator.

• Vortex Mixer and Sonicator.

• Syringes and 0.22 µm Syringe Filters (PTFE or Nylon).

• Glassware (vials, flasks).

Reagents

• Crude 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile sample.

• Acetonitrile (HPLC Grade).

• Water (HPLC Grade or Milli-Q).

• Methanol (HPLC Grade, for sample preparation).

• Formic Acid (Optional, for mobile phase modification).

Purification Workflow Overview

The overall process is a systematic progression from small-scale method development to large-scale purification and final analysis, ensuring efficiency and success.

Caption: Workflow for the purification of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Detailed Experimental Protocols

Part A: Sample Preparation

The objective is to fully dissolve the crude material and remove any particulates that could damage the HPLC column.

• Weigh Crude Sample: Accurately weigh the crude 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

• Dissolution: Dissolve the sample in a minimal amount of a suitable solvent. Methanol or a mixture of Methanol/Acetonitrile is often a good starting point. Use a vortex mixer and sonicator to aid dissolution. The target concentration should be high, but avoid saturation (e.g., 50-100 mg/mL).

• Filtration: Draw the dissolved sample into a syringe and pass it through a 0.22 µm syringe filter into a clean vial. This step is critical to prevent column clogging.

Part B: Analytical Method Development

Before committing large amounts of material to the preparative column, the separation must be optimized on a smaller, analytical scale.

• System Setup:

  • Column: C18 Analytical Column (e.g., 150 x 4.6 mm, 5 µm).

  • Mobile Phase A: Water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: 254 nm.

  • Injection Volume: 5 µL.

• Scouting Gradient: Run a broad scouting gradient to determine the approximate elution conditions for the target compound.

  • Time (min) | % B (Acetonitrile)

    • 0.0 | 10

    • 20.0 | 90

    • 25.0 | 90

    • 25.1 | 10

    • 30.0 | 10

• Gradient Optimization: Based on the retention time from the scouting run, design a shallower, more focused gradient around the elution point of the target compound to maximize resolution from nearby impurities. For example, if the compound eluted at 60% ACN, a new gradient might be 45-75% ACN over 15 minutes.

Part C: Preparative HPLC Purification

This protocol scales up the optimized analytical method to isolate a significant quantity of the pure compound.

• System Setup:

  • Column: C18 Preparative Column (e.g., 250 x 21.2 mm, 5 µm).

  • Mobile Phase A: Water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: Adjust for the larger column diameter (e.g., 18-20 mL/min).

  • Detection: 254 nm.

  • Injection Volume: Load a significant volume of the prepared sample (e.g., 1-5 mL, depending on concentration and column capacity).

• Run Preparative Gradient: Execute the optimized gradient from Part B, adjusting the time segments to account for the different column volume and flow rate.

• Fraction Collection: Use an automated fraction collector to collect small volumes (e.g., 10-15 mL per tube) as the target peak elutes. Set the collector to trigger based on the UV signal threshold to ensure the entire peak is captured.

Part D: Fraction Analysis and Compound Recovery

Each collected fraction must be analyzed to determine its purity before pooling.

• Purity Check: Using the optimized analytical method from Part B, inject a small aliquot (e.g., 5 µL) from each collected fraction.

• Pooling: Identify all fractions containing the target compound at the desired purity level (e.g., >99%) and combine them in a large round-bottom flask.

• Solvent Removal: Remove the mobile phase solvents (water and acetonitrile) using a rotary evaporator. Be mindful of the bath temperature to avoid compound degradation.

• Final Product: Once the solvent is removed, the purified 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile will remain as a solid or oil. Place the flask under high vacuum to remove any residual solvent.

• Confirmation: Weigh the final product to determine the recovery yield and confirm its identity and purity using appropriate analytical techniques (e.g., NMR, LC-MS, final analytical HPLC).

Expected Results and Data Summary

The following table summarizes the typical parameters and expected outcomes for this purification protocol.

Parameter	Analytical Scale	Preparative Scale
Column	C18, 150 x 4.6 mm, 5 µm	C18, 250 x 21.2 mm, 5 µm
Flow Rate	1.0 mL/min	20.0 mL/min
Mobile Phase	Water/Acetonitrile Gradient	Water/Acetonitrile Gradient
Typical Load	~0.1 mg	50 - 200 mg
Expected Retention Time	Dependent on gradient	Dependent on gradient
Expected Purity	>99% (for pooled fractions)	>99%
Expected Recovery	N/A	70-90% (from crude load)

A successful purification will yield a series of analytical chromatograms from the collected fractions showing a single, sharp peak at the correct retention time, confirming high purity.

Troubleshooting

• Poor Peak Shape (Tailing): This can be due to the acidic nature of the phenolic hydroxyl group. Adding a small amount of acid (e.g., 0.1% formic acid) to the mobile phase can often improve peak shape by ensuring consistent protonation of the analyte.

• Low Recovery: This may result from incomplete dissolution of the crude sample, compound precipitation on the column, or using a mobile phase that is too weak to elute the compound effectively. Ensure the sample is fully dissolved and consider increasing the final %B in the gradient.

• Poor Resolution: If the target compound co-elutes with an impurity, the gradient must be made shallower (i.e., increase the gradient time over a smaller %B range) to improve separation. Alternatively, a different stationary phase (e.g., a Cyano or Phenyl-Hexyl column) could offer different selectivity.[6]

Conclusion

The preparative reversed-phase HPLC method detailed in this application note is a highly effective and reliable strategy for the purification of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. By following a systematic approach of analytical method development followed by preparative scale-up, researchers can consistently obtain this valuable chemical intermediate with high purity and good recovery. The principles and protocols described herein are broadly applicable to the purification of other small molecules with similar physicochemical properties.

References

• Wikipedia. Reversed-phase chromatography.
• Phenomenex. Normal-phase vs. Reversed-phase Chromatography.
• SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns.
• Horváth, Cs., et al. INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC.
• Jordi Labs. Reverse Phase/ Normal Phase HPLC Analytical Techniques.
• Matrix Scientific. 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.
• Sorbent Technologies, Inc. NUCLEODUR® Cyano-Nitrile.

• Kumbhani, S. Purify & Isolate Your Compounds Using Flash & Preparative HPLC. Chromatographic Society of India. Available from: [Link]

• Google Patents. Process for preparing a cyclohexanecarbonitrile derivative.
• ResearchGate. How to separate amide and nitrile from mixture?.

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Application Notes & Protocols: 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile as a Versatile Intermediate in Advanced Organic Synthesis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction and Compound Profile

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a multifunctional organic compound distinguished by a unique molecular architecture. It incorporates a cyclohexyl ring bearing a quaternary carbon substituted with both a nitrile group and a 3-hydroxyphenyl (meta-phenol) moiety. This combination of a reactive nitrile, a modifiable phenolic hydroxyl group, and a robust carbocyclic scaffold makes it a highly valuable intermediate in synthetic chemistry.

Its primary significance lies in its role as a key precursor for the synthesis of pharmacologically active molecules, particularly hydroxylated analogs of phencyclidine (PCP).[1] The meta-hydroxy derivative of PCP, synthesized from this intermediate, exhibits a significantly higher affinity for both PCP binding sites and opioid receptors compared to the parent compound, making it a molecule of substantial interest in neuroscience and drug development research.[1] This guide provides a detailed overview of its synthetic utility, core reactivity, and step-by-step protocols for its synthesis and application.

Table 1: Compound Specifications

Property	Value	Reference
CAS Number	1263285-86-4	[2][3]
Molecular Formula	C₁₃H₁₅NO	[2][3]
Molecular Weight	201.27 g/mol	[2][3]
Appearance	Off-white to pale yellow solid (predicted)
Hazard	Irritant	[2]

Core Reactivity and Synthetic Potential

The synthetic versatility of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile stems from the distinct reactivity of its three functional domains: the nitrile, the phenol, and the aromatic ring. This allows for a wide range of selective transformations to build molecular complexity.

• Nitrile Group: The cyano group is a versatile functional handle. It can undergo nucleophilic addition by organometallic reagents (e.g., Grignard reagents) to form ketones after hydrolysis, or it can be fully reduced to a primary amine using powerful reducing agents like lithium aluminum hydride (LiAlH₄).[4]

• Phenolic Group: The hydroxyl group can be readily O-alkylated or O-acylated to generate ethers and esters, respectively. This is crucial for modifying solubility, metabolic stability, or for use as a protecting group.

• Aromatic Ring: The phenyl ring is susceptible to electrophilic aromatic substitution reactions, such as nitration or halogenation, allowing for further functionalization of the molecule.[4]

Caption: Synthetic potential of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Protocol I: Synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

This protocol describes a reliable method for synthesizing the title compound from commercially available 3-hydroxycyclohexanone. The reaction proceeds via the addition of a cyanide source across the carbonyl group. For safety and efficiency, trimethylsilyl cyanide (TMSCN) is used in a catalytic, one-pot procedure, which avoids the direct handling of large quantities of hydrogen cyanide.

Principle: The synthesis is based on the formation of a cyanohydrin. The carbonyl oxygen of 3-hydroxycyclohexanone is activated by coordination to a Lewis acid catalyst (e.g., ZnI₂). This enhances the electrophilicity of the carbonyl carbon, facilitating the nucleophilic attack by the cyanide anion generated from TMSCN. A subsequent aqueous workup hydrolyzes the silyl ether to yield the final product.

Caption: Workflow for the synthesis of the title compound.

A. Materials and Reagents

Reagent	Formula	MW ( g/mol )	Quantity	Moles (mmol)
3-Hydroxycyclohexanone	C₆H₈O₂	112.13	5.00 g	44.6
Trimethylsilyl cyanide (TMSCN)	C₄H₉NSi	99.22	5.31 g (6.7 mL)	53.5
Zinc Iodide (ZnI₂)	ZnI₂	319.22	0.28 g	0.89
Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	-
Hydrochloric Acid (1 M aq.)	HCl	36.46	~50 mL	-
Saturated Sodium Bicarbonate	NaHCO₃	84.01	~50 mL	-
Brine	NaCl (aq.)	58.44	~50 mL	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-
Silica Gel	SiO₂	60.08	As needed	-

B. Step-by-Step Experimental Protocol

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-hydroxycyclohexanone (5.00 g, 44.6 mmol) and anhydrous zinc iodide (0.28 g, 0.89 mmol).

• Inert Atmosphere: Seal the flask with a septum and flush with dry nitrogen or argon for 5 minutes.

• Solvent Addition: Add dry dichloromethane (100 mL) via syringe. Stir the mixture until all solids dissolve.

• Reagent Addition: Slowly add trimethylsilyl cyanide (6.7 mL, 53.5 mmol) dropwise via syringe over 10 minutes. Causality Note: Slow addition is crucial to control any potential exotherm.

• Reaction: Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system. The disappearance of the starting ketone spot indicates reaction completion.

• Quenching: Cool the flask in an ice bath. Slowly and carefully add 1 M HCl (50 mL) to quench the reaction and hydrolyze the silyl ether intermediate. Stir vigorously for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (50 mL) and brine (50 mL). Causality Note: The bicarbonate wash neutralizes any remaining acid.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 10% to 40%).

• Isolation: Combine the product-containing fractions and remove the solvent in vacuo to yield 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile as a solid.

C. Expected Characterization Data

Analysis	Expected Results
¹H NMR	Signals corresponding to aromatic protons (approx. 6.8-7.3 ppm), a phenolic -OH singlet, and aliphatic protons of the cyclohexyl ring (approx. 1.5-2.2 ppm).
¹³C NMR	Signals for the nitrile carbon (approx. 120 ppm), quaternary carbon, aromatic carbons (including the C-OH carbon at approx. 155 ppm), and cyclohexyl carbons.
IR (cm⁻¹)	Broad O-H stretch (~3300), sharp C≡N stretch (~2230), C-H stretches (~2800-3000), and aromatic C=C bends (~1600, 1450).
Mass Spec (ESI)	[M+H]⁺ = 202.12, [M+Na]⁺ = 224.10

Application Protocol II: Synthesis of 3-Hydroxyphencyclidine (3-OH-PCP)

This protocol details the conversion of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile into 3-Hydroxyphencyclidine, a potent NMDA receptor antagonist.[5] This transformation is a cornerstone application demonstrating the utility of the starting material.

Principle: The synthesis is a two-step, one-pot process. First, a Grignard reaction is performed where phenylmagnesium bromide attacks the electrophilic carbon of the nitrile. This forms a magnesium-imine intermediate. Without isolation, this intermediate is then treated with piperidine, which displaces the magnesium complex to form the final tertiary amine product. The phenolic hydroxyl group must be protected prior to the Grignard reaction to prevent it from quenching the organometallic reagent. A common protecting group for this purpose is a silyl ether (e.g., TBDMS) or a simple methyl ether. For this protocol, we will assume the use of a pre-methylated starting material, 1-(3-methoxyphenyl)cyclohexanecarbonitrile, followed by deprotection.

Caption: Workflow for the synthesis of 3-Hydroxyphencyclidine.

A. Materials and Reagents (for Grignard/Amination)

Reagent	Formula	MW ( g/mol )	Quantity	Moles (mmol)
1-(3-Methoxyphenyl)cyclohexanecarbonitrile	C₁₄H₁₇NO	215.29	4.31 g	20.0
Phenylmagnesium Bromide (3.0 M in Et₂O)	C₆H₅MgBr	181.31	10.0 mL	30.0
Piperidine	C₅H₁₁N	85.15	2.56 g (2.98 mL)	30.0
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	100 mL	-
Saturated Ammonium Chloride	NH₄Cl (aq.)	53.49	~50 mL	-

B. Step-by-Step Experimental Protocol

• Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a stir bar, reflux condenser, and a dropping funnel under a stream of dry nitrogen.

• Reagent Addition: Once cool, add 1-(3-methoxyphenyl)cyclohexanecarbonitrile (4.31 g, 20.0 mmol) and anhydrous THF (50 mL) to the flask.

• Grignard Addition: Add phenylmagnesium bromide (10.0 mL of 3.0 M solution, 30.0 mmol) to the dropping funnel. Add the Grignard reagent to the stirred solution at a rate that maintains a gentle reflux.

• Reaction (Step 1): After the addition is complete, heat the mixture to reflux for 4 hours. Causality Note: This step ensures the complete formation of the imine intermediate.

• Piperidine Addition: Cool the mixture slightly and add piperidine (2.98 mL, 30.0 mmol) via the dropping funnel.

• Reaction (Step 2): Heat the mixture to reflux for an additional 6 hours.

• Quenching: Cool the reaction to room temperature and then in an ice bath. Slowly and carefully pour the reaction mixture over a stirred solution of saturated ammonium chloride (50 mL).

• Work-up: Make the aqueous layer basic (pH > 10) with 2 M NaOH. Extract the mixture with diethyl ether (3 x 75 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude product can be purified by conversion to its hydrochloride salt or by column chromatography.

• Deprotection: The resulting O-methylated product is then deprotected using a standard procedure, such as treatment with boron tribromide (BBr₃) in DCM at low temperature, to yield the final 3-Hydroxyphencyclidine.

Safety and Handling

All procedures involving 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and its derivatives should be conducted by trained personnel in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Safety glasses, a lab coat, and chemical-resistant gloves are mandatory.[6]

• Handling: Avoid inhalation of dust and contact with skin and eyes.[7] The compound is classified as an irritant.[2] Cyanide-containing reagents (like TMSCN) are highly toxic and must be handled with extreme caution. Grignard reagents are highly reactive and flammable.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents and sources of ignition.[8]

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a strategically important building block in organic synthesis. Its readily accessible functional groups—nitrile, phenol, and aromatic ring—provide multiple avenues for constructing complex molecular architectures. The protocols detailed herein for its synthesis and its subsequent conversion to the psychoactive compound 3-Hydroxyphencyclidine underscore its practical value in medicinal chemistry and pharmacological research. Proper handling and an understanding of its reactivity are key to safely and effectively leveraging this versatile intermediate.

References

• Smolecule. 1-(3-Hydroxyphenyl)cyclopentane-1-carbonitrile.
• Fisher Scientific. (2014). SAFETY DATA SHEET.
• 3M. (2024). Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification.
• Sigma-Aldrich. (2010). Safety Data Sheet.
• Matrix Scientific. 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.
• Cole-Parmer. Material Safety Data Sheet - 1-Phenyl-1-cyclohexanecarbonitrile 97%.
• TCI Chemicals. SAFETY DATA SHEET.
• Allen, A. C., et al. (1993). A review of the synthetic routes to phencyclidine (PCP) and its analogs. Forensic Science International, 61(2-3), 85-100.
• Itzhak, Y., et al. (1981). Chemical synthesis and molecular pharmacology of hydroxylated 1-(1-phenylcyclohexyl-piperidine derivatives. Journal of Medicinal Chemistry, 24(5), 496-499.
• Parchem. 1-(3-Hydroxyphenyl)Cyclohexanecarbonitrile.
• PubChem. Phencyclidine. National Center for Biotechnology Information.

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• 2. 1263285-86-4 Cas No. | 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile | Matrix Scientific [matrixscientific.com]
• 3. parchem.com [parchem.com]
• 4. Buy 1-(3-Hydroxyphenyl)cyclopentane-1-carbonitrile [smolecule.com]
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Application Notes and Protocols: 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile as a Versatile Precursor for Novel Drug Discovery

Introduction: Unlocking New Therapeutic Potential with a Versatile Cyclohexane Scaffold

In the landscape of modern drug discovery, the identification and utilization of versatile chemical scaffolds are paramount to the efficient development of novel therapeutics. 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile emerges as a precursor of significant interest, offering a unique combination of structural features amenable to diverse chemical modifications. Its core structure, a cyclohexane ring bearing a nitrile and a hydroxyl-substituted phenyl group, presents multiple reaction sites for the generation of compound libraries with a wide range of pharmacological activities. This guide provides an in-depth exploration of this precursor's potential, detailing its synthesis, derivatization, and application in a hypothetical drug development workflow targeting opioid receptors, a testament to its relevance in addressing the ongoing need for safer and more effective analgesics. The protocols and insights provided herein are designed to empower researchers to harness the full potential of this valuable chemical entity.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of a precursor is fundamental to its effective use in synthesis and drug development. The key properties of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile are summarized below.

Property	Value	Source
Molecular Formula	C₁₃H₁₅NO	[1]
Molecular Weight	201.27 g/mol	[1]
CAS Number	1263285-86-4	[1]
Appearance	Off-white to pale yellow solid	General chemical supplier data
Solubility	Soluble in methanol, ethanol, DMSO, and other common organic solvents. Limited solubility in water.	General chemical knowledge
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances.	General laboratory safety guidelines

Safety Precautions: As with any nitrile-containing compound, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. In case of contact with skin or eyes, flush immediately with copious amounts of water.

Protocol 1: Synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile via Strecker Synthesis

The Strecker synthesis is a classic and efficient method for the preparation of α-aminonitriles from aldehydes or ketones.[2][3][4][5][6] This protocol adapts the Strecker reaction for the synthesis of our target precursor from 3-hydroxycyclohexanone.

Rationale: This one-pot, three-component reaction is atom-economical and provides a direct route to the desired α-hydroxyphenylnitrile scaffold. The use of readily available starting materials makes this an attractive method for laboratory-scale synthesis.

Materials:

• 3-Hydroxycyclohexanone

• Potassium cyanide (KCN)

• Ammonium chloride (NH₄Cl)

• Ammonia solution (28-30%)

• Methanol

• Water

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexanes

Equipment:

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a well-ventilated fume hood, dissolve 3-hydroxycyclohexanone (1 equivalent) in methanol in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0-5 °C in an ice bath.

• Addition of Reagents: To the cooled solution, add a solution of potassium cyanide (1.1 equivalents) and ammonium chloride (1.2 equivalents) in a mixture of water and concentrated ammonia solution. The addition should be done dropwise via a dropping funnel, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing water and ethyl acetate.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers with a saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to yield pure 1-(3-hydroxyphenyl)cyclohexanecarbonitrile.

Diagram of Synthetic Workflow:

Caption: Workflow for the synthesis of the precursor.

Protocol 2: Derivatization of the Precursor for Library Synthesis

The true utility of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile lies in its potential for derivatization at multiple sites. The nitrile group can be reduced to a primary amine, which can then be further functionalized. The hydroxyl group on the phenyl ring can also be modified.

Part A: Reduction of the Nitrile to a Primary Amine

Rationale: The conversion of the nitrile to a primary amine (1-(3-hydroxyphenyl)cyclohexyl)methanamine) opens up a vast chemical space for derivatization, particularly through N-alkylation, to introduce diverse substituents.

Materials:

• 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

• Lithium aluminum hydride (LiAlH₄) or Raney Nickel/H₂

• Anhydrous tetrahydrofuran (THF) or ethanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Diethyl ether

Procedure (using LiAlH₄):

• Reaction Setup: In a fume hood, suspend lithium aluminum hydride (2-3 equivalents) in anhydrous THF in a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen). Cool the suspension to 0 °C.

• Substrate Addition: Dissolve 1-(3-hydroxyphenyl)cyclohexanecarbonitrile in anhydrous THF and add it dropwise to the LiAlH₄ suspension, maintaining the temperature at 0 °C.

• Reaction: After the addition, allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours.

• Quenching: Cool the reaction mixture to 0 °C and carefully quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by 15% NaOH solution, and then more water (Fieser workup).

• Filtration and Extraction: Filter the resulting precipitate and wash it thoroughly with THF or diethyl ether. Extract the filtrate with diethyl ether.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude primary amine.

• Purification: The product can be purified by distillation under reduced pressure or by conversion to its hydrochloride salt.

Part B: N-Alkylation of the Primary Amine

Rationale: N-alkylation is a straightforward and effective method to introduce a wide variety of functional groups to the primary amine, allowing for the exploration of structure-activity relationships (SAR).[7][8][9][10]

Materials:

• (1-(3-Hydroxyphenyl)cyclohexyl)methanamine

• Alkyl halide (e.g., benzyl bromide, ethyl iodide)

• A non-nucleophilic base (e.g., potassium carbonate, triethylamine)

• Acetonitrile or Dimethylformamide (DMF)

Procedure:

• Reaction Setup: Dissolve the primary amine (1 equivalent) and the alkyl halide (1.1 equivalents) in acetonitrile or DMF in a round-bottom flask.

• Base Addition: Add the base (2-3 equivalents) to the mixture.

• Reaction: Stir the reaction mixture at room temperature or heat gently (e.g., 50-60 °C) for several hours until the starting material is consumed (monitored by TLC).

• Work-up: Pour the reaction mixture into water and extract with ethyl acetate.

• Washing, Drying, and Concentration: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting secondary or tertiary amine by column chromatography.

Application in Drug Discovery: A Hypothetical Workflow for Opioid Receptor Modulators

The 3-hydroxyphenyl group is a key pharmacophore in many opioid receptor ligands.[11] The cyclohexane scaffold provides a three-dimensional structure that can be exploited to achieve receptor subtype selectivity. This section outlines a hypothetical workflow for the development of novel opioid receptor modulators starting from our precursor.

Diagram of Drug Discovery Cascade:

Sources

• 1. In vitro functional profiling of fentanyl and nitazene analogs at the μ-opioid receptor reveals high efficacy for Gi protein signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Making sure you're not a bot! [academiccommons.columbia.edu]
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• 5. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 6. Strecker Synthesis [organic-chemistry.org]
• 7. N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Selective N-Alkylation of Amines with DMC over Biogenic Cu–Zr Bimetallic Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 11. Synthesis and evaluation of novel opioid ligands with a C-homomorphinan skeleton - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Investigating the Reaction Kinetics of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile Hydrolysis

Abstract

This technical guide provides a comprehensive framework for investigating the reaction kinetics of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, a compound of interest in pharmaceutical research and drug development due to its structural motifs. The hydrolysis of the nitrile functional group is a critical reaction pathway, influencing the compound's stability, metabolism, and potential for derivatization. This document outlines detailed protocols for studying the kinetics of this transformation under both acidic and basic conditions, employing High-Performance Liquid Chromatography (HPLC) with UV detection for reaction monitoring. The causality behind experimental choices, methods for data analysis to determine key kinetic parameters, and best practices for ensuring data integrity are discussed in detail. This guide is intended for researchers, scientists, and drug development professionals seeking to characterize the reactivity and degradation profile of this and structurally related molecules.

Introduction: The Significance of Kinetic Analysis

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile possesses a unique combination of a hydroxylated aromatic ring, a cyclohexane scaffold, and a nitrile group. The nitrile moiety is susceptible to hydrolysis, a reaction that can significantly alter the pharmacological and toxicological profile of a molecule.[1][2] Understanding the kinetics of this hydrolysis—the rate at which it occurs under various conditions (e.g., pH, temperature)—is paramount for several reasons:

• Stability and Shelf-life: Predicting the degradation rate of a drug candidate under storage conditions is a critical component of formulation development.

• Prodrug Design: The nitrile group can be envisioned as a prodrug moiety, which upon in vivo hydrolysis, could release an active carboxylic acid metabolite. Kinetic data is essential for tuning the release rate.

• Metabolic Fate: Understanding the chemical lability of the nitrile group provides insights into potential metabolic pathways.

• Process Chemistry: For synthetic applications, knowledge of reaction rates is crucial for optimizing reaction times, minimizing byproduct formation, and maximizing yields.

This application note will focus on the hydrolysis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile to its corresponding carboxylic acid, proceeding through an amide intermediate.[3][4] We will explore this reaction under both acidic and basic catalysis.

Proposed Reaction Pathway: Hydrolysis of the Nitrile Group

The hydrolysis of a nitrile can be catalyzed by either acid or base.[5] The reaction typically proceeds in two main stages: the conversion of the nitrile to an amide, followed by the hydrolysis of the amide to a carboxylic acid.[2][4]

Caption: Proposed two-step hydrolysis pathway of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Experimental Design and Protocols

To elucidate the kinetics of this reaction, a series of experiments must be designed to monitor the concentration of the reactant and the formation of products over time. High-Performance Liquid Chromatography (HPLC) with a UV detector is an ideal analytical technique for this purpose, as the aromatic ring in the molecule provides a strong chromophore for sensitive detection.[6][7]

Materials and Instrumentation

• Reagents: 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile (≥98% purity)[8][9], Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Acetonitrile (HPLC grade), Water (HPLC grade), Phosphoric acid (for mobile phase buffering).

• Instrumentation: HPLC system with a UV detector, C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm), thermostatted column compartment, autosampler, constant temperature water bath or reaction block, calibrated pH meter, analytical balance.

Protocol 1: Kinetic Run under Acidic Conditions

This protocol details a single kinetic experiment. For a comprehensive study, this protocol should be repeated at various temperatures (e.g., 40°C, 50°C, 60°C) to determine activation parameters.

Step-by-Step Methodology:

• Preparation of Reaction Stock Solution: Accurately weigh approximately 20 mg of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and dissolve it in a known volume (e.g., 10 mL) of acetonitrile to create a concentrated stock solution.

• Preparation of Acidic Medium: Prepare a 0.1 M HCl solution in water. This will serve as the reaction medium.

• Reaction Initiation: In a thermostatted vessel maintained at the desired temperature (e.g., 50°C), place a known volume of the 0.1 M HCl solution (e.g., 9.9 mL). Allow the solution to equilibrate to the set temperature.

• To initiate the reaction (t=0), rapidly add a small, precise volume of the reactant stock solution (e.g., 100 µL) to the pre-heated acidic medium and start a timer. This ensures that the solvent composition is predominantly aqueous, driving the hydrolysis reaction.

• Sampling: At predetermined time intervals (e.g., 0, 5, 15, 30, 60, 120, 240, 480 minutes), withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by diluting it into a known volume (e.g., 900 µL) of a neutral buffer or the initial mobile phase in an HPLC vial. This dilution and pH change will effectively stop the reaction.

• HPLC Analysis: Analyze the quenched samples by HPLC. An isocratic method with a mobile phase of acetonitrile and water (with a small amount of phosphoric acid for peak shaping) is a good starting point.[10] The UV detector should be set to a wavelength where the reactant and expected products have significant absorbance (e.g., 275 nm).

• Data Acquisition: Record the peak areas of the reactant, intermediate (amide), and final product (carboxylic acid) at each time point.

Protocol 2: Kinetic Run under Basic Conditions

The procedure is analogous to the acidic hydrolysis protocol, with the primary difference being the reaction medium.

Step-by-Step Methodology:

• Preparation of Reaction Stock Solution: As described in Protocol 1.

• Preparation of Basic Medium: Prepare a 0.1 M NaOH solution in water.

• Reaction Initiation and Sampling: Follow steps 3 through 8 as outlined in Protocol 1, substituting the 0.1 M HCl with the 0.1 M NaOH solution. The reaction rate under basic conditions may differ significantly, so the sampling intervals may need to be adjusted based on preliminary runs.[5]

Caption: General experimental workflow for the kinetic analysis of hydrolysis.

Data Analysis and Interpretation

The primary goal of the data analysis is to determine the order of the reaction and the rate constant (k).

• Concentration Calculation: Convert the peak areas obtained from the HPLC analysis into concentrations. Initially, assuming the response factors of the reactant and products are similar, the change in the relative area percent can be used. For more accurate results, calibration curves for the starting material and isolated products should be generated.[11]

• Determining the Reaction Order: Plot the concentration of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile versus time.

  • If a plot of ln[Reactant] vs. time is linear, the reaction is first-order. The slope of this line is -k.

  • If a plot of 1/[Reactant] vs. time is linear, the reaction is second-order. The slope of this line is k.

  Given that the concentration of water is in vast excess and remains constant, the hydrolysis is expected to follow pseudo-first-order kinetics.

• Calculating Kinetic Parameters:

  • Rate Constant (k): Determined from the slope of the appropriate linear plot.

  • Half-life (t½): For a first-order reaction, t½ = 0.693 / k.

  • Activation Energy (Ea): By determining the rate constant (k) at different temperatures (T), the activation energy can be calculated from the Arrhenius equation by plotting ln(k) vs. 1/T. The slope of this line is -Ea/R, where R is the gas constant.

Representative Data Presentation

The following table illustrates how the collected and calculated data should be organized.

Temperature (°C)	Condition	Rate Constant, k (s⁻¹)	Half-life, t½ (min)	Correlation Coefficient (R²) of ln[A] vs. t
50	0.1 M HCl	1.2 x 10⁻⁵	962.7	0.998
60	0.1 M HCl	3.5 x 10⁻⁵	329.9	0.997
70	0.1 M HCl	9.8 x 10⁻⁵	117.9	0.999
50	0.1 M NaOH	8.5 x 10⁻⁵	135.9	0.996
60	0.1 M NaOH	2.2 x 10⁻⁴	52.5	0.998
70	0.1 M NaOH	5.7 x 10⁻⁴	20.3	0.997

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Conclusion and Best Practices

This application note provides a robust and scientifically grounded methodology for the kinetic investigation of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile hydrolysis. By systematically varying conditions such as pH and temperature, researchers can build a comprehensive reactivity profile of the molecule.

Key considerations for trustworthy results:

• Temperature Control: Maintain precise and constant temperature throughout the reaction, as reaction rates are highly temperature-dependent.

• pH Stability: Ensure the pH of the reaction medium remains constant, especially if the reaction produces or consumes acid/base.

• Method Validation: The HPLC method should be validated for linearity, accuracy, and precision to ensure reliable quantification.

• Reproducibility: Each kinetic experiment should be performed in triplicate to ensure the reproducibility of the results.

By following these protocols and principles, drug development professionals can gain critical insights into the chemical behavior of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, facilitating informed decisions in the design of stable, safe, and efficacious therapeutic agents.

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Application Note & Protocols: Derivatization of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile for Enhanced Analytical Detection and Pharmacological Screening

Abstract

This document provides a comprehensive technical guide for the chemical derivatization of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile. This compound, a key analyte in forensic toxicology and a versatile scaffold in medicinal chemistry, presents challenges for direct analysis and often requires structural modification to unlock its full potential for further studies.[1][2][3] We present detailed protocols for two primary applications: Part A focuses on derivatization to enhance analytical detectability via Gas Chromatography-Mass Spectrometry (GC-MS) by improving volatility and creating characteristic mass fragments. Part B explores derivatization strategies aimed at creating novel analogs for pharmacological evaluation and the study of Structure-Activity Relationships (SAR).[4][5][6] Each protocol is grounded in established chemical principles, explaining the causality behind experimental choices to ensure scientific integrity and reproducibility.

Introduction

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a molecule of significant interest due to its structural relation to psychoactive substances and its potential as a precursor for novel therapeutics.[3] The molecule possesses two key functional groups ripe for chemical modification: a polar phenolic hydroxyl group and a nitrile group.

• The Phenolic Hydroxyl (-OH) Group: This group imparts polarity to the molecule, which can lead to poor peak shape and thermal instability during GC analysis. It also serves as a prime target for metabolic conjugation (e.g., glucuronidation) in biological systems.[2][7]

• The Nitrile (-C≡N) Group: This functional group is relatively stable but can be chemically transformed into other functionalities, such as primary amines or carboxylic acids, to drastically alter the compound's physicochemical and biological properties.[8][9][10]

Derivatization is the strategic chemical modification of a compound to alter its properties for a specific purpose.[11] For analytical applications, the goal is to create a derivative that is more volatile, thermally stable, and produces a predictable and sensitive response in a detector.[11][12] For pharmacological studies, derivatization is a cornerstone of drug discovery, used to explore how changes in a molecule's structure affect its biological activity.[4][13]

This guide provides validated, step-by-step protocols for several high-yield derivatization strategies applicable to 1-(3-hydroxyphenyl)cyclohexanecarbonitrile, enabling researchers to confidently prepare this analyte for advanced analytical and biological investigation.

Part A: Derivatization for Analytical Applications (GC-MS)

The primary challenge in analyzing polar compounds like 1-(3-hydroxyphenyl)cyclohexanecarbonitrile by GC-MS is their low volatility. Derivatization masks the polar hydroxyl group, reducing intermolecular hydrogen bonding and allowing the compound to be readily analyzed in the gas phase.[12]

Strategy 1: Silylation of the Phenolic Hydroxyl Group

Silylation is a robust and widely used derivatization technique where an active hydrogen is replaced by a trimethylsilyl (TMS) group.[14] This reaction dramatically increases the volatility and thermal stability of the analyte. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful silylating agent that reacts rapidly and whose byproducts are highly volatile, minimizing chromatographic interference.[14][15]

Causality: The nucleophilic oxygen of the phenolic group attacks the electrophilic silicon atom of BSTFA, displacing a trifluoroacetamide leaving group. The addition of a catalyst like Trimethylchlorosilane (TMCS) can further accelerate the reaction for sterically hindered phenols.[12]

Strategy 2: Acylation of the Phenolic Hydroxyl Group

Acylation involves introducing an acyl group (e.g., acetyl or trifluoroacetyl) to the phenolic oxygen, forming an ester.[16][17] This not only increases volatility but also creates derivatives with characteristic mass spectral fragmentation patterns. Using a fluorinated anhydride like Trifluoroacetic Anhydride (TFAA) is particularly advantageous as it introduces fluorine atoms, which can significantly enhance sensitivity when using an electron capture detector (ECD) and provides a large mass shift for MS detection.[18][19][20]

Causality: The reaction is a nucleophilic acyl substitution where the phenol attacks one of the carbonyl carbons of the anhydride, leading to the formation of a phenolic ester. The reaction is often performed in the presence of a non-nucleophilic base to neutralize the acid byproduct.[18]

Analytical Workflow & Expected Data

The general workflow for preparing a sample for GC-MS analysis using derivatization is outlined below.

Caption: General workflow for derivatization and GC-MS analysis.

Table 1: Expected Mass Spectrometry Data for Derivatives

Compound	Derivatizing Reagent	Molecular Weight ( g/mol )	M.W. of Derivative ( g/mol )	Key Diagnostic Ions (m/z)
1-(3-Hydroxyphenyl)cyclohexanecarbonitrile	None	201.26	-	201 (M+), 172, 144
TMS-Derivative	BSTFA	201.26	273.43	273 (M+), 258 (M-15), 73
TFA-Derivative	TFAA	201.26	297.25	297 (M+), 228 (M-69)

Part B: Derivatization for Pharmacological Studies

Modifying the core structure of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile can yield novel molecular entities (NMEs) with altered biological activities. These studies are crucial for understanding Structure-Activity Relationships (SAR), which inform the design of more potent and selective drug candidates.[4][13][21]

Strategy 3: Etherification of the Phenolic Hydroxyl Group

The Williamson ether synthesis is a classic and reliable method for converting phenols into ethers.[22][23][24][25] By reacting the phenoxide ion of the starting material with various alkyl halides, a library of ether derivatives can be generated.

Causality: This is a bimolecular nucleophilic substitution (SN2) reaction.[24] The phenol is first deprotonated with a base (e.g., K₂CO₃, NaH) to form a potent nucleophile (phenoxide), which then attacks the electrophilic carbon of an alkyl halide, displacing the halide and forming the ether linkage.[22][23] This modification can significantly alter the compound's lipophilicity, metabolic stability, and hydrogen bonding capacity, all of which are critical for receptor binding.[13]

Strategy 4: Chemical Transformation of the Nitrile Group

The nitrile group offers a gateway to other important functionalities.

• Reduction to a Primary Amine: Using a strong reducing agent like Lithium Aluminum Hydride (LiAlH₄), the nitrile can be reduced to a primary amine (-CH₂NH₂).[9][10][26][27] This introduces a basic center into the molecule, fundamentally changing its acid-base properties and potential interactions with biological targets.

• Hydrolysis to a Carboxylic Acid: The nitrile can be hydrolyzed to a carboxylic acid (-COOH) under either acidic or basic conditions.[8][28][29][30][31] This introduces a highly polar, acidic functional group, which can serve as a key interaction point with receptors or be used for further derivatization (e.g., ester or amide formation).

Pharmacological Derivatization Pathways

The following diagram illustrates the potential synthetic pathways for creating new analogs for pharmacological screening.

Caption: Synthetic pathways for pharmacological derivatization.

Table 2: Predicted Physicochemical Property Shifts of Derivatives

Derivative Type	Key Structural Change	Expected Change in LogP	Expected Change in pKa	Rationale
Ether	-OH → -OR	Increase	Loss of phenolic acidity	Increased lipophilicity by masking polar -OH group.
Primary Amine	-C≡N → -CH₂NH₂	Decrease	Introduction of basicity	Addition of a polar, basic amine group.
Carboxylic Acid	-C≡N → -COOH	Decrease	Introduction of acidity	Addition of a highly polar, acidic carboxyl group.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and appropriate gloves, must be worn at all times. Derivatization reagents are often moisture-sensitive, corrosive, and/or flammable.[14]

Protocol 1: Silylation with BSTFA for GC-MS Analysis

• Sample Preparation: Transfer 1-10 mg of the 1-(3-hydroxyphenyl)cyclohexanecarbonitrile sample (or a dried extract) into a 2 mL autosampler vial.[14]

• Solvent Addition: If the sample is a solid, dissolve it in 100 µL of an anhydrous solvent (e.g., acetone, acetonitrile, or pyridine). Acetone is often preferred as it can accelerate the reaction.[15][32]

• Reagent Addition: Add 100 µL of BSTFA (or BSTFA + 1% TMCS) to the vial. A molar excess of at least 2:1 (reagent to active hydrogen) is recommended to drive the reaction to completion.[14]

• Incubation: Cap the vial tightly and heat at 60-70°C for 30 minutes in a heating block or oven.

• Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC-MS.

Protocol 2: Acylation with TFAA for GC-MS Analysis

• Sample Preparation: Place the dried sample of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile in a 2 mL autosampler vial.

• Reconstitution: Add 100 µL of a suitable solvent such as ethyl acetate.

• Reagent Addition: Add 50 µL of TFAA. For some applications, a base catalyst (e.g., triethylamine) can be added, but TFAA is highly reactive and often used alone.[18][20]

• Incubation: Cap the vial immediately and heat at 70°C for 20-30 minutes.[20]

• Evaporation (Optional): After cooling, the excess reagent and solvent may be evaporated under a gentle stream of nitrogen, and the residue reconstituted in a suitable injection solvent (e.g., hexane or ethyl acetate).

• Analysis: The sample is ready for GC-MS analysis.

Protocol 3: Williamson Ether Synthesis for Pharmacological Analogs

• Setup: To a round-bottom flask containing a magnetic stir bar, add 1-(3-hydroxyphenyl)cyclohexanecarbonitrile (1.0 eq).

• Solvent and Base: Add a dry polar aprotic solvent such as acetonitrile or DMF, followed by a base such as potassium carbonate (K₂CO₃, 2.0 eq) or cesium carbonate (Cs₂CO₃, 2.0 eq).[22]

• Alkyl Halide Addition: Add the desired alkyl halide (e.g., iodomethane, benzyl bromide) (1.1-1.5 eq) to the mixture at room temperature.[22]

• Reaction: Stir the reaction mixture at room temperature or heat gently (e.g., 50-60°C) for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.[22]

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired ether derivative.

Characterization of Derivatives

Successful derivatization must be confirmed through rigorous analytical characterization.

• Mass Spectrometry (MS): Confirms the expected increase in molecular weight and provides characteristic fragmentation patterns for structural elucidation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will show the appearance of new signals corresponding to the added functional group (e.g., sharp singlet for TMS protons in silylation, new alkyl signals in etherification) and shifts in the signals of adjacent protons and carbons.

• Infrared (IR) Spectroscopy: Will show the disappearance of the broad phenolic O-H stretch (~3200-3600 cm⁻¹) and the appearance of new characteristic bands (e.g., C-O-Si stretch for silyl ethers, C=O stretch for esters).

Conclusion

The derivatization of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile is an essential step for both its sensitive analytical detection and the exploration of its pharmacological potential. The protocols detailed in this application note provide robust and reproducible methods for silylation and acylation to enhance GC-MS analysis, as well as etherification and nitrile transformations to generate novel compounds for drug discovery research. By understanding the chemical principles behind these derivatization strategies, researchers can effectively modify this versatile molecule to meet their specific study objectives.

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Application Notes and Protocols for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

For: Researchers, scientists, and drug development professionals.

Introduction

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a versatile bifunctional molecule incorporating a hydroxylated aromatic ring and a nitrile group on a cyclohexane scaffold. This unique combination of functional groups makes it a valuable intermediate in organic synthesis and a compelling building block in medicinal chemistry. The phenolic hydroxyl group offers a handle for derivatization and can participate in hydrogen bonding, which is crucial for molecular recognition in biological systems. The nitrile group can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine, providing a gateway to a diverse range of more complex molecules.[1][2]

The hydroxyphenyl-cyclohexane motif is present in various biologically active compounds, including analgesics, suggesting its potential as a privileged scaffold in drug discovery.[3] This document provides detailed experimental protocols for the synthesis, purification, and characterization of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, along with an application note detailing its conversion to a derivative of potential pharmacological interest.

Chemical and Physical Properties

Property	Value
CAS Number	1263285-86-4
Molecular Formula	C₁₃H₁₅NO
Molecular Weight	201.27 g/mol
Appearance	Off-white to pale yellow solid (predicted)
Solubility	Soluble in methanol, ethanol, DMSO, and chlorinated solvents.

Safety and Handling

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is classified as an irritant.[4] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[2][5]

Part 1: Synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

The synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile can be effectively achieved via a modified Strecker synthesis, which involves the formation of a cyanohydrin from a ketone precursor.[6][7][8] This protocol assumes the availability of 3-(1-hydroxycyclohexyl)phenol as the starting material.

Reaction Scheme

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Introduction for the Modern Researcher

Welcome to the technical support guide for the synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile (CAS No. 1263285-86-4).[1][2] This molecule is a valuable intermediate in medicinal chemistry and organic synthesis. Its structure, featuring a hydroxylated aromatic ring, a cyclohexane scaffold, and a nitrile functional group, presents unique challenges during synthesis and purification.

This guide is structured as a series of frequently asked questions (FAQs) to directly address the common issues and impurities encountered in the laboratory. We will delve into the root causes of these problems and provide actionable, field-proven troubleshooting strategies. Our goal is to equip you with the expertise to not only identify and solve common synthetic hurdles but also to understand the underlying chemical principles to prevent their recurrence.

Section 1: Synthesis & Reaction Troubleshooting

This section addresses common problems that arise during the reaction itself, from starting material selection to controlling side reactions.

Q1: My reaction is sluggish or incomplete. What are the likely causes?

A1: An incomplete reaction is often traced back to either the reaction setup or the nature of the synthetic route. A common method for synthesizing α-aryl-α-cycloalkylnitriles is a variation of the Strecker synthesis or direct cyanation of a ketone precursor.[3][4]

Core Issues & Solutions:

• Moisture: Cyanide addition reactions are highly sensitive to water. Ensure all glassware is oven-dried and reagents (especially solvents like THF or Diethyl Ether) are anhydrous.

• Reagent Purity: The purity of your starting materials, such as 3-hydroxyphenylcyclohexanone or the corresponding aldehyde and amine for a Strecker synthesis, is critical. Impurities can poison catalysts or participate in side reactions.

• Inefficient Imine/Iminium Formation (Strecker Route): If you are using a Strecker pathway, the formation of the imine or iminium ion intermediate is a key equilibrium step.[5][6]

  • pH Control: The reaction requires mildly acidic conditions to protonate the carbonyl, activating it for nucleophilic attack by the amine.[3][5] However, strongly acidic conditions will fully protonate the amine, rendering it non-nucleophilic. A pH between 4-6 is often optimal.

  • Water Removal: This is an equilibrium reaction that produces water. Using a Dean-Stark trap or adding a desiccant like MgSO₄ can help drive the reaction towards the imine product.[6]

Q2: I've observed a significant amount of a byproduct with a molecular weight 18 units higher than my product. What is it and how can I prevent it?

A2: This is a classic sign of nitrile hydrolysis, first to the corresponding amide and potentially further to the carboxylic acid. The mass increase of +18 amu corresponds to the addition of a water molecule (H₂O).

Mechanism of Formation: The nitrile group is susceptible to hydrolysis under both acidic and basic conditions, which are often present during the reaction work-up.[7][8] The reaction proceeds in two stages: first, the nitrile is converted to an amide intermediate, which can then be further hydrolyzed to a carboxylic acid.[9][10]

• Acid-Catalyzed Hydrolysis: Protonation of the nitrile nitrogen makes the carbon more electrophilic and susceptible to attack by water.[8][11]

• Base-Catalyzed Hydrolysis: Direct nucleophilic attack of a hydroxide ion on the nitrile carbon initiates the process.[8][9]

Workflow for Prevention and Mitigation:

Caption: Decision workflow for mitigating nitrile hydrolysis.

Experimental Protocol: Minimized-Hydrolysis Work-up

• Upon reaction completion, cool the reaction vessel to 0°C in an ice bath.

• Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the reaction.

• Transfer the mixture to a separatory funnel and extract the product into a suitable organic solvent (e.g., Ethyl Acetate or Dichloromethane).

• Wash the combined organic layers with brine (saturated NaCl solution), which is neutral and helps remove water.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo at a low temperature (<40°C).

Section 2: Purification & Isolation Challenges

Purification is often where the most persistent impurities become apparent. This section focuses on identifying and separating these challenging byproducts.

Q3: My purified product contains an isomer that is very difficult to separate by column chromatography. What is this isomer and how can I deal with it?

A3: The most likely culprit is a constitutional isomer where the hydroxyl group is at the ortho (2-hydroxy) or para (4-hydroxy) position on the phenyl ring, instead of the desired meta (3-hydroxy) position.

Origin of Isomeric Impurities: These isomers form if your synthesis involves an electrophilic aromatic substitution (EAS) step, such as a Friedel-Crafts reaction to attach the cyclohexyl group to a phenol ring. The hydroxyl (-OH) group is a powerful activating group and an ortho, para-director.[12][13] This means it directs incoming electrophiles to the positions ortho and para to itself, making the formation of the meta isomer less favorable.

• Thermodynamic vs. Kinetic Control: While the ortho and para products are kinetically favored, it may be possible to influence the isomeric ratio through careful selection of catalyst, temperature, and solvent. However, achieving high meta selectivity in a standard EAS on phenol is inherently difficult.

Troubleshooting Strategies:

• Synthetic Redesign (Best Solution): The most robust solution is to change your synthetic strategy to avoid the EAS step on an activated phenol ring. Start with a precursor that already has the correct meta substitution pattern. For example, begin with 3-bromophenol, protect the hydroxyl group, perform a Grignard reaction or other coupling to attach the cyclohexyl ring, and then deprotect.

• Advanced Purification:

  • Recrystallization: Isomers often have different crystal packing efficiencies and melting points.[12] A carefully designed fractional recrystallization protocol can sometimes be effective. Experiment with a range of solvent systems (e.g., Toluene/Heptane, Ethyl Acetate/Hexane).

  • Preparative HPLC: While expensive and time-consuming, reverse-phase preparative HPLC can often provide the resolution needed to separate stubborn isomers.

Caption: Formation of isomeric impurities via EAS.

Section 3: Analytical & Characterization FAQs

Correctly identifying impurities is the first step to eliminating them. This section covers common analytical questions.

Q4: How can I reliably detect and quantify the common impurities in my product?

A4: A multi-technique analytical approach is essential for robust characterization. No single method will tell you everything.

Recommended Analytical Workflow:

• High-Performance Liquid Chromatography (HPLC): This is your primary tool for assessing purity and quantifying impurities.

  • Method: A reverse-phase C18 column with a gradient of water (with 0.1% formic acid or TFA) and acetonitrile or methanol is a good starting point.

  • Detection: A Photo-Diode Array (PDA) detector is crucial. It allows you to check for peak purity and provides UV spectra, which can help differentiate between isomers that may have slightly different chromophores.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the definitive method for identifying the molecular weight of your product and any impurities.[14] It's how you would confirm the +18 amu shift of a hydrolysis byproduct, for example.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides structural information. The aromatic region (typically 6.5-8.0 ppm) is particularly diagnostic for identifying isomers, as the splitting patterns for ortho, meta, and para substitution are distinct.

  • ¹³C NMR: Can help confirm the presence of key functional groups (e.g., the nitrile carbon appears around 118-125 ppm).

• Gas Chromatography-Mass Spectrometry (GC-MS): Can be useful for volatile starting materials or byproducts. Caution: Phenols and other thermally labile compounds can sometimes degrade in the hot GC inlet, creating "analytical artifacts"—impurities that are not actually in your sample but are formed during the analysis.[15] If GC-MS and LC-MS results disagree, trust the LC-MS.

Table of Common Impurities and Their Analytical Signatures:

Impurity Name	Structure	MW ( g/mol )	Key Analytical Signature(s)
Starting Material
3-Hydroxyphenylcyclohexanone	3-HO-Ph-C(=O)-C₆H₁₀	190.24	LC-MS: m/z = 191 [M+H]⁺. Lacks nitrile signal in IR/NMR.
Hydrolysis Products
1-(3-Hydroxyphenyl)cyclohexanecarboxamide	3-HO-Ph-C(C₆H₁₀)-C(=O)NH₂	219.28	LC-MS: m/z = 220 [M+H]⁺ (+18 from product). IR: Strong C=O stretch ~1660 cm⁻¹.
1-(3-Hydroxyphenyl)cyclohexanecarboxylic acid	3-HO-Ph-C(C₆H₁₀)-COOH	220.27	LC-MS: m/z = 221 [M+H]⁺ (+19 from product). ¹H NMR: Broad -COOH proton >10 ppm.
Isomeric Byproducts
1-(4-Hydroxyphenyl)cyclohexanecarbonitrile	4-HO-Ph-C(C₆H₁₀)-CN	201.27	LC-MS: Same m/z as product. ¹H NMR: Aromatic region shows a characteristic AA'BB' pattern.
1-(2-Hydroxyphenyl)cyclohexanecarbonitrile	2-HO-Ph-C(C₆H₁₀)-CN	201.27	LC-MS: Same m/z as product. ¹H NMR: Aromatic region shows a complex multiplet distinct from the meta isomer.

References

• Hydrolysis of Nitriles. (n.d.). Chemguide. [Link]

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. (n.d.). Chemistry Steps. [Link]

• Hydrolysis of nitriles. (n.d.). Lumen Learning - Organic Chemistry II. [Link]

• Preparation of Carboxylic Acids: Hydrolysis of Nitriles. (2025). JoVE. [Link]

• Chemistry of Nitriles. (2025). LibreTexts Chemistry. [Link]

• Substitution Reactions of Benzene and Other Aromatic Compounds. (n.d.). Michigan State University Department of Chemistry. [Link]

• Mechanism of the hydrogenation of nitriles to primary, secondary and tertiary amines via imine intermediates. (2018). ResearchGate. [Link]

• Electrophilic Aromatic Substitution Mechanism. (2017). Master Organic Chemistry. [Link]

• Nitrile Reduction. (n.d.). Wordpress. [Link]

• Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions. (2017). National Institutes of Health. [Link]

• Detection and determination of nitriles. (n.d.). ResearchGate. [Link]

• Strecker Synthesis of Amino Acids | MCAT Organic Chemistry Prep. (2020). YouTube. [Link]

• Hydrogenation of nitriles in different reaction media. (n.d.). ResearchGate. [Link]

• Strecker amino acid synthesis. (n.d.). Wikipedia. [Link]

• Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method. (2024). Journal of the American Chemical Society. [Link]

• The Strecker Synthesis of Amino Acids. (2018). Master Organic Chemistry. [Link]

• Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. (2021). ACS Omega. [Link]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (n.d.). National Institutes of Health. [Link]

• A truly green synthesis of ??-aminonitriles via Strecker reaction. (2025). ResearchGate. [Link]

• Electrophilic aromatic substitution. (n.d.). Wikipedia. [Link]

• Actual Process Impurity or an Analytical Artifact? A Case Study Involving Conversion of Amide to Nitrile to Uncover the Truth and Mitigate. (2023). SciSpace. [Link]

• Process for preparing a cyclohexanecarbonitrile derivative. (n.d.).

• Actual Process Impurity or an Analytical Artifact? A Case Study Involving Conversion of Amide to Nitrile to Uncover the Truth and Mitigate. (2023). ACS Publications. [Link]

• How can I remove nitrile impurities from the oxime? (2015). ResearchGate. [Link]

• Electrophilic Aromatic Substitution. (2021). Chemistry LibreTexts. [Link]

• Method for producing cyclohexanecarbonitrile. (n.d.).

• Electrophilic Aromatic Substitution: The Six Key Reactions. (2025). Master Organic Chemistry. [Link]

• New One-Pot Methods for Preparation of Cyclohexanecarbonitrile—Green Chemistry Metrics Evaluation for One-Pot and Similar. (2014). Scirp.org. [Link]

• 1-(3-HYDROXYPHENYL)CYCLOHEXANECARBONITRILE. (n.d.). Chemcd. [Link]

• Purification of cyclohexane. (n.d.).

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• 9. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 10. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 11. Video: Preparation of Carboxylic Acids: Hydrolysis of Nitriles [jove.com]
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• 13. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 14. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Optimizing reaction conditions for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile synthesis

Answering the user's request.## Technical Support Center: Synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Welcome to the technical support center for the synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. This guide is designed for researchers, medicinal chemists, and drug development professionals seeking to optimize the synthesis of this valuable chemical intermediate. Here, we move beyond simple protocols to explore the underlying chemical principles, troubleshoot common experimental hurdles, and provide a framework for rational optimization.

Introduction: The Synthetic Challenge

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a key building block in medicinal chemistry. Its structure, featuring a hydroxylated phenyl ring and a nitrile group on a cyclohexane scaffold, makes it a versatile precursor for more complex molecules. The primary synthetic route involves the nucleophilic addition of a cyanide anion to a cyclohexanone precursor. While straightforward in principle, this reaction is an equilibrium process fraught with potential pitfalls, including low conversion, side-product formation, and purification challenges. This guide provides a structured approach to navigate these issues effectively.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic strategy for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile?

The most direct and common approach is the formation of a cyanohydrin via the nucleophilic addition of cyanide to 3-hydroxycyclohexanone. This reaction is a classic example of carbonyl chemistry, where a cyanide source attacks the electrophilic carbonyl carbon. The reaction is typically base-catalyzed and is reversible.[1][2]

Q2: Is protection of the phenolic hydroxyl group necessary?

It is highly recommended. The phenolic hydroxyl group is acidic and can interfere with the basic conditions typically used for cyanohydrin formation. Deprotonation of the phenol can complicate the reaction mechanism and subsequent workup. Protecting groups such as a methoxymethyl (MOM) ether, silyl ether (e.g., TBDMS), or even a simple methyl ether can prevent these issues. The choice of protecting group will depend on the overall synthetic strategy and the conditions required for its removal later in the sequence.

Q3: Which cyanide source is most suitable for this synthesis?

Several cyanide sources can be employed, each with distinct advantages and safety considerations:

• Alkali Metal Cyanides (NaCN, KCN): Cost-effective and common, but their use often requires a biphasic system with a phase-transfer catalyst (PTC) to bring the cyanide ion into the organic phase where the ketone is dissolved.[1][3]

• Trimethylsilyl Cyanide (TMSCN): A highly effective reagent that can be used in organic solvents under Lewis acid or base catalysis. It often gives cleaner reactions and higher yields but is more expensive and moisture-sensitive.

• Acetone Cyanohydrin: Can serve as a less hazardous alternative to HCN gas, releasing cyanide in situ under basic conditions.[3]

Extreme caution must be exercised with all cyanide sources. Reactions should be performed in a well-ventilated fume hood, and protocols for quenching and disposal of residual cyanide must be strictly followed.

Q4: What are the critical reaction parameters to control for optimal yield and purity?

The key to success lies in carefully controlling several parameters to shift the reaction equilibrium towards the product and minimize side reactions:

• Temperature: Lower temperatures generally favor the cyanohydrin product, as the reaction is exothermic.

• pH: The reaction is base-catalyzed, but excessively high pH can promote undesired side reactions. For reactions involving alkali cyanides, the pH of the aqueous solution is inherently high.[1] When using other sources, careful addition of a catalytic base is crucial. Lowering the pH below 5 can help suppress the non-selective, base-catalyzed reverse reaction.[2]

• Solvent: For biphasic systems, a non-polar organic solvent like toluene or dichloromethane is common. For single-phase reactions with reagents like TMSCN, aprotic solvents such as acetonitrile or THF are suitable.[4]

• Stirring: In biphasic systems, vigorous stirring is essential to maximize the interfacial area for the phase-transfer catalyst to function effectively.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis.

dot

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00934D [pubs.rsc.org]
• 3. Structural Study-Guided Development of Versatile Phase Transfer Catalysts for Asymmetric Conjugate Additions of Cyanide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TBD- or PS-TBD-Catalyzed One-Pot Synthesis of Cyanohydrin Carbonates and Cyanohydrin Acetates from Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Welcome to the technical support guide for the synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. This document is designed for researchers, chemists, and drug development professionals who may encounter challenges during this multi-step synthesis. We will explore the common reaction pathways, delve into the mechanistic basis for frequent side reactions, and provide validated troubleshooting strategies and optimized protocols to enhance yield and purity.

Overview of the Synthetic Challenge

The synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a nuanced process that involves the construction of a quaternary carbon center bearing both a nitrile and a substituted phenyl group. The primary challenge lies in controlling the chemoselectivity of key transformations, particularly the introduction of the cyanide moiety onto a tertiary carbon and the final deprotection of the phenol without compromising the nitrile group. This guide focuses on a common and logical synthetic route, highlighting critical steps and their potential pitfalls.

Common Synthetic Pathway

A robust and frequently employed strategy involves a Grignard reaction to form the C-C bond, followed by nucleophilic substitution to introduce the nitrile, and a final deprotection step.

Caption: A common multi-step synthesis route for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues that may arise during the synthesis. Each question is structured to identify a problem, explain the underlying chemical principles, and provide a concrete solution.

FAQ 1: My Grignard reaction (Step 3) is low-yielding, and I recover significant amounts of cyclohexanone and see biphenyl byproducts.

Question: I'm attempting to add 3-methoxyphenylmagnesium bromide to cyclohexanone, but my yield of the desired tertiary alcohol is consistently below 50%. What is causing this and how can I fix it?

Answer:

This is a classic issue in Grignard additions to enolizable ketones. The low yield is typically attributable to two competing side reactions:

• Enolization: The Grignard reagent is a strong base and can deprotonate the alpha-carbon of cyclohexanone to form an enolate. This consumes the Grignard reagent and regenerates the ketone upon aqueous workup.

• Wurtz Coupling: During the formation of the Grignard reagent (Step 2), a side reaction between the aryl halide and the newly formed organometallic species can occur, leading to the formation of 3,3'-dimethoxybiphenyl.

Causality & Solution:

To overcome these issues, you must address both the Grignard formation and addition steps.

• For Grignard Formation: Ensure magnesium turnings are fresh and activated. Perform the reaction under strictly anhydrous conditions in an inert atmosphere (Argon or Nitrogen). Add the 3-bromoanisole solution slowly to a suspension of magnesium in dry THF to maintain a gentle reflux and minimize localized high concentrations that favor coupling.

• For Grignard Addition: To suppress enolization, the nucleophilicity of the Grignard reagent can be enhanced relative to its basicity. The addition of cerium(III) chloride (CeCl₃) to form a more nucleophilic organocerium reagent (a transmetalation) is a highly effective strategy. This is often referred to as the Luche reaction . The organocerium species is a "harder" nucleophile that preferentially attacks the carbonyl carbon over the alpha-proton.

Optimized Protocol Snippet (Step 3):

• Dry CeCl₃ (1.2 eq) under vacuum at 140°C for 2 hours and cool under Argon.

• Suspend the anhydrous CeCl₃ in dry THF (-78°C) and stir for 2 hours.

• Add the pre-formed Grignard reagent (1.1 eq) to the CeCl₃ slurry and stir for another hour at -78°C.

• Add a solution of cyclohexanone (1.0 eq) in dry THF dropwise.

• Allow the reaction to slowly warm to room temperature and monitor by TLC until completion.

FAQ 2: The cyanation of my tertiary alcohol (Step 4) primarily yields an alkene byproduct.

Question: When I treat 1-(3-methoxyphenyl)cyclohexanol with acid and sodium cyanide, my main product is 1-(3-methoxyphenyl)cyclohex-1-ene. How can I favor the formation of the nitrile?

Answer:

This is the most critical and challenging step of the synthesis. The reaction of a tertiary alcohol with a nucleophile under acidic conditions proceeds via a tertiary carbocation intermediate (SN1 mechanism). This carbocation is at a branch point where it can either be trapped by the cyanide nucleophile (SN1 pathway) or lose a proton from an adjacent carbon to form an alkene (E1 pathway).

Caption: Competition between SN1 and E1 pathways in the cyanation step.

Causality & Solution:

Using a Brønsted acid (like H₂SO₄) with NaCN creates conditions that strongly favor the E1 elimination pathway. The conjugate base of the acid (HSO₄⁻) is a poor nucleophile and an effective base, readily abstracting a proton from the carbocation.

To favor the SN1 pathway, you need a system where the nucleophilic attack is fast and the conditions are less prone to elimination. The use of trimethylsilyl cyanide (TMSCN) with a catalytic amount of a Lewis acid is the modern, authoritative solution.

• Mechanism: The Lewis acid (e.g., InCl₃, BF₃·OEt₂, TMSOTf) coordinates to the alcohol, making it a better leaving group. TMSCN delivers the cyanide nucleophile directly to the incipient carbocation. This concerted or near-concerted delivery is much faster than the intermolecular proton abstraction required for elimination.

Method	Reagents	Typical Outcome	Rationale
Classical	NaCN, H₂SO₄	<20% Nitrile, >70% Alkene	E1 elimination is the major pathway.
Optimized	TMSCN, cat. InCl₃	>85% Nitrile, <10% Alkene	Lewis acid activation favors SN1 substitution.

FAQ 3: My final deprotection step (Step 5) is hydrolyzing the nitrile group.

Question: I am trying to cleave the methyl ether to get my final product, but I'm seeing byproducts corresponding to the amide or carboxylic acid. How can I selectively deprotect the phenol?

Answer:

The nitrile functional group is sensitive to both strong acid and strong base, especially at elevated temperatures, leading to hydrolysis. Standard reagents for cleaving aryl methyl ethers, such as concentrated HBr or HI, require harsh conditions that will invariably hydrolyze the nitrile.

Causality & Solution:

The key is to use a reagent that is a strong Lewis acid, specifically targeting the ether oxygen, under conditions that are not conducive to nitrile hydrolysis. Boron tribromide (BBr₃) is the reagent of choice for this transformation. It effectively cleaves aryl methyl ethers at low temperatures (e.g., -78°C to 0°C), conditions under which the nitrile remains intact.

Optimized Protocol Snippet (Step 5):

• Dissolve 1-(3-methoxyphenyl)cyclohexanecarbonitrile (1.0 eq) in anhydrous dichloromethane (DCM) under Argon.

• Cool the solution to -78°C in a dry ice/acetone bath.

• Add a 1M solution of BBr₃ in DCM (1.5 eq) dropwise.

• Allow the reaction to stir at -78°C for 1 hour, then warm to 0°C and hold for 2-3 hours, monitoring by TLC.

• Upon completion, quench the reaction by slowly adding it to a saturated aqueous solution of NaHCO₃ at 0°C.

• Extract the product with ethyl acetate, dry the organic layer, and purify by column chromatography.

General Troubleshooting Workflow

When facing unexpected results such as low yields or multiple unidentified byproducts, a systematic approach is crucial.[1][2] Do not proceed to the next step until the identity and purity of your intermediate have been confirmed.

Caption: A systematic workflow for troubleshooting experimental issues.

References

• Pearson Education. (n.d.). Predict the products formed when cyclohexanone reacts with the following reagents. (k) sodium cyanide. Retrieved from [Link]

• Filo. (2025, August 14). Explain why cyclohexanone forms cyanohydrin in good yield but 2,2,6-... Retrieved from [Link]

• Filo. (2023, November 4). Cyclohexanone forms a cyanohydrin in good yield but 2,2,6-trimethylcycloh... Retrieved from [Link]

• The Organic Chemistry Tutor. (2024, January 14). Cyanohydrin Formation and Reactions. YouTube. Retrieved from [Link]

• Wikipedia. (2023). Strecker amino acid synthesis. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Strecker Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2018, November 12). The Strecker Synthesis of Amino Acids. Retrieved from [Link]

• AK Lectures. (2022, November 16). Give plausible explanation for each of the following:(i) Cyclohexanone forms cyanohydrin in good. YouTube. Retrieved from [Link]

• Chemistry Notes. (2021, July 27). Strecker Synthesis of Amino Acid: Easy Mechanism, applications. Retrieved from [Link]

• Chem-Station. (n.d.). Strecker Amino Acid Synthesis Mechanism & Examples. Retrieved from [Link]

• Name Reaction. (n.d.). Bucherer-Bergs Reaction. Retrieved from [Link]

• Wikipedia. (2023). Bucherer–Bergs reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Bucherer-Bergs Reaction. Retrieved from [Link]

• Simbera, J., et al. (2014). New One-Pot Methods for Preparation of Cyclohexanecarbonitrile—Green Chemistry Metrics Evaluation for One-Pot and Similar. Scientific Research Publishing. Retrieved from [Link]

• Google Patents. (2004). Method for purifying 1,1-bis(4'-hydroxy-3'-methylphenyl)cyclohexane and methods of producing polycarbonates therefrom.
• Google Patents. (2011). Process for preparing a cyclohexanecarbonitrile derivative.
• Google Patents. (1976). Process for the preparation of hydroxyphenylacetonitriles.

• ARKIVOC. (2004). Study of alkylation of deprotonated diphenylacetonitrile with halogeneacetones: X-ray crystal structure of 3,3-diphenyl-5-. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-PHENYLBUTYRONITRILE. Retrieved from [Link]

• ResearchGate. (2007). Synthesis and crystal structure of 3-(4′-methoxyphenyl)- and 3-(4′-hydroxyphenyl)-1-amino-3a,4,5,9b-tetrahydro-9b-hydroxy-3H- cyclopenta[a]naphthalene-2-carbonitrile. Retrieved from [Link]

• Google Patents. (2010). Method for producing cyclohexanecarbonitrile.
• Google Patents. (2005). Method for preparing cyclohexyl phenyl ketone from 1,3-butadiene and acrylic acid.

• National Institutes of Health. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Retrieved from [Link]

• MDPI. (2022). Study on the Alkylation Reactions of N(7)-Unsubstituted 1,3-Diazaoxindoles. Retrieved from [Link]

• National Institutes of Health. (2022). Reactions of 3-Hydroxy-2-phenyl-1H-benzo[e]isoindol-1-one. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Welcome to the technical support center for the synthesis of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction yield and purity.

I. Introduction to the Synthesis

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a valuable intermediate in the synthesis of various organic molecules and has potential applications in medicinal chemistry.[1] Its synthesis is most commonly achieved through a nucleophilic addition reaction, specifically a cyanohydrin formation, from 3-hydroxycyclohexanone and a cyanide source. While seemingly straightforward, this reaction is influenced by several factors that can significantly impact the yield and purity of the final product.

The core reaction involves the nucleophilic attack of a cyanide ion on the carbonyl carbon of 3-hydroxycyclohexanone. This process is typically catalyzed by a base to generate the cyanide nucleophile from a source like hydrogen cyanide (HCN) or a cyanide salt such as potassium cyanide (KCN) or sodium cyanide (NaCN).[2][3]

Below is a general workflow for the synthesis:

Caption: General workflow for the synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

II. Troubleshooting Guide

This section addresses common issues encountered during the synthesis, providing potential causes and actionable solutions.

Issue 1: Low or No Product Formation

Question: I am not observing any significant formation of my desired product, 1-(3-hydroxyphenyl)cyclohexanecarbonitrile. What could be the issue?

Answer: A low or complete lack of product formation can be attributed to several factors, primarily related to the reactivity of your starting materials and the reaction conditions.

Potential Cause	Explanation	Recommended Solution
Inactive Cyanide Source	The cyanide anion (CN-) is the key nucleophile. If you are generating HCN in situ from a salt (e.g., KCN) and a weak acid, the pH of the reaction mixture is critical. If the solution is too acidic, the concentration of free CN- will be too low for the reaction to proceed effectively.[2][3]	Ensure the pH of the reaction mixture is slightly basic to neutral (pH 7-9) to favor the presence of the cyanide anion. You can use a pH meter or pH paper to monitor this. If using HCN gas, ensure it is properly bubbled through the reaction mixture.
Poor Quality Starting Material	The 3-hydroxycyclohexanone may be of low purity or have degraded over time. Impurities can interfere with the reaction.	Verify the purity of your 3-hydroxycyclohexanone using techniques like NMR or GC-MS before starting the reaction. If necessary, purify the starting material by distillation or chromatography.
Inappropriate Solvent	The choice of solvent is crucial for ensuring that all reactants are in the same phase and can interact. If the reactants are not soluble, the reaction rate will be significantly reduced.	A common solvent system is a mixture of water and an organic solvent (like ethanol) to dissolve both the cyanide salt and the ketone.[4] For reactions using trimethylsilyl cyanide (TMSCN), anhydrous aprotic solvents like dichloromethane or acetonitrile are preferred.
Insufficient Reaction Time or Temperature	The reaction may be proceeding slower than anticipated. Lower temperatures, while sometimes used to minimize side reactions, can also decrease the reaction rate.[5]	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[6] If the reaction is stalled, consider increasing the reaction time or cautiously raising the temperature.

Issue 2: Formation of Significant Byproducts

Question: My reaction is producing a complex mixture of products, and the yield of the desired 1-(3-hydroxyphenyl)cyclohexanecarbonitrile is low. How can I improve the selectivity?

Answer: The formation of byproducts is a common challenge. Understanding the potential side reactions is key to mitigating them.

Caption: Potential side reactions in the synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Potential Cause	Explanation	Recommended Solution
Polymerization of the Ketone	Under strongly basic conditions, ketones can undergo self-condensation or polymerization reactions.	Maintain a mildly basic or neutral pH. Avoid using strong bases like sodium hydroxide as catalysts if possible. A catalytic amount of KCN or NaCN is often sufficient to initiate the reaction.[6]
Michael Addition	If your 3-hydroxycyclohexanone starting material contains α,β-unsaturated ketone impurities, the cyanide ion can undergo a Michael 1,4-addition, leading to a saturated ketonitrile byproduct.[7]	Ensure the purity of your starting material. If unsaturated impurities are present, they should be removed before the reaction.
Hydrolysis of the Nitrile	If the work-up conditions are too harsh (e.g., prolonged exposure to strong acid or base at high temperatures), the nitrile group of the product can be hydrolyzed to a carboxylic acid or an amide.[4][8]	Use mild conditions for the reaction work-up. Neutralize the reaction mixture carefully and avoid excessive heating during extraction and purification.

Issue 3: Difficulty in Product Isolation and Purification

Question: I am having trouble isolating a pure sample of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile from the reaction mixture. What purification strategies do you recommend?

Answer: Effective purification is crucial for obtaining a high-quality final product. The choice of method will depend on the nature of the impurities.

Purification Challenge	Recommended Strategy
Separating from Unreacted Starting Material	If the reaction has not gone to completion, you will need to separate your product from the unreacted 3-hydroxycyclohexanone.
Removing Polar Impurities	Polar impurities, such as those resulting from side reactions, can be challenging to remove.
Product is an Oil	If your product is an oil, crystallization is not an option.

III. Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for this reaction?

A1: The optimal temperature can vary depending on the specific reactants and solvent system used. Generally, the reaction is run at room temperature.[3] However, for less reactive ketones or to speed up the reaction, gentle heating may be required. Conversely, for highly reactive systems or to improve selectivity, cooling the reaction mixture in an ice bath may be beneficial.[5] It is recommended to start at room temperature and monitor the reaction progress before adjusting the temperature.

Q2: How can I safely handle cyanide reagents?

A2: Hydrogen cyanide and its salts are highly toxic.[6] All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles. A cyanide antidote kit should be readily available, and all personnel should be trained in its use. All waste containing cyanide must be quenched with an appropriate reagent (e.g., bleach or hydrogen peroxide under basic conditions) before disposal.

Q3: Can I use a phase transfer catalyst to improve the reaction rate?

A3: Yes, a phase transfer catalyst (PTC) can be beneficial, especially in two-phase systems (e.g., an organic solvent and an aqueous solution of a cyanide salt). A PTC, such as a quaternary ammonium salt, helps to transport the cyanide anion from the aqueous phase to the organic phase where the ketone is dissolved, thereby accelerating the reaction.

Q4: What is the expected yield for this synthesis?

A4: The yield can vary widely depending on the reaction conditions and the purity of the starting materials. With optimized conditions, yields of 70-90% can be achievable. However, without optimization, yields may be significantly lower.

Q5: How can I confirm the identity and purity of my final product?

A5: A combination of spectroscopic techniques should be used for characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will confirm the structure of the molecule by showing the different types of protons and carbons and their connectivity.

• Infrared (IR) Spectroscopy: This will show the presence of key functional groups, such as the hydroxyl (-OH) stretch and the nitrile (-C≡N) stretch.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.[9][10]

• Purity Analysis: Purity can be assessed by techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). A sharp melting point for a solid product also indicates high purity.

IV. Experimental Protocols

General Protocol for the Synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Materials:

• 3-Hydroxycyclohexanone

• Potassium cyanide (KCN) or Sodium cyanide (NaCN)

• Acetic acid (glacial)

• Ethanol

• Water

• Diethyl ether or Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-hydroxycyclohexanone in ethanol.

• In a separate beaker, prepare a solution of KCN or NaCN in water.

• Cool the ketone solution in an ice bath.

• Slowly add the cyanide solution to the ketone solution with vigorous stirring.

• While maintaining the temperature below 10 °C, slowly add glacial acetic acid to the reaction mixture. The pH should be maintained between 7 and 8.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, pour the mixture into a separatory funnel containing diethyl ether or ethyl acetate and water.

• Separate the organic layer. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

V. References

• Sparkl. Revision Notes - Production of Hydroxynitriles by Reaction of Aldehydes and Ketones with HCN. Available from: [Link]

• NROChemistry. Strecker Synthesis. Available from: [Link]

• Master Organic Chemistry. Strecker Synthesis. Available from: [Link]

• Organic & Biomolecular Chemistry. Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review. Available from: [Link]

• Organic Chemistry Portal. Strecker Synthesis. Available from: [Link]

• chemeurope.com. Strecker amino acid synthesis. Available from: [Link]

• RSC Publishing. Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review. Available from: [Link]

• ResearchGate. Cyanohydrin formation under the optimized conditions. Available from: [Link]

• Chemistry LibreTexts. 8.7: Nucleophilic Addition of HCN- Cyanohydrin Formation. Available from: [Link]

• Chemguide. the preparation of nitriles. Available from: [Link]

• Save My Exams. Hydroxynitrile. Available from: [Link]

• Study.com. Treatment of 2-cyclohexenone with HCN/KCN yields a saturated ketonitrile rather than an unsaturated cyanohydrin. Available from: [Link]

• Google Patents. WO2004041761A1 - Method for purifying 1,1-bis(4'-hydroxy-3'-methylphenyl)cyclohexane and methods of producing polycarbonates therefrom. Available from:

• Google Patents. EP2616433B1 - Process for preparing a cyclohexanecarbonitrile derivative. Available from:

Sources

• 1. Buy 1-(3-Hydroxyphenyl)cyclopentane-1-carbonitrile [smolecule.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. savemyexams.com [savemyexams.com]
• 5. Revision Notes - Production of Hydroxynitriles by Reaction of Aldehydes and Ketones with HCN | Genetic technology | Chemistry - 9701 | AS & A Level | Sparkl [sparkl.me]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. homework.study.com [homework.study.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. 1263285-86-4 Cas No. | 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile | Matrix Scientific [matrixscientific.com]
• 10. parchem.com [parchem.com]

Technical Support Center: Purification of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

An in-depth technical guide by a Senior Application Scientist.

Welcome to the technical support guide for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this compound. As a molecule possessing both a polar phenolic hydroxyl group and a moderately polar nitrile, attached to a nonpolar cyclohexyl backbone, its purification requires a nuanced approach to effectively remove synthetic impurities.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems researchers may face during the isolation and purification of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Q1: My final product is a persistent, dark-colored oil that refuses to solidify. What's causing this and how can I induce crystallization?

A1: This is a frequent challenge. The oily nature is typically due to the presence of impurities that disrupt the crystal lattice formation or residual solvent. The dark color often suggests the presence of oxidized phenolic species.

Causality:

• Impurities: Unreacted starting materials (e.g., 3-hydroxybenzaldehyde, cyclohexanone), partially reacted intermediates (e.g., imines), or side products can act as "eutectic plasticizers," lowering the melting point of the mixture. The Strecker synthesis, a common route to α-aminonitriles, can introduce a variety of such impurities.[1][2][3][4]

• Residual Solvent: Trace amounts of high-boiling point solvents (like DMF or DMSO) used in the reaction can be difficult to remove and will keep the product oily.

• Oxidation: The phenol group is susceptible to air oxidation, especially under basic conditions or in the presence of trace metals, leading to colored impurities that can inhibit crystallization.

Troubleshooting Steps:

• Initial Cleanup - Acid/Base Extraction: Before attempting crystallization, dissolve the crude oil in a suitable organic solvent like ethyl acetate or diethyl ether. Wash the organic layer sequentially with a mild acid (e.g., 1M HCl) to remove any basic impurities, followed by a brine wash to remove residual water. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) and concentrate it in vacuo.

• Trituration: This is an effective first step to try on the crude oil. Add a non-polar solvent in which the desired product is poorly soluble but the oily impurities are soluble (e.g., hexanes, pentane, or a mixture of hexanes/diethyl ether). Stir or sonicate the mixture vigorously. The goal is to wash away the impurities, often causing the desired compound to precipitate as a solid or powder.

• Induce Crystallization: If trituration fails, attempt recrystallization.[5][6][7] If the product still oils out upon cooling, try scratching the inside of the flask with a glass rod at the solvent-air interface to create nucleation sites.[5][6] Alternatively, add a "seed crystal" from a previously purified batch if available.[6]

• Chromatography: If all else fails, column chromatography is the definitive method to separate the target compound from persistent impurities.[8][9]

Q2: My NMR spectrum shows unreacted starting materials and other unexpected peaks. What are the likely impurities from a Strecker-type synthesis and how do I remove them?

A2: The Strecker synthesis involves the reaction of a ketone (cyclohexanone), a cyanide source, and an amine source, often followed by reaction with a phenol-containing starting material.[1][4] Impurities are common.

Likely Impurities & Removal Strategy:

Impurity Type	Identification	Purification Method	Rationale
Unreacted 3-Hydroxybenzaldehyde	Aldehyde proton peak (~9-10 ppm) in ¹H NMR.	Column Chromatography: Use a gradient elution, starting with a non-polar solvent system (e.g., 10% Ethyl Acetate in Hexanes) and gradually increasing polarity.	The aldehyde is less polar than the final product due to the absence of the nitrile and cyclohexyl groups.
Unreacted Cyclohexanone	Characteristic ketone peak (~210 ppm) in ¹³C NMR.	Column Chromatography: Elutes early with non-polar solvents. Can also be reduced by careful vacuum distillation if boiling points differ significantly.	Cyclohexanone is volatile and non-polar.
Cyanohydrin Intermediate	Formed from the reaction of the ketone with cyanide.	Column Chromatography or Acidic Workup: Can sometimes be hydrolyzed back to the ketone during an acidic workup.	Polarity will be different from the final product.
Polymeric Side Products	Broad, unresolved humps in the NMR baseline.	Column Chromatography: These highly polar or insoluble materials will often remain at the top of the silica gel column.	Polymerization can be initiated by side reactions.

Q3: I'm running a silica gel column, but my compound is streaking badly on the TLC plate and giving poor separation in the column. What can I do to improve this?

A3: Streaking on silica gel is a classic sign of an acidic compound interacting strongly with the silica stationary phase. The phenolic hydroxyl group in your compound is acidic and can lead to this issue.

Causality & Solutions:

• Strong Adsorption: The acidic phenol group can deprotonate and bind very strongly to the slightly acidic silica gel surface, leading to slow, uneven movement (tailing or streaking).[10][11]

• Overloading: Applying too much sample to the TLC plate or column can saturate the stationary phase, causing streaks.[11]

Troubleshooting Steps:

• Modify the Mobile Phase: Add a small amount of a polar, slightly acidic modifier to your eluent.

  • Acetic Acid (AcOH): Add ~0.5-1% acetic acid to your solvent system (e.g., Ethyl Acetate/Hexanes/1% AcOH). The AcOH will protonate the silica surface and the phenolic hydroxyl group, reducing the strong ionic interaction and leading to sharper bands.

  • Methanol (MeOH): A small amount of methanol can also improve elution by competing for binding sites on the silica.

• Optimize Solvent Polarity: Use TLC to find the optimal solvent system that gives your product a retention factor (Rf) of approximately 0.2-0.4 for good separation.[8]

• Proper Sample Loading: Dissolve your crude product in a minimal amount of the column eluent or a strong solvent (like dichloromethane), adsorb it onto a small amount of silica gel, dry it to a powder, and load this dry powder onto the top of your packed column. This "dry loading" technique prevents solvent-related band broadening.[9][10]

Workflow & Decision Making

The following diagrams illustrate a typical purification workflow and a decision-making process for selecting the appropriate purification technique.

Caption: General purification workflow for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Caption: Decision tree for selecting a primary purification method.

Frequently Asked Questions (FAQs)

Q4: What is the best general-purpose method for purifying this compound?

A4: For high purity, flash column chromatography on silica gel is the most reliable method.[8][9] It excels at separating compounds with different polarities, which is ideal for removing both non-polar starting materials and polar side products from the moderately polar target compound. Recrystallization is a powerful technique if a suitable solvent can be found and the impurities are present in small amounts, but chromatography is more versatile for complex mixtures.

Q5: How do I select an appropriate solvent for recrystallization?

A5: The ideal recrystallization solvent is one in which your compound is poorly soluble at room temperature but highly soluble when hot.[5][6]

Protocol: Solvent Screening

• Place a small amount (10-20 mg) of your crude product into several small test tubes.

• To each tube, add a different solvent dropwise at room temperature. Test a range of solvents with varying polarities (see table below).

• A good candidate solvent will not dissolve the solid at room temperature.

• Heat the tubes that did not dissolve the solid. A good solvent will dissolve the solid completely upon heating.[5]

• Allow the hot, clear solutions to cool slowly to room temperature, then in an ice bath. The best solvent will be the one that yields a large quantity of pure crystals.[5][6]

Common Recrystallization Solvents

Solvent	Polarity	Boiling Point (°C)	Notes
Hexane	Non-polar	69	Good for precipitating polar compounds.
Toluene	Non-polar	111	Higher boiling point, can dissolve many organics when hot.
Diethyl Ether	Low	35	Very volatile, use with care. Often used in co-solvent systems.
Ethyl Acetate (EtOAc)	Medium	77	A versatile solvent for many organic compounds.
Isopropanol (IPA)	Polar	82	A common choice for compounds with hydroxyl groups.
Ethanol (EtOH)	Polar	78	Similar to IPA, good for polar molecules.
Water	Very Polar	100	Unlikely to be a good single solvent, but may work as an anti-solvent.

Q6: What are the recommended storage conditions for purified 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile?

A6: Due to the phenol group's susceptibility to oxidation, the purified compound should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container. To minimize degradation, store it in a cool, dark place, such as a refrigerator or freezer.

Q7: Which analytical techniques are best for assessing the final purity?

A7: A combination of methods is recommended for a comprehensive assessment of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and is excellent for identifying and quantifying impurities that contain protons or carbon atoms.

• Liquid Chromatography-Mass Spectrometry (LC-MS): A highly sensitive technique that separates components of a mixture and provides their molecular weights. It is ideal for detecting trace-level impurities.

• Melting Point Analysis: A pure crystalline solid will have a sharp and narrow melting point range.[6] A broad or depressed melting range indicates the presence of impurities.

Detailed Experimental Protocols

Protocol 1: Recrystallization from a Single Solvent (Example: Toluene)

• Dissolution: Place the crude solid (e.g., 1.0 g) in an Erlenmeyer flask. Add a minimal amount of hot toluene while heating the mixture on a hot plate until the solid just dissolves.[5]

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the mixture to boiling for a few minutes.

• Hot Filtration: If charcoal was used or if insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow the clear solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath to maximize crystal formation.[5][6]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[5][6]

• Washing: Wash the crystals with a small amount of cold toluene to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 2: Flash Column Chromatography

• Select Eluent: Using TLC, determine a solvent system that provides an Rf value of ~0.3 for the target compound. A common starting point would be 20-30% ethyl acetate in hexanes.

• Pack the Column: Prepare a slurry of silica gel in the chosen eluent and pour it into the column. Allow the silica to settle into a uniform bed, ensuring no air bubbles are trapped.[10][11] Add a thin layer of sand on top to protect the silica bed.[10]

• Load the Sample: Dissolve the crude product in the minimum amount of a suitable solvent (e.g., dichloromethane). Carefully apply the sample solution to the top of the silica gel.[9]

• Elution: Carefully add the eluent and apply pressure (using a pump or inert gas) to push the solvent through the column at a steady rate.

• Collect Fractions: Collect the eluting solvent in a series of test tubes or flasks.

• Analyze Fractions: Spot each fraction on a TLC plate to identify which ones contain the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

References

• Recrystallization - Single Solvent. (n.d.).
• Wikipedia. (n.d.). Column chromatography.
• Cheméo. (2025). Ethanone, 1-(3-hydroxyphenyl)-.
• BenchChem. (2025). Application Notes and Protocols for the Strecker Synthesis of Racemic 2-amino-2-(4-hydroxyphenyl)acetic Acid.
• Matrix Scientific. (2026). 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.
• BLDpharm. (n.d.). 1-(3-Hydroxyphenyl)cyclopentane-1-carbonitrile.
• Organic Chemistry Portal. (n.d.). Strecker Synthesis.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• NROChemistry. (n.d.). Strecker Synthesis.
• Phenomenex. (2025). Column Chromatography: Principles, Procedure, and Applications.
• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Professor Dave Explains. (2019, March 19). Column Chromatography [Video]. YouTube.
• Chem Survival. (2018, September 24). Column chromatography [Video]. YouTube.
• SIELC Technologies. (n.d.). Separation of 1-(4-Methylphenyl)cyclohexanecarbonitrile on Newcrom R1 HPLC column.
• Parchem. (n.d.). 1-(3-Hydroxyphenyl)Cyclohexanecarbonitrile.
• Google Patents. (n.d.). EP2616433B1 - Process for preparing a cyclohexanecarbonitrile derivative.
• Master Organic Chemistry. (2018, November 12). The Strecker Synthesis of Amino Acids.
• Google Patents. (n.d.). WO2004041761A1 - Method for purifying 1,1-bis(4'-hydroxy-3'-methylphenyl)cyclohexane and methods of producing polycarbonates therefrom.
• Wikipedia. (n.d.). Strecker amino acid synthesis.
• Smolecule. (n.d.). Buy 1-(3-Hydroxyphenyl)cyclopentane-1-carbonitrile.
• Simbera, J., et al. (2014). New One-Pot Methods for Preparation of Cyclohexanecarbonitrile—Green Chemistry Metrics Evaluation for One-Pot and Similar. Scientific Research Publishing.
• Wiley. (n.d.). Analytical Methods for Therapeutic Drug Monitoring and Toxicology.
• National Center for Biotechnology Information. (n.d.). TABLE 6-2, Analytical Methods for Determining Polycyclic Aromatic Hydrocarbons in Environmental Samples. In Toxicological Profile for Polycyclic Aromatic Hydrocarbons.

Sources

• 1. Strecker Synthesis [organic-chemistry.org]
• 2. Strecker Synthesis | NROChemistry [nrochemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 5. Home Page [chem.ualberta.ca]
• 6. youtube.com [youtube.com]
• 7. mt.com [mt.com]
• 8. Column chromatography - Wikipedia [en.wikipedia.org]
• 9. Column Chromatography: Principles and Applications | Phenomenex [phenomenex.com]
• 10. youtube.com [youtube.com]
• 11. youtube.com [youtube.com]

Technical Support Center: 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile Degradation

Welcome to the technical support center for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of its degradation pathways. Here, you will find troubleshooting advice and frequently asked questions (FAQs) to support your experimental design, execution, and data interpretation during forced degradation studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary functional groups in 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile that are susceptible to degradation?

A1: The molecule has two primary sites of chemical instability: the nitrile group (-C≡N) and the phenolic hydroxyl group (-OH) on the aromatic ring. The nitrile is susceptible to hydrolysis, while the phenol is prone to oxidation. Understanding the reactivity of these two functional groups is the foundation for designing comprehensive forced degradation studies.

Q2: What are the expected degradation pathways for this molecule under hydrolytic conditions?

A2: Under both acidic and basic aqueous conditions, the primary degradation pathway is the hydrolysis of the nitrile group. This reaction typically proceeds in two main stages.[1][2] First, the nitrile is converted to an amide intermediate, 1-(3-hydroxyphenyl)cyclohexanecarboxamide. With continued heating or harsher conditions, this amide is then hydrolyzed further to the corresponding carboxylic acid, 1-(3-hydroxyphenyl)cyclohexanecarboxylic acid.[3][4]

• Acid-Catalyzed Hydrolysis: The reaction is initiated by the protonation of the nitrile nitrogen, which makes the carbon atom more electrophilic and susceptible to attack by water.[3][4] The final products are the carboxylic acid and an ammonium salt (e.g., ammonium chloride if HCl is used).[2]

• Base-Catalyzed Hydrolysis: This pathway begins with the nucleophilic attack of a hydroxide ion on the nitrile carbon.[1] Under milder conditions, the reaction can sometimes be stopped at the amide stage.[3] Under more vigorous conditions (e.g., higher temperature or prolonged reflux), the reaction proceeds to form the carboxylate salt (e.g., sodium 1-(3-hydroxyphenyl)cyclohexanecarboxylate if NaOH is used) and ammonia gas.[2] Acidification of the final solution is required to obtain the free carboxylic acid.[2]

Q3: What degradation products should I anticipate under oxidative stress?

A3: The phenolic group is the main target for oxidative degradation. Phenol oxidation can be complex, often starting with the formation of a phenoxy radical.[5] This can lead to a variety of products, including:

• Hydroxylated Derivatives: Introduction of additional hydroxyl groups on the aromatic ring, forming catechol- or hydroquinone-like structures.

• Quinones: Oxidation of the hydroxylated intermediates can form quinones, such as a benzoquinone derivative.[5]

• Ring-Opening Products: Under strong oxidative conditions, the aromatic ring can break open, leading to the formation of various carboxylic acids like maleic acid or oxalic acid.[5]

• Polymeric Products: Phenoxy radicals can also couple together, forming colored polymeric materials, which might be observed as a darkening of the solution or the formation of precipitates.[5]

Q4: How should I set up a forced degradation study for this compound?

A4: A comprehensive forced degradation study should expose the drug substance to a range of stress conditions to identify all likely degradation products.[6] The goal is to achieve a target degradation of approximately 10-20% of the active ingredient to ensure that secondary degradation is minimized while still generating sufficient quantities of degradants for detection and characterization.[7]

Here is a summary of recommended starting conditions:

Stress Condition	Reagent/Condition	Temperature	Duration	Primary Target
Acid Hydrolysis	0.1 M HCl	60-80 °C (Reflux)	2 - 24 hours	Nitrile Group
Base Hydrolysis	0.1 M NaOH	60-80 °C (Reflux)	2 - 24 hours	Nitrile Group
Oxidation	3% H₂O₂	Room Temperature	24 hours	Phenolic Group
Thermal Stress	Dry Heat	80 °C (or 10°C below m.p.)	48 - 72 hours	Overall Molecule
Photolytic Stress	UV/Vis Light (ICH Option 1 or 2)	Ambient	As per ICH Q1B	Phenolic Group

Note: These are starting points. The severity of the conditions should be adjusted based on the observed stability of the molecule.[6]

Troubleshooting Guide

Problem 1: No degradation is observed under initial acid/base hydrolysis conditions.

• Cause: The molecule may be more stable to hydrolysis than anticipated, or the conditions are too mild. Nitriles are generally less reactive than other carboxylic acid derivatives.[3]

• Solution:

  • Increase Reagent Concentration: If no degradation is seen with 0.1 M HCl or NaOH, increase the concentration to 1 M or even higher.

  • Increase Temperature: Ensure the solution is being heated effectively, typically under reflux, to provide sufficient energy for the reaction.[3]

  • Extend Duration: If only minimal degradation is observed after a few hours, extend the reaction time significantly (e.g., 24-48 hours), taking samples periodically to monitor progress.

Problem 2: My sample turned dark brown and precipitated after adding an oxidizing agent.

• Cause: This is a strong indication of phenol polymerization.[5] The initial oxidation of the phenol group forms phenoxy radicals, which can readily couple to form complex, often insoluble, polymeric structures.

• Solution:

  • Reduce Oxidant Concentration: Lower the concentration of the hydrogen peroxide (e.g., from 3% to 0.3%).

  • Lower the Temperature: Perform the oxidation at a lower temperature (e.g., in an ice bath) to slow down the reaction rate and favor the formation of initial, non-polymeric oxidation products.

  • Shorten Exposure Time: Analyze samples at much earlier time points (e.g., 1, 2, and 4 hours) to capture the primary degradation products before significant polymerization occurs.

Problem 3: My chromatogram (HPLC/UPLC) shows poor separation between the parent peak and a new degradation peak.

• Cause: The degradation product may have a very similar polarity and structure to the parent compound, making separation challenging with the current analytical method. For example, the primary amide intermediate from hydrolysis is structurally very similar to the parent nitrile.

• Solution:

  • Modify Mobile Phase Gradient: Adjust the gradient slope to be shallower around the elution time of the parent peak. This increases the resolution between closely eluting compounds.

  • Change Mobile Phase pH: The ionization state of the phenolic group and any acidic/basic degradants can be altered by changing the mobile phase pH. This can significantly impact retention time and selectivity.

  • Try a Different Column Chemistry: If modifying the mobile phase is insufficient, switch to a column with a different stationary phase (e.g., from C18 to Phenyl-Hexyl or a polar-embedded phase) to exploit different separation mechanisms.

Problem 4: I see a new peak in my chromatogram, but I'm not sure what it is. How do I identify it?

• Cause: A new peak represents a degradation product formed under the applied stress. Structure elucidation is necessary for identification.

• Solution:

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful technique for this purpose.[8] An LC-MS analysis will provide the molecular weight of the unknown compound. High-resolution MS can provide the elemental composition.[9][10]

  • Analyze Fragmentation Patterns (MS/MS): By fragmenting the ion of the unknown peak in the mass spectrometer (MS/MS), you can obtain structural information that helps piece the molecule together.

  • Compare with Expected Pathways: Compare the molecular weight and likely structure with the products predicted from the known degradation pathways (e.g., hydrolysis adds 18 Da (H₂O) to form the amide, and another 17 Da (NH₃ replaced by OH) to form the acid; oxidation typically adds 16 Da (O)).

Experimental Protocols & Visualizations

Protocol: Forced Hydrolysis (Acidic Conditions)

• Preparation: Prepare a stock solution of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile at 1.0 mg/mL in a 50:50 mixture of acetonitrile and water.

• Stress Application: Mix 5 mL of the stock solution with 5 mL of 0.2 M HCl to achieve a final concentration of 0.5 mg/mL in 0.1 M HCl.

• Incubation: Heat the solution in a sealed vial under reflux at 80°C.

• Sampling: Withdraw aliquots at 0, 2, 6, 12, and 24 hours.

• Quenching: Immediately neutralize the sample aliquot with an equivalent amount of 0.1 M NaOH to stop the reaction. Dilute with the mobile phase to a suitable concentration for analysis.

• Analysis: Analyze by a stability-indicating HPLC or UPLC-MS method.[8][10]

Diagram: Predicted Hydrolytic Degradation Pathway

Caption: Nitrile hydrolysis proceeds via an amide intermediate to a final carboxylic acid.

Protocol: Forced Oxidation

• Preparation: Prepare a stock solution of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile at 1.0 mg/mL in acetonitrile.

• Stress Application: Mix 5 mL of the stock solution with 5 mL of 6% hydrogen peroxide (H₂O₂) to achieve a final concentration of 0.5 mg/mL in 3% H₂O₂.

• Incubation: Keep the solution in a sealed vial, protected from light, at room temperature (25°C).

• Sampling: Withdraw aliquots at 0, 2, 8, and 24 hours.

• Quenching: Dilute the sample immediately with a large volume of mobile phase to quench the reaction. Adding a small amount of an antioxidant solution (e.g., sodium bisulfite) can also be effective.

• Analysis: Analyze promptly by a stability-indicating HPLC or UPLC-MS method.

Diagram: Predicted Oxidative Degradation Pathway

Caption: Oxidation of the phenol can lead to quinones, ring-opening, or polymerization.

References

• Chemistry Steps. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Online] Available at: [Link]

• Chemguide. hydrolysis of nitriles. [Online] Available at: [Link]

• Organic Chemistry Tutor. Hydrolysis of Nitriles. [Online] Available at: [Link]

• Li, X., Cui, Y., Feng, Y., Xie, Z., & Gu, J. D. (2005). Reaction Pathways and Mechanisms of the Electrochemical Degradation of Phenol on Different Electrodes. HKU Scholars Hub. [Online] Available at: [Link]

• LibreTexts. 20.7: Chemistry of Nitriles. [Online] Last updated January 19, 2025. Available at: [Link]

• Arulazhagan, P., Vasudevan, N., & Yeom, I. T. (2012). Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1. International Journal of Environmental Research, 6(1), 109-116. [Online] Available at: [Link]

• Bioman Explains. Mechanism Explained: Hydrolysis of Nitriles | Nitriles to Carboxylic Acids. YouTube, April 7, 2024. [Online] Available at: [Link]

• Taylor & Francis Online. Degradation Pathway of Ozone Oxidation of Phenols and Chlorophenols as Followed by LC-MS-TOF. Ozone: Science & Engineering, 42(4). [Online] Available at: [Link]

• ResearchGate. Peripheral pathways of phenolics oxidation into catechol and its... [Online] Available at: [Link]

• Taylor & Francis Online. Full article: Degradation Pathway of Ozone Oxidation of Phenols and Chlorophenols as Followed by LC-MS-TOF. [Online] September 9, 2019. Available at: [Link]

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Technical Support Center: Scaling Up the Synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Welcome to the technical support center for the synthesis of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals who are looking to scale up this important chemical synthesis. As an intermediate in the development of various pharmaceuticals, the efficient and safe production of this compound is of paramount importance.[1] This resource provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established chemical principles and practical experience in process scale-up.

I. Synthesis Overview: The Strecker Reaction

A robust and common method for synthesizing α-aminonitriles like 1-(3-hydroxyphenyl)cyclohexanecarbonitrile is the Strecker synthesis.[2][3][4][5] This multicomponent reaction involves the condensation of a ketone or aldehyde, an amine, and a cyanide source.[3][4][5] For the synthesis of our target compound, a plausible route involves the reaction of 3-hydroxybenzaldehyde, cyclohexylamine, and a cyanide source.

Reaction Scheme:

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Technical Support Center: Stability of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile in Solution

This guide is intended for researchers, scientists, and drug development professionals working with 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. Here, we address common stability issues encountered when handling this compound in solution, providing troubleshooting advice and preventative measures to ensure the integrity of your experiments.

Introduction

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a bifunctional molecule containing both a phenolic hydroxyl group and a cyanohydrin moiety. This unique structure presents specific stability challenges that researchers must consider to obtain reliable and reproducible results. The primary stability concerns involve the potential for oxidation of the phenol ring and the reversible nature of the cyanohydrin group, which can lead to decomposition or hydrolysis under various conditions. This guide will walk you through identifying and mitigating these issues.

Frequently Asked Questions (FAQs)

Q1: What are the main degradation pathways for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile in solution?

The stability of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile in solution is primarily influenced by two main degradation pathways, stemming from its constituent functional groups:

• Cyanohydrin Decomposition (Reversion): Cyanohydrin formation is a reversible reaction.[1][2] In solution, 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile can revert to its starting materials: 3-hydroxycyclohexanone and hydrogen cyanide (or cyanide ions). This equilibrium is sensitive to pH, temperature, and the presence of water.

• Oxidation of the Phenolic Ring: The 3-hydroxyphenyl group is susceptible to oxidation, especially in the presence of oxygen, metal ions, or light. This can lead to the formation of colored quinone-type byproducts, which can interfere with analytical measurements and biological assays.

A visual representation of these potential degradation pathways is provided below:

Caption: Workflow for troubleshooting solution discoloration.

Step-by-Step Protocol:

• Inert Atmosphere: When preparing solutions, especially for long-term storage, use solvents that have been de-gassed by sparging with nitrogen or argon. After preparation, overlay the solution with an inert gas before sealing the container.

• Use of Antioxidants: For applications where it will not interfere with downstream processes, consider the addition of a small amount of an antioxidant, such as ascorbic acid or sodium metabisulfite, to the solution.

• Chelating Agents: If metal ion contamination is suspected, the addition of a chelating agent like EDTA may help to prevent metal-catalyzed oxidation.

• Solvent Purity: Ensure that the solvents used are of high purity and free from peroxides, which can initiate oxidation.

Recommended Handling and Storage Procedures

To maximize the stability of your 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile solutions, we recommend the following procedures:

Parameter	Recommendation	Rationale
Solvent	Use high-purity, de-gassed solvents. For aqueous solutions, use a buffer system.	Minimizes oxidative degradation and maintains a stable pH.
pH	Maintain a pH between 4 and 6.	This range minimizes both cyanohydrin reversion and nitrile hydrolysis.
Temperature	Store stock solutions at 2-8°C for short-term use and -20°C or below for long-term storage.	Lower temperatures slow down the rates of all potential degradation reactions.
Light Exposure	Protect solutions from light by using amber glass vials or by wrapping clear vials in aluminum foil.	Prevents photolytic degradation.
Atmosphere	Prepare and store solutions under an inert atmosphere (nitrogen or argon).	Minimizes oxidation of the phenolic group.

Analytical Methods for Stability Assessment

A stability-indicating analytical method is crucial for accurately assessing the integrity of your compound. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a commonly used technique.

Typical HPLC Method Parameters:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic or acetic acid) is a good starting point. The acidic modifier helps to ensure good peak shape and suppress the ionization of the phenol.

• Detection: UV detection at a wavelength where both the parent compound and potential degradation products have significant absorbance (e.g., 275 nm for the phenyl group).

• Forced Degradation Studies: To validate your analytical method and identify potential degradation products, it is recommended to perform forced degradation studies under acidic, basic, oxidative, and photolytic conditions.

[3][4]### References

• Bayer AG. (1976). Process for the preparation of hydroxyphenylacetonitriles. U.S. Patent No. 3,983,160. Washington, DC: U.S. Patent and Trademark Office.

• F. Hoffmann-La Roche AG. (2017). Process for preparing a cyclohexanecarbonitrile derivative. EP Patent No. 2,616,433B1. Munich, Germany: European Patent Office.

• Reddit. (2022). Cyanohydrin stability on GC. r/Chempros. [Link]

• International Journal in Management and Social Science. (2021). Analytical Methods for the Degradation of Phytoconstituents. [Link]

• Fournier, D., et al. (2003). Determination of Key Metabolites during Biodegradation of Hexahydro-1,3,5-Trinitro-1,3,5-Triazine with Rhodococcus sp. Strain DN22. Applied and Environmental Microbiology, 69(8), 4558–4565. [Link]

• Taylor & Francis. (n.d.). Cyanohydrins – Knowledge and References. [Link]

• Riffle, J. S. (2006). High Performance Materials Containing Nitrile Groups. Virginia Tech. [Link]

• Aventis Research & Technologies GmbH & Co KG. (2005). Process for stabilizing cyanohydrins. CA Patent No. 2271607C.

• ResearchGate. (n.d.). Analytical Methods for the Quantification of Pharmaceuticals. [Link]

• Sumitomo Chemical Co., Ltd. (2010). Method for producing cyclohexanecarbonitrile. JP Patent No. 2010180142A.

• Abdel-Azeem, A. M., & Salem, A. M. (2013). Catabolism of Phenol and Its Derivatives in Bacteria: Genes, Their Regulation, and Use in the Biodegradation of Toxic Pollutants. BioMed Research International, 2013, 340732. [Link]

• Gotor-Fernández, V., et al. (2016). Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review. Organic & Biomolecular Chemistry, 14(26), 6038–6051. [Link]

• Carboni, D., et al. (2022). Prediction of degradation pathways of phenolic compounds in the human gut microbiota through enzyme promiscuity methods. Communications Biology, 5(1), 713. [Link]

• Varghese, J. J., & Lipton, M. A. (2007). Theoretical Study of the Catalysis of Cyanohydrin Formation by the Cyclic Dipeptide Catalyst cyclo[(S)-His-(S)-Phe]. The Journal of Organic Chemistry, 72(19), 7163–7171. [Link]

• ResearchGate. (n.d.). PmHNL catalyzed (R)-cyanohydrin synthesis from aliphatic aldehydes. [Link]

• Choi, Y. J., et al. (2022). Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose. Foods, 11(15), 2327. [Link]

• Salar, F., et al. (2022). Time-Dependent Degradation of Naphthoquinones and Phenolic Compounds in Walnut Husks. Antioxidants, 11(11), 2217. [Link]

• Chemistry LibreTexts. (2021). 19.6: Nucleophilic Addition of HCN - Cyanohydrin Formation. [Link]

• Syngenta Participations AG. (2003). Process for preparation of α-hydroxycarboxylic acid amides. WO Patent No. 2003042166A2.

• Bhaskar, R., et al. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics, 10(2-s), 149-155. [Link]

• Huntsman International LLC. (2016). Antioxidant compositions. EP Patent No. 3114160A1.

• Khadse, A. C., & Chitanvis, S. S. (2014). Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1. Journal of Environmental and Public Health, 2014, 489630. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile for Pharmaceutical Research and Development

In the landscape of pharmaceutical research and drug development, the synthesis of novel molecular scaffolds is a cornerstone of innovation. Among these, 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile stands out as a key intermediate in the preparation of various pharmacologically active compounds. Its structural motif, featuring a hydroxylated phenyl ring attached to a cyclohexyl core bearing a nitrile group, offers a versatile platform for the development of new therapeutics. This guide provides a comprehensive comparison of two distinct synthetic pathways to this valuable compound, offering detailed experimental protocols, comparative data, and expert insights to inform methodological choices in the research and development setting.

Introduction to Synthetic Strategies

The synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile presents a unique set of challenges, primarily centered around the strategic introduction of the hydroxyl and nitrile functionalities onto the cyclohexylphenyl scaffold. This guide will explore two primary approaches:

• Route 1: A Multi-step Approach via a Methoxy-Protected Intermediate. This linear synthesis involves the initial construction of the carbon skeleton with a protected hydroxyl group, followed by the introduction of the nitrile and subsequent deprotection. This method offers a high degree of control over each transformation.

• Route 2: A Convergent Approach Utilizing a Strecker-type Reaction. This strategy aims to assemble the core structure in a more convergent manner, potentially offering a more streamlined and efficient process.

Each route will be evaluated based on key performance indicators, including overall yield, purity of the final product, scalability, and considerations of green chemistry.

Route 1: Multi-step Synthesis via a Methoxy-Protected Intermediate

This synthetic pathway is a logical and well-established approach that proceeds through three key transformations: a Grignard reaction to form the carbon-carbon bond, a dehydroxylative cyanation to introduce the nitrile group, and a final demethylation to unmask the phenolic hydroxyl group.

Step 1: Grignard Reaction for the Synthesis of 1-(3-Methoxyphenyl)cyclohexan-1-ol

The initial step involves the formation of a Grignard reagent from 3-bromoanisole, which then undergoes a nucleophilic addition to cyclohexanone to yield the tertiary alcohol, 1-(3-methoxyphenyl)cyclohexan-1-ol. The methoxy group serves as a robust protecting group for the phenol, stable to the strongly basic conditions of the Grignard reaction.

Experimental Protocol:

Magnesium turnings (2.9 g, 0.12 mol) are placed in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Anhydrous tetrahydrofuran (THF, 50 mL) is added, followed by a small crystal of iodine to initiate the reaction. A solution of 3-bromoanisole (18.7 g, 0.1 mol) in anhydrous THF (100 mL) is added dropwise from the dropping funnel at a rate that maintains a gentle reflux. After the addition is complete, the reaction mixture is refluxed for an additional hour to ensure complete formation of the Grignard reagent. The mixture is then cooled to 0 °C in an ice bath, and a solution of cyclohexanone (9.8 g, 0.1 mol) in anhydrous THF (50 mL) is added dropwise. The reaction is stirred at room temperature for 2 hours, then quenched by the slow addition of a saturated aqueous solution of ammonium chloride (100 mL). The aqueous layer is extracted with diethyl ether (3 x 100 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to afford 1-(3-methoxyphenyl)cyclohexan-1-ol.

• Yield: Approximately 85-90%

• Purity: >98% (by NMR and GC-MS)

Step 2: Dehydroxylative Cyanation of 1-(3-Methoxyphenyl)cyclohexan-1-ol

The conversion of the tertiary alcohol to the corresponding nitrile is a critical step. A dehydroxylative cyanation using trimethylsilyl cyanide (TMSCN) catalyzed by a Lewis acid, such as indium(III) bromide (InBr₃), provides an efficient method for this transformation. This reaction proceeds via the formation of a stabilized benzylic carbocation intermediate, which is then trapped by the cyanide nucleophile.

Experimental Protocol:

To a solution of 1-(3-methoxyphenyl)cyclohexan-1-ol (20.6 g, 0.1 mol) in anhydrous dichloromethane (200 mL) under a nitrogen atmosphere is added indium(III) bromide (1.4 g, 5 mol%). The mixture is stirred at room temperature for 15 minutes, after which trimethylsilyl cyanide (12.9 mL, 0.12 mol) is added dropwise. The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC). Upon completion (typically 2-4 hours), the reaction is quenched with a saturated aqueous solution of sodium bicarbonate (100 mL). The layers are separated, and the aqueous layer is extracted with dichloromethane (2 x 100 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude 1-(3-methoxyphenyl)cyclohexanecarbonitrile is purified by column chromatography (eluent: ethyl acetate/hexane gradient).

• Yield: Approximately 80-85%

• Purity: >97% (by NMR and HPLC)

Step 3: Demethylation to 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

The final step is the cleavage of the methyl ether to reveal the free phenol. Boron tribromide (BBr₃) is a highly effective reagent for this transformation, particularly for sterically unhindered aryl methyl ethers. The reaction proceeds via a Lewis acid-base adduct, followed by nucleophilic attack of the bromide ion on the methyl group.

Experimental Protocol:

A solution of 1-(3-methoxyphenyl)cyclohexanecarbonitrile (21.5 g, 0.1 mol) in anhydrous dichloromethane (200 mL) is cooled to -78 °C in a dry ice/acetone bath under a nitrogen atmosphere. A 1.0 M solution of boron tribromide in dichloromethane (110 mL, 0.11 mol) is added dropwise over 30 minutes. The reaction mixture is allowed to slowly warm to room temperature and stirred for 12 hours. The reaction is then carefully quenched by the slow addition of methanol (50 mL) at 0 °C, followed by water (100 mL). The mixture is extracted with ethyl acetate (3 x 150 mL). The combined organic layers are washed with saturated aqueous sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield 1-(3-hydroxyphenyl)cyclohexanecarbonitrile.

• Yield: Approximately 75-80%

• Purity: >99% (by NMR, HPLC, and elemental analysis)

Overall Assessment of Route 1

This multi-step synthesis provides a reliable and reproducible method for obtaining high-purity 1-(3-hydroxyphenyl)cyclohexanecarbonitrile. The use of a protecting group strategy allows for the application of robust and well-understood reactions at each step.

Parameter	Assessment
Overall Yield	~54-61%
Purity	High (>99%)
Scalability	Readily scalable with appropriate engineering controls for handling BBr₃.
Green Chemistry	Use of stoichiometric and potentially hazardous reagents (Grignard, BBr₃).
Advantages	High purity of final product, well-established and reliable reactions.
Disadvantages	Three-step process, use of protecting groups, requires cryogenic conditions.

Logical Flow of Route 1

Caption: Synthetic pathway for Route 1.

Route 2: Convergent Strecker-type Synthesis

A more convergent approach to 1-(3-hydroxyphenyl)cyclohexanecarbonitrile could involve a one-pot, multi-component Strecker-type reaction. This strategy aims to combine 3-hydroxybenzaldehyde, a source of cyanide, and an amine precursor in a single reaction vessel to directly form an α-aminonitrile, which can then be further manipulated. While a direct three-component reaction to the final product is challenging due to the reactivity of the phenol, a modified approach is proposed.

Proposed Strecker-type Synthesis

This route would ideally involve the reaction of 3-hydroxybenzaldehyde with a suitable amine, such as cyclohexylamine, and a cyanide source. However, the presence of the acidic phenol complicates the standard Strecker conditions. A more viable adaptation involves a two-step, one-pot process where an imine is first formed, followed by the addition of the cyanide source.

Experimental Protocol (Proposed):

In a round-bottom flask, 3-hydroxybenzaldehyde (12.2 g, 0.1 mol) and cyclohexylamine (9.9 g, 0.1 mol) are dissolved in methanol (150 mL). The mixture is stirred at room temperature for 2 hours to facilitate the formation of the corresponding imine. The reaction is monitored by TLC for the disappearance of the aldehyde. Once imine formation is complete, the solution is cooled to 0 °C, and trimethylsilyl cyanide (12.9 mL, 0.12 mol) is added dropwise. The reaction is allowed to warm to room temperature and stirred for 24 hours. The solvent is then removed under reduced pressure, and the residue is taken up in diethyl ether. The organic layer is washed with a dilute solution of hydrochloric acid to remove any unreacted amine, followed by a saturated aqueous solution of sodium bicarbonate and brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated. The resulting α-aminonitrile would require further chemical steps to remove the cyclohexylamino group and introduce the cyclohexyl ring at the benzylic position, which represents a significant and non-trivial synthetic challenge.

Due to the complexity of the subsequent transformations required to convert the α-aminonitrile intermediate to the final product, this route is considered less practical for a direct synthesis. The initial concept of a convergent Strecker reaction is appealing for its atom economy, but the required post-condensation modifications make it a more complex and less direct pathway compared to Route 1.

Assessment of the Strecker-type Approach

While theoretically attractive, the direct application of a Strecker synthesis for this target molecule is problematic. The challenges in controlling the reactivity and the need for subsequent complex transformations make it a less favorable option for reliable, scalable production.

Parameter	Assessment
Overall Yield	Potentially low and variable due to side reactions and complex transformations.
Purity	Likely to be lower, requiring extensive purification.
Scalability	Poor, due to the complexity and lack of a clear, high-yielding pathway.
Green Chemistry	Potentially better in terms of step economy if a direct route were feasible.
Advantages	Conceptually convergent and atom-economical.
Disadvantages	No direct, established protocol; requires significant post-reaction modifications.

Conceptual Flow of a Strecker-type Approach

A Comparative Analysis of the Biological Activity of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and Its Analogs in Neuroprotection

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel therapeutic agents for neurological disorders, the structural motif of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile has emerged as a promising scaffold. Its derivatives are being explored for their potential to modulate neuronal function and protect against cellular damage. This guide provides a comprehensive comparison of the biological activity of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and its analogs, grounded in experimental data to inform future drug discovery and development efforts.

Introduction: The Therapeutic Potential of Phenylcyclohexanecarbonitrile Derivatives

The 1-phenylcyclohexanecarbonitrile scaffold is a key structural element in a variety of biologically active compounds. The presence of a hydroxyl group on the phenyl ring, as seen in 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, introduces a crucial feature for potential hydrogen bonding interactions with biological targets, thereby influencing its pharmacological profile. Analogs of this compound, with modifications to the phenyl ring, the cyclohexane ring, or the nitrile group, offer a diverse chemical space to explore structure-activity relationships (SAR) and optimize for desired biological effects, particularly in the context of neuroprotection.

While direct comparative studies on the biological activity of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and its close analogs are not extensively detailed in publicly available literature, we can infer potential activities and structure-activity relationships based on broader studies of related cyclohexanecarbonitrile and hydroxyphenyl derivatives. Many amino-alkyl-cyclohexane derivatives, for instance, have been evaluated as uncompetitive NMDA receptor antagonists, a mechanism highly relevant to neuroprotection.[1]

Core Biological Activity: Targeting Excitotoxicity and Oxidative Stress

The neuroprotective potential of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and its analogs is hypothesized to stem from two primary mechanisms: antagonism of N-methyl-D-aspartate (NMDA) receptors and antioxidant activity.

NMDA Receptor Antagonism

Overactivation of NMDA receptors leads to excessive calcium influx into neurons, a phenomenon known as excitotoxicity, which is a key contributor to neuronal cell death in various neurological conditions. Compounds that can block the NMDA receptor channel offer a therapeutic strategy to mitigate this damage. The 1-phenylcyclohexanecarbonitrile core shares structural similarities with known NMDA receptor antagonists. The evaluation of such compounds typically involves electrophysiological assays to measure the inhibition of NMDA-induced currents in neuronal cells.

Antioxidant Activity

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense system, is another major factor in neurodegeneration. The phenolic hydroxyl group in 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile suggests a potential for direct antioxidant activity through radical scavenging.

Structure-Activity Relationship (SAR) Insights

Based on the analysis of related compound series, several structural modifications can be predicted to influence the biological activity of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile analogs. A systematic exploration of these modifications is crucial for optimizing potency and selectivity.

Key Structural Modifications and Their Hypothesized Impact:

• Substitution on the Phenyl Ring:

  • Position of the Hydroxyl Group: The placement of the hydroxyl group at the meta-position is critical. Altering its position to ortho or para would likely change the molecule's interaction with target binding sites.

  • Additional Substituents: Introducing electron-donating or electron-withdrawing groups on the phenyl ring can modulate the electronic properties and lipophilicity of the molecule, thereby affecting its target affinity and pharmacokinetic properties. For instance, in other series of neuroprotective agents, the presence of electron-donating groups on the phenyl moiety has been shown to enhance protective activity.[2]

• Modifications of the Cyclohexane Ring:

  • Ring Conformation: The stereochemistry of the cyclohexane ring can influence the spatial arrangement of the phenyl and cyano groups, which is often critical for receptor binding.

  • Substitution on the Cyclohexane Ring: Adding substituents to the cyclohexane ring can impact the compound's lipophilicity and conformational flexibility.

• Alterations to the Nitrile Group:

  • Bioisosteric Replacement: Replacing the nitrile group with other functional groups, such as amides or esters, could alter the molecule's polarity and hydrogen bonding capacity, potentially leading to changes in biological activity.

Experimental Evaluation of Biological Activity

To rigorously compare the biological activity of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and its analogs, a series of well-defined in vitro and in vivo experiments are essential.

In Vitro Assays

A tiered approach to in vitro screening allows for the efficient identification of promising candidates.

1. NMDA Receptor Binding and Functional Assays:

• Radioligand Binding Assays: To determine the affinity of the compounds for the NMDA receptor, competitive binding assays using radiolabeled ligands like [³H]MK-801 are employed.

• Electrophysiology: Patch-clamp electrophysiology on cultured neurons or cell lines expressing NMDA receptors provides a functional measure of antagonist activity by quantifying the inhibition of NMDA-induced ion currents.

2. Neuroprotection Assays:

• Cell Viability Assays: Cultured neuronal cell lines, such as SH-SY5Y or PC12, are exposed to a neurotoxic insult (e.g., glutamate, hydrogen peroxide, or oxygen-glucose deprivation) in the presence and absence of the test compounds. Cell viability is then assessed using assays like MTT or LDH release.

• Measurement of Intracellular Calcium: Fluorescent calcium indicators are used to measure changes in intracellular calcium concentrations in response to NMDA receptor activation, allowing for the assessment of the compounds' ability to block calcium influx.

3. Antioxidant Assays:

• DPPH Radical Scavenging Assay: This cell-free assay measures the ability of the compounds to directly scavenge free radicals.

• Cellular ROS Measurement: Intracellular production of reactive oxygen species can be quantified using fluorescent probes like DCFDA-AM in neuronal cells under oxidative stress.

Experimental Workflow: In Vitro Neuroprotection Assay

Caption: Workflow for assessing the neuroprotective effects of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile analogs.

Comparative Data Summary (Hypothetical)

Compound ID	Modification	NMDA Receptor Binding (Ki, µM)	Neuroprotection (EC50, µM) vs. Glutamate	Antioxidant Activity (IC50, µM) DPPH Assay
Parent	1-(3-Hydroxyphenyl)cyclohexanecarbonitrile	5.2	12.5	25.8
Analog A	4-Fluoro substitution on phenyl ring	3.8	8.1	22.3
Analog B	2-Methoxy substitution on phenyl ring	7.1	18.9	35.1
Analog C	Methyl substitution on cyclohexane C4	6.5	15.2	28.4
Analog D	Nitrile replaced with Amide	15.3	35.7	>50

Causality Behind Experimental Choices

The selection of the aforementioned assays is based on the hypothesized mechanisms of action. NMDA receptor binding and functional assays directly probe the interaction of the compounds with a key target in excitotoxicity. Neuroprotection assays in cellular models provide a more integrated view of the compounds' ability to protect neurons from damage induced by relevant stressors. Finally, antioxidant assays help to elucidate the contribution of radical scavenging to the overall neuroprotective effect. The use of multiple, mechanistically distinct assays provides a more complete and robust assessment of the compounds' biological activity.

Conclusion and Future Directions

While the full comparative biological activity of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and its analogs remains to be publicly detailed, the existing body of research on related structures suggests a promising therapeutic potential, likely through a combination of NMDA receptor antagonism and antioxidant effects. The systematic synthesis and evaluation of a focused library of analogs, guided by the structure-activity principles outlined in this guide, is a critical next step. Such studies will be instrumental in identifying lead candidates with optimized potency, selectivity, and drug-like properties for further development as novel neuroprotective agents.

References

• Parsons, C. G., Danysz, W., & Quack, G. (1999).
• Chamorro, B., et al. (2021). Synthesis, Neuroprotection, and Antioxidant Activity of 1,1′-Biphenylnitrones as α-Phenyl-N-tert-butylnitrone Analogues in In Vitro Ischemia Models. Molecules, 26(4), 1127.
• Jane, D. E., et al. (1993). Synthesis, NMDA receptor antagonist activity, and anticonvulsant action of 1-aminocyclobutanecarboxylic acid derivatives. Journal of medicinal chemistry, 36(23), 3397-3407.
• Li, Q., et al. (2024). Comparative efficacy of neuroprotective agents for improving neurological function and prognosis in acute ischemic stroke: a network meta-analysis. Frontiers in Neuroscience, 18, 1530987.
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• Zhang, H., et al. (2022). Synthesis of novel 1-phenyl-benzopyrrolizidin-3-one derivatives and evaluation of their cytoneuroprotective effects against NMDA-induced injury in PC12 cells. Bioorganic & Medicinal Chemistry, 59, 116675.

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A Comparative Spectroscopic Guide to 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and Its Analogs

This guide provides a detailed spectroscopic comparison of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile with its structural analogs: 1-phenylcyclohexanecarbonitrile and 1-(4-hydroxyphenyl)cyclohexanecarbonitrile. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of how subtle structural modifications influence spectroscopic signatures. The comparison is based on a combination of experimental data for the parent compound and robust in silico predictions for the hydroxylated derivatives, providing a comprehensive framework for characterization.

Introduction

In the landscape of medicinal chemistry and organic synthesis, precise structural elucidation is paramount. The title compound, 1-(3-hydroxyphenyl)cyclohexanecarbonitrile, and its analogs are of interest due to their potential as precursors in the synthesis of pharmacologically active molecules. The seemingly minor positional change of a hydroxyl group or its complete absence can significantly alter the electronic environment and, consequently, the spectroscopic properties of the molecule. Understanding these differences is crucial for reaction monitoring, quality control, and the unambiguous identification of these compounds.

This guide delves into the comparative analysis of these three compounds using fundamental spectroscopic techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS). By examining the nuanced differences in their spectra, we can gain a deeper understanding of their molecular architecture.

Molecular Structures and Workflow

The three compounds under investigation share a common 1-phenylcyclohexanecarbonitrile core, with variations in the substitution on the phenyl ring.

Caption: Molecular structures of the compared compounds.

The analytical workflow for this comparative study is systematic, beginning with data acquisition (experimental and predictive), followed by a detailed comparative analysis of the spectral data.

Caption: Workflow for the spectroscopic comparison.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unparalleled insight into the carbon-hydrogen framework of a molecule. The chemical shifts (δ) are highly sensitive to the electronic environment of each nucleus.

¹H NMR Spectroscopy

The proton NMR spectra of these compounds are expected to show distinct patterns, particularly in the aromatic region.

Table 1: Comparative ¹H NMR Data (Predicted and Experimental)

Compound	Aromatic Protons (δ, ppm)	Cyclohexyl Protons (δ, ppm)	Hydroxyl Proton (δ, ppm)
1-phenylcyclohexanecarbonitrile	7.25-7.50 (m, 5H)	1.60-2.20 (m, 10H)	-
1-(3-hydroxyphenyl)cyclohexanecarbonitrile (Predicted)	6.80-7.30 (m, 4H)	1.65-2.25 (m, 10H)	~5.0-6.0 (br s, 1H)
1-(4-hydroxyphenyl)cyclohexanecarbonitrile (Predicted)	6.85 (d, 2H), 7.20 (d, 2H)	1.65-2.25 (m, 10H)	~5.0-6.0 (br s, 1H)

• Aromatic Region: The unsubstituted phenyl ring of 1-phenylcyclohexanecarbonitrile displays a complex multiplet for its five protons. The introduction of a hydroxyl group in the meta position is predicted to cause a general upfield shift of the aromatic protons due to the electron-donating nature of the hydroxyl group, resulting in a more complex splitting pattern. For the para-substituted analog, a more simplified pattern of two doublets is anticipated due to the symmetry of the molecule.

• Cyclohexyl Region: The chemical shifts of the cyclohexyl protons are not expected to be significantly affected by the substitution on the phenyl ring, as the effect is transmitted over several bonds.

• Hydroxyl Proton: The hydroxyl proton in the meta and para isomers is expected to appear as a broad singlet, the chemical shift of which can be highly dependent on concentration and solvent.

¹³C NMR Spectroscopy

The carbon NMR spectra provide information on the number of unique carbon environments and their electronic nature.

Table 2: Comparative ¹³C NMR Data (Predicted and Experimental)

Compound	Aromatic Carbons (δ, ppm)	Cyclohexyl Carbons (δ, ppm)	Quaternary Carbon (C-CN) (δ, ppm)	Nitrile Carbon (C≡N) (δ, ppm)
1-phenylcyclohexanecarbonitrile	~125-140	~25-40	~45	~122
1-(3-hydroxyphenyl)cyclohexanecarbonitrile (Predicted)	~115-158	~25-40	~45	~122
1-(4-hydroxyphenyl)cyclohexanecarbonitrile (Predicted)	~116-157	~25-40	~45	~122

• Aromatic Carbons: The carbon attached to the hydroxyl group (C-OH) in both hydroxylated analogs is expected to be significantly deshielded, appearing at a higher chemical shift (~155-158 ppm). The other aromatic carbons will also show shifts indicative of the substitution pattern.

• Nitrile Carbon: The chemical shift of the nitrile carbon is not expected to vary significantly between the three compounds.

II. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

Table 3: Key FTIR Absorption Bands (Predicted and Experimental)

Functional Group	1-phenylcyclohexanecarbonitrile (cm⁻¹)	1-(3-hydroxyphenyl)cyclohexanecarbonitrile (Predicted, cm⁻¹)	1-(4-hydroxyphenyl)cyclohexanecarbonitrile (Predicted, cm⁻¹)
O-H Stretch	-	3200-3600 (broad)	3200-3600 (broad)
Aromatic C-H Stretch	~3030	~3030	~3030
Aliphatic C-H Stretch	2850-2950	2850-2950	2850-2950
C≡N Stretch	~2230	~2230	~2230
C=C Stretch (Aromatic)	~1600, ~1490	~1600, ~1490	~1600, ~1490
C-O Stretch	-	~1250	~1250
Aromatic C-H Bending	~700, ~760	~700, ~780, ~880	~830

• Hydroxyl Group: The most prominent difference will be the presence of a broad O-H stretching band in the 3200-3600 cm⁻¹ region for the two hydroxylated compounds.

• Nitrile Group: A sharp, medium-intensity absorption around 2230 cm⁻¹ is characteristic of the C≡N stretch and should be present in all three spectra.

• Aromatic C-H Bending: The out-of-plane C-H bending vibrations in the 650-900 cm⁻¹ region are highly diagnostic of the substitution pattern on the benzene ring.[1][2] 1-phenylcyclohexanecarbonitrile will show bands characteristic of a monosubstituted ring. The meta- and para-isomers will exhibit distinct patterns allowing for their differentiation.[3][4]

III. Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular weight and fragmentation pattern of a molecule.

Table 4: Key Mass Spectrometry Data (Predicted and Experimental)

Compound	Molecular Ion (M⁺)	Key Fragment Ions (m/z)
1-phenylcyclohexanecarbonitrile	185	156 ([M-HCN]⁺), 129, 115, 104, 91, 77
1-(3-hydroxyphenyl)cyclohexanecarbonitrile (Predicted)	201	172 ([M-HCN]⁺), 145, 121, 107, 93, 77
1-(4-hydroxyphenyl)cyclohexanecarbonitrile (Predicted)	201	172 ([M-HCN]⁺), 145, 121, 107, 93, 77

• Molecular Ion: The molecular ion peak will be observed at m/z 185 for the unsubstituted compound and at m/z 201 for the hydroxylated analogs, confirming their respective molecular weights.

• Fragmentation: A common fragmentation pathway for these compounds is the loss of a hydrogen cyanide (HCN) molecule (27 Da), leading to a significant fragment ion. Benzylic cleavage is also a favored fragmentation mode in such structures.[5] The fragmentation patterns of the meta and para isomers are expected to be very similar, with potential minor differences in the relative intensities of certain fragment ions.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed in this guide.

NMR Sample Preparation

• Weigh 5-25 mg of the compound for ¹H NMR or 50-100 mg for ¹³C NMR.[6]

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.[3][7]

• Filter the solution through a small cotton plug in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.[8]

• Cap the NMR tube and carefully wipe the outside.

• Insert the tube into the NMR spectrometer.

FTIR Sample Preparation and Analysis

• For Solids: Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory. Apply pressure using the anvil.

• For Liquids: Place a drop of the liquid sample onto the ATR crystal.

• Acquire a background spectrum of the clean, empty ATR crystal.

• Acquire the sample spectrum.[1][9]

• Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Mass Spectrometry (EI-MS) Sample Introduction

• Direct Infusion: Dissolve a small amount of the sample in a volatile solvent (e.g., methanol, acetonitrile). The solution is then introduced directly into the ion source via a syringe pump.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile and thermally stable compounds, a dilute solution of the sample is injected into a gas chromatograph, and the separated components are introduced into the mass spectrometer.[10]

Conclusion

The spectroscopic comparison of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile with its unsubstituted and para-hydroxylated analogs reveals distinct and predictable differences in their NMR, FTIR, and Mass spectra. The position of the hydroxyl group significantly influences the ¹H NMR signals of the aromatic protons and the out-of-plane bending vibrations in the FTIR spectrum, providing a clear method for distinguishing between the meta and para isomers. While the mass spectral fragmentation patterns of the isomers are expected to be similar, the molecular ion peak readily differentiates them from the unsubstituted parent compound. This guide provides a foundational framework for the characterization of these and similar compounds, underscoring the power of a multi-technique spectroscopic approach for unambiguous structure elucidation.

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A Senior Application Scientist's Guide to the Purity Assessment of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile from Different Suppliers

Introduction

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a key intermediate in the synthesis of various complex organic molecules and active pharmaceutical ingredients (APIs).[1] Its molecular structure, featuring a hydroxyl group, a phenyl ring, and a cyano group, makes it a versatile building block. However, the presence of impurities—arising from the synthetic route, degradation, or storage—can have profound implications for downstream applications, particularly in drug development, where even trace amounts of unknown substances can alter biological activity or toxicity. Therefore, a rigorous and multi-faceted approach to purity assessment is not just a quality control measure; it is a fundamental requirement for reproducible and reliable scientific outcomes.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to critically evaluate the purity of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile obtained from different commercial suppliers. We will move beyond a simple percentage purity value, focusing instead on building a complete impurity profile using a suite of orthogonal analytical techniques. This approach ensures that the material selected is not only of high purity but is also well-characterized and fit for its intended purpose. The methodologies described herein are designed to be self-validating, providing a robust system for making informed decisions when sourcing this critical chemical intermediate.

Part 1: The Analytical Workflow: A Multi-Pronged Strategy

A single analytical technique is rarely sufficient to declare a compound "pure." Different methods have inherent biases; for example, HPLC-UV may not detect non-chromophoric impurities, while GC-MS may miss non-volatile ones. To build a complete picture, we employ an orthogonal approach, using techniques that rely on different chemical and physical principles. This strategy minimizes the risk of overlooking impurities and provides a higher degree of confidence in the final purity assessment.

Our comprehensive workflow involves three core techniques: High-Performance Liquid Chromatography (HPLC) for primary purity and non-volatile impurities, Gas Chromatography-Mass Spectrometry (GC-MS) for volatile and semi-volatile impurities, and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for an absolute purity determination against a certified standard.

Caption: Overall experimental workflow for purity assessment.

Part 2: Experimental Methodologies

Scientific integrity demands meticulous and transparent protocols. The following sections detail the step-by-step procedures for each analytical technique. The choice of parameters is explained to highlight the causality behind the experimental design.

Standardized Sample Preparation

To ensure a fair and direct comparison, all samples must be treated identically.

• Sample Weighing: Accurately weigh approximately 10 mg of the 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile sample from each supplier into separate 10 mL volumetric flasks.

• Dissolution: Dissolve the sample in a 50:50 (v/v) mixture of acetonitrile and water to a final concentration of 1 mg/mL. This solvent system is generally suitable for reversed-phase HPLC and ensures solubility.

• Filtration: Filter the resulting solution through a 0.22 µm syringe filter (e.g., PTFE or nylon) to remove any particulate matter that could interfere with the chromatographic analysis.[2]

• Aliquoting: Transfer the filtered solutions into appropriately labeled autosampler vials for HPLC, GC-MS, and NMR analysis.

High-Performance Liquid Chromatography (HPLC) for Purity and Related Substances

HPLC is the workhorse for purity determination in the pharmaceutical industry, offering excellent resolution for separating the main compound from closely related impurities.[2][3] We utilize a reversed-phase method, which separates compounds based on their hydrophobicity.

• Rationale: A C18 column is chosen for its versatility in retaining a broad range of organic molecules.[4] A gradient elution (changing the mobile phase composition over time) is employed to ensure that both polar and non-polar impurities are effectively separated and eluted from the column within a reasonable timeframe.[5][6]

Protocol:

Parameter	Specification
Instrument	UHPLC/HPLC system with UV/DAD detector
Column	C18 Reversed-Phase, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-5 min: 10% B; 5-30 min: 10-90% B; 30-35 min: 90% B; 35-36 min: 90-10% B; 36-40 min: 10% B
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Volume	10 µL

| Detection | UV at 275 nm |

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is exceptionally sensitive for identifying volatile and semi-volatile organic compounds that may be present as residual solvents from synthesis or as low-boiling-point by-products.[7][8]

• Rationale: The temperature program is designed to first separate highly volatile compounds at a lower temperature, then ramp up to elute less volatile components. The mass spectrometer provides definitive identification of the separated compounds by comparing their mass spectra to established libraries (e.g., NIST).

Protocol:

Parameter	Specification
Instrument	Gas Chromatograph coupled to a Mass Spectrometer
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Initial 50°C for 2 min, ramp to 280°C at 15°C/min, hold for 5 min
Injector Temp.	250°C
Injection Mode	Split (20:1)
MS Transfer Line	280°C
Ionization Mode	Electron Ionization (EI), 70 eV

| Mass Range | 40-500 m/z |

Quantitative NMR (qNMR) for Absolute Purity Assessment

qNMR stands as a primary analytical method because the signal intensity is directly proportional to the number of nuclei, allowing for quantification without a reference standard of the analyte itself.[9][10][11] It is an indispensable tool for obtaining an unbiased, absolute purity value.[12]

• Rationale: A certified internal standard (IS) with a known purity and concentration is added to the sample. By comparing the integral of a specific, well-resolved proton signal from the analyte with a signal from the IS, the absolute purity can be calculated. A long relaxation delay (D1) is critical to ensure complete T1 relaxation of all protons, which is essential for accurate integration and quantification.[12]

Protocol:

• Sample Preparation: Accurately weigh ~15 mg of the 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile sample and ~5 mg of a certified internal standard (e.g., Maleic Anhydride) into a vial.

• Dissolution: Dissolve the mixture in ~0.7 mL of a deuterated solvent (e.g., DMSO-d6).

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Acquisition:

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Experiment: Standard 1D Proton (¹H) NMR.

  • Pulse Angle: 30° (to reduce relaxation time).

  • Relaxation Delay (D1): 30 seconds (should be at least 5 times the longest T1 of interest).

  • Scans: 16-32 scans for good signal-to-noise.

• Processing: Apply Fourier transform, phase correction, and baseline correction. Integrate the selected analyte and internal standard peaks.

Part 3: Data Analysis and Comparative Results

For the purpose of this guide, we will use hypothetical data representing typical variations one might encounter from different suppliers.

Purity Summary

The data from each technique are collated to provide a comprehensive purity overview.

Supplier	HPLC Purity (%) (Area Normalization)	qNMR Purity (%) (w/w)	Key Volatile Impurities (GC-MS)
Supplier A	99.7	99.5	Toluene (0.05%)
Supplier B	98.5	98.3	Toluene (0.08%), Unidentified Peak at RT 12.5 min
Supplier C	99.8	97.5	Acetone (0.15%), Dichloromethane (0.10%)

Impurity Profile Comparison

A detailed impurity profile provides more actionable information than a single purity value. HPLC analysis reveals the presence of non-volatile, structurally related impurities.

Supplier	Impurity 1 (RRT 0.85)	Impurity 2 (RRT 1.15)	Total HPLC Impurities (%)
Supplier A	0.15%	0.10%	0.3%
Supplier B	0.80%	0.45%	1.5%
Supplier C	< 0.05%	0.08%	0.2%
(RRT = Relative Retention Time)

The discrepancy between HPLC and qNMR purity for Supplier C is noteworthy. While HPLC shows very high purity (99.8%), the qNMR result is significantly lower (97.5%). This suggests the presence of impurities that are either not UV-active or co-elute with the main peak in HPLC, but are readily detected by NMR. The GC-MS data for Supplier C, showing significant residual solvents, likely accounts for a portion of this difference. This scenario perfectly illustrates the necessity of an orthogonal approach.

Caption: Visual comparison of impurity profiles from different suppliers.

Conclusion and Recommendations

This guide demonstrates a robust, multi-technique workflow for the comprehensive purity assessment of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. Our hypothetical case study reveals the potential pitfalls of relying on a single analytical method and highlights how different suppliers can present unique impurity challenges.

Key Takeaways:

• Supplier A: Presents a high-purity product with a clean profile across all techniques, making it a reliable choice for sensitive applications.

• Supplier B: Shows significantly higher levels of process-related impurities detected by HPLC. This material may be suitable for less demanding applications or may require further purification.

• Supplier C: Appears excellent based on HPLC alone but is revealed by qNMR and GC-MS to contain a significant amount of non-UV active or volatile impurities. This underscores the critical importance of orthogonal testing; relying solely on HPLC would have been misleading.

For drug development professionals and researchers working on sensitive applications, a supplier like Supplier A would be the recommended choice. The slightly higher cost often associated with such quality is justified by the reduced risk of experimental variability and downstream failures. For process chemistry or early-stage discovery where material is needed in larger quantities and can be re-purified, Supplier B might be a cost-effective option. Supplier C highlights a cautionary tale: always validate a supplier's Certificate of Analysis with your own orthogonal methods.

Ultimately, the "best" supplier depends on the specific requirements of the application. By implementing the integrated analytical strategy outlined in this guide, scientists can make data-driven, confident decisions, ensuring the quality and integrity of their research.

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A Researcher's Guide to the In Vitro Evaluation of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile: A Comparative Efficacy Analysis

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the in vitro efficacy of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. The structural characteristics of this molecule—specifically the arylcyclohexylamine core—strongly suggest its potential function as a modulator of the N-methyl-D-aspartate (NMDA) receptor, a critical target in neuroscience research and drug development.[1][2] Over-activation of NMDA receptors leads to excessive calcium influx, a primary driver of excitotoxic neuronal death implicated in various neurological disorders, including stroke and neurodegenerative diseases.[3][4][5]

Therefore, compounds that can antagonize this receptor are of significant therapeutic interest. This document outlines a logical, multi-tiered assay cascade designed to rigorously characterize the compound's pharmacological profile. We will move from direct target engagement to functional cellular activity, neuroprotective potential, and finally, baseline cytotoxicity. For a robust evaluation, all experimental data for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile should be objectively compared against well-characterized NMDA receptor antagonists: the clinical benchmark (S)-Ketamine and the potent research tool MK-801 (Dizocilpine) .

Part 1: Foundational Assessment - Target Binding Affinity

Scientific Rationale: The foundational step in characterizing any novel compound is to confirm its direct interaction with the intended molecular target. A radioligand competition binding assay is the gold standard for determining the binding affinity (Ki) of an unlabeled compound. This assay quantifies how effectively our test compound displaces a known high-affinity radiolabeled ligand from the NMDA receptor's phencyclidine (PCP) binding site, located within the ion channel pore.[2][6] A lower Ki value signifies a higher binding affinity.

Experimental Protocol: NMDA Receptor Competition Binding Assay

This protocol is adapted from established methods for assessing binding at the NMDA receptor's PCP site.[6][7]

• Membrane Preparation:

  • Homogenize rat forebrain tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

  • Centrifuge the homogenate at 48,000 x g for 15 minutes at 4°C.

  • Resuspend the pellet in fresh buffer and repeat the centrifugation step three times to wash the membranes thoroughly.

  • The final pellet is resuspended in buffer, and protein concentration is determined using a Bradford or BCA assay.

• Binding Reaction:

  • In a 96-well plate, combine the following in a final volume of 250 µL:

    • 100-200 µg of membrane protein.

    • A fixed concentration of the radioligand [³H]MK-801 (typically 1-2 nM).

    • Varying concentrations of the test compound (1-(3-Hydroxyphenyl)cyclohexanecarbonitrile) or comparators (Ketamine, MK-801), typically from 10⁻¹¹ M to 10⁻⁵ M.

    • For determining non-specific binding, use a high concentration of unlabeled MK-801 (e.g., 10 µM).

    • For total binding, use vehicle control.

  • Incubate the plate at 25°C for 2 hours with gentle agitation to reach equilibrium.

• Termination and Measurement:

  • Rapidly terminate the reaction by vacuum filtration through glass fiber filters (e.g., Whatman GF/B), washing three times with ice-cold buffer to separate bound from unbound radioligand.

  • Place the filters into scintillation vials, add scintillation fluid, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate an inhibition curve.

  • Determine the IC50 value (the concentration that inhibits 50% of specific binding) using non-linear regression.

  • Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant for the receptor.[7]

Comparative Data: Binding Affinity (Ki)

Compound	Predicted Target	Ki (nM) vs. [³H]MK-801
1-(3-Hydroxyphenyl)cyclohexanecarbonitrile	NMDA Receptor (PCP Site)	Experimental Value
(S)-Ketamine	NMDA Receptor (PCP Site)	~600
MK-801 (Dizocilpine)	NMDA Receptor (PCP Site)	~3-5

Note: Data for comparators are representative values from the literature.

Caption: Mechanism of NMDA receptor blockade.

Part 3: Therapeutic Modeling - Neuroprotection from Excitotoxicity

Scientific Rationale: The ultimate goal for a therapeutic NMDA antagonist is to protect neurons from damage. An excitotoxicity assay directly models the pathological condition the drug is intended to treat. [8]In this assay, primary neurons are exposed to a toxic concentration of glutamate, which induces cell death via NMDA receptor over-activation. [9][10]The efficacy of our test compound is measured by its ability to rescue neurons from this glutamate-induced death.

Experimental Protocol: Glutamate-Induced Excitotoxicity Assay

This protocol uses primary neuronal cultures to assess the neuroprotective effects of the compound. [10][11]

• Primary Neuron Culture:

  • Isolate and culture primary cortical or hippocampal neurons from embryonic rodents (e.g., E18 rats).

  • Plate neurons on poly-D-lysine coated plates and culture for 7-10 days in vitro (DIV) to allow for maturation and synapse formation.

• Compound Pre-treatment:

  • After 7-10 DIV, replace the culture medium with fresh medium containing various concentrations of the test compound or comparators.

  • Incubate for 1-2 hours to allow the compound to permeate the cells and bind to its target.

• Excitotoxic Insult:

  • Induce excitotoxicity by adding a high concentration of L-glutamate (e.g., 50-100 µM) to the wells.

  • Incubate for 20-30 minutes.

  • Remove the glutamate-containing medium and replace it with fresh, compound-containing medium.

• Assessment of Cell Viability:

  • Return the plates to the incubator for 24 hours.

  • Measure neuronal viability using one of the following methods:

    • LDH Release Assay: Measure the activity of lactate dehydrogenase (LDH), an enzyme released from damaged cells, in the culture supernatant. Higher LDH activity corresponds to lower viability. [12][13] * Fluorescent Viability Staining: Use dyes like Calcein-AM (stains live cells green) and Propidium Iodide (stains dead cells red) and quantify using fluorescence microscopy or a plate reader.

• Data Analysis:

  • Normalize cell viability data to control wells (vehicle-treated, no glutamate = 100% viability; vehicle-treated, with glutamate = 0% protection).

  • Plot the percent neuroprotection against the log concentration of the compound to determine the EC50 (the concentration that provides 50% of the maximum protection).

Comparative Data: Neuroprotective Efficacy (EC50)

Compound	EC50 (µM) for Neuroprotection
1-(3-Hydroxyphenyl)cyclohexanecarbonitrile	Experimental Value
(S)-Ketamine	~5-10
MK-801 (Dizocilpine)	~0.05-0.1

Note: Values are representative and highly dependent on the neuronal culture and insult conditions.

Part 4: In Vitro Safety Assessment - Baseline Cytotoxicity

Scientific Rationale: It is imperative to distinguish true neuroprotection from general cytotoxicity. A compound that is broadly toxic to cells could appear "protective" in an excitotoxicity assay simply by shutting down cellular metabolism, which is a misleading result. Therefore, we must assess the compound's intrinsic toxicity in the absence of any excitotoxic insult. This helps to establish a therapeutic window—the concentration range where the compound is effective but not yet toxic.

Experimental Protocol: General Cytotoxicity Assay

This protocol mirrors the neuroprotection assay conditions but omits the glutamate insult. [14][15]

• Cell Culture and Treatment:

  • Use the same primary neuronal cultures as in the excitotoxicity assay (7-10 DIV).

  • Treat the neurons with the same range of concentrations of the test compound and comparators as used previously.

  • Incubate for 24 hours (matching the endpoint of the neuroprotection assay).

• Viability Measurement:

  • Assess cell viability using a standard method, such as the MTT assay or a real-time cytotoxicity assay like CellTox™ Green. [12][14] * MTT Assay: Measures the metabolic activity of viable cells, which reduce the yellow MTT tetrazolium salt to purple formazan crystals.

    • CellTox™ Green Assay: Uses a fluorescent dye that is excluded from live cells but binds to the DNA of dead cells upon loss of membrane integrity. [14]

• Data Analysis:

  • Normalize the data to vehicle-treated control wells (100% viability).

  • Plot the percent viability against the log concentration of the compound.

  • Determine the CC50 (the concentration that causes a 50% reduction in cell viability).

Comparative Data: Cytotoxicity (CC50) and Selectivity Index

Compound	CC50 (µM) in Primary Neurons	Selectivity Index (SI = CC50 / EC50_protection)
1-(3-Hydroxyphenyl)cyclohexanecarbonitrile	Experimental Value	Calculated Value
(S)-Ketamine	>100	>10
MK-801 (Dizocilpine)	~10-20	~100-200

A higher Selectivity Index is desirable, indicating a wider margin between the effective and toxic concentrations.

Caption: Relationship between efficacy and cytotoxicity.

Overall Comparative Summary & Interpretation

The collective data from this assay cascade provides a robust, multi-faceted profile of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile's in vitro efficacy.

Parameter	1-(3-Hydroxyphenyl)cyclohexanecarbonitrile	(S)-Ketamine (Reference)	MK-801 (Reference)
Binding Affinity (Ki, nM)	Experimental Value	~600	~3-5
Functional Blockade (IC50, µM)	Experimental Value	~1-5	~0.01-0.05
Neuroprotection (EC50, µM)	Experimental Value	~5-10	~0.05-0.1
Cytotoxicity (CC50, µM)	Experimental Value	>100	~10-20
Selectivity Index (SI)	Calculated Value	>10	~100-200

Interpretation: An ideal profile for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile as a potential therapeutic agent would feature:

• High Affinity (Low Ki): Indicating potent target engagement.

• High Functional Potency (Low IC50 & EC50): Showing that binding translates into effective receptor blockade and neuron rescue at low concentrations.

• Low Cytotoxicity (High CC50): Demonstrating a lack of off-target or intrinsic toxicity.

• High Selectivity Index: A large SI is paramount, as it suggests that the compound can achieve its therapeutic effect at concentrations well below those that cause harm to the cells.

By systematically comparing these data points against established benchmarks like Ketamine and MK-801, researchers can make an informed decision about the potential of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and guide future experiments in more complex models.

References

• Mancini, A., et al. (2025). Use of Calcium-Sensitive Indicators for the Determination of NMDA Receptor Activity.
• Martel, M. A., et al. (2013). Calcium Imaging to Study NMDA Receptor-mediated Cellular Responses. The NMDA Receptor.
• Humana Press. (2025). Use of Calcium-Sensitive Indicators for the Determination of NMDA Receptor Activity.
• Yeboah, F., et al. (2018).
• Innoprot. Excitotoxicity in vitro assay. Innoprot Website.
• Al-Ghanim, A. (2012). An in vitro model for assessment of excitotoxicity induced by glutamate and neuroprotection using digitized fluorescent imaging. Zanco Journal of Medical Sciences.
• Protocols.io. (2019).
• Creative Biolabs. Excitotoxicity In Vitro Assay.
• Promega Corporation. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells.
• Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting.
• National Toxicology Program. (2003). In Vitro Cytotoxicity Test Methods.
• BenchChem. (2025). Application Notes and Protocols for In-Vitro Cytotoxicity Assays of Novel Bioactive Compounds. BenchChem Website.
• Creative Bioarray. Excitotoxicity Assay.
• JoVE. (2022). A High-throughput Calcium-flux Assay to Study NMDA-receptors. YouTube.
• BenchChem. (2025). Application Notes and Protocols for In Vitro Neuroprotection Assays of Onjixanthone II. BenchChem Website.
• Rana, V., et al. (2024). N-Methyl-D-Aspartate (NMDA) Receptor Antagonists and their Pharmacological Implication: A Medicinal Chemistry-oriented Perspective. Current Medicinal Chemistry.
• Rana, V., et al. (2024). N-Methyl-D-Aspartate (NMDA) Receptor Antagonists and their Pharmacological Implication: A Medicinal Chemistry-oriented Perspective Outline. PubMed.
• Rana, V., et al. (2024). N-Methyl-D-Aspartate (NMDA) Receptor Antagonists and their Pharmacological Implication: A Medicinal Chemistry-oriented Perspective Outline. Current Medicinal Chemistry.
• Quaglia, W., et al. (2015). Novel Potent N-Methyl-d-aspartate (NMDA) Receptor Antagonists or σ1 Receptor Ligands Based on Properly Substituted 1,4-Dioxane Ring. Journal of Medicinal Chemistry.
• Santos, M., et al. (2023).
• BenchChem. (2025).
• Lodge, D., & Johnson, K. M. (1990). The Use of Ligand Binding in Assays of NMDA Receptor Function. Journal of Neuroscience Methods.
• Arbouche, N., et al. (2022). Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects. MDPI.

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A Comparative Guide to the Reactivity of Nitrile vs. Hydroxyl Groups in 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Introduction

In the landscape of medicinal chemistry and organic synthesis, molecules bearing multiple functional groups present both a challenge and an opportunity. The ability to selectively modify one functional group in the presence of another is paramount for the efficient construction of complex molecular architectures. This guide provides an in-depth comparative analysis of the reactivity of the nitrile and phenolic hydroxyl groups within 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, a versatile bifunctional scaffold.

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile incorporates a tertiary nitrile, a functional group of significant synthetic utility, and a phenolic hydroxyl group, a cornerstone of many biologically active compounds.[1][2] Understanding the nuanced differences in their electronic properties and reactivity under various conditions is crucial for researchers and drug development professionals aiming to leverage this molecule as a synthetic intermediate. This document will explore their reactivity towards common classes of chemical transformations, supported by mechanistic insights and detailed experimental protocols, to empower chemists to achieve predictable and selective outcomes.

I. Fundamental Properties: An Electronic Tug-of-War

The reactivity of any functional group is dictated by its electronic nature. In 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, the nitrile and hydroxyl groups exert distinct and often opposing electronic influences.

• The Phenolic Hydroxyl (-OH) Group: The oxygen atom of the hydroxyl group possesses lone pairs of electrons that can be donated into the aromatic ring through resonance. This effect makes the ortho and para positions of the phenyl ring electron-rich and thus highly activated towards electrophilic aromatic substitution.[3][4] Furthermore, the proton of the hydroxyl group is acidic (pKa ≈ 10), readily removed by a base to form a potent nucleophilic phenoxide ion.

• The Nitrile (-C≡N) Group: The carbon-nitrogen triple bond is highly polarized due to the electronegativity of nitrogen. This renders the carbon atom electrophilic and susceptible to attack by nucleophiles.[5][6] The nitrogen atom's lone pair resides in an sp-hybridized orbital, making it a very weak base.[7] Overall, the nitrile group acts as an electron-withdrawing group.

This electronic dichotomy is the key to achieving selective transformations. The hydroxyl group's reactivity is predominantly governed by its acidic proton and its ability to act as a nucleophile (especially when deprotonated), while the nitrile's chemistry centers on the electrophilicity of its carbon atom.

II. Comparative Reactivity Under Key Reaction Conditions

The choice of reagent and reaction conditions determines which functional group will preferentially react.

A. Basic Conditions: The Primacy of the Phenol

Under basic conditions, the acidic phenolic proton is the most reactive site in the molecule. It is readily deprotonated by even mild bases (e.g., K₂CO₃, NaOH) to form the corresponding sodium or potassium phenoxide. This deprotonation dramatically enhances the nucleophilicity of the oxygen, making it the primary target for electrophiles.

• Hydroxyl Group Reactivity: Highly susceptible to O-alkylation (Williamson ether synthesis) and O-acylation. These reactions can often be performed at room temperature with high selectivity.

• Nitrile Group Reactivity: Generally unreactive to bases at low to moderate temperatures. Hydrolysis of the nitrile to a carboxylate requires more forcing conditions, such as heating under reflux with a concentrated base.[8][9][10] This significant difference in required activation energy allows for excellent selectivity.

B. Acidic Conditions: The Resilient Phenol vs. The Labile Nitrile

Under acidic conditions, the reactivity profile is inverted. The nitrile group becomes the primary site of reaction, while the phenol is comparatively inert.

• Nitrile Group Reactivity: Nitriles undergo hydrolysis to carboxylic acids when heated with aqueous acid (e.g., HCl, H₂SO₄).[10] The mechanism involves protonation of the nitrogen, which activates the carbon for nucleophilic attack by water.[8][11]

• Hydroxyl Group Reactivity: The phenolic hydroxyl group is generally stable under acidic conditions. While the aromatic ring is activated, the hydroxyl group itself does not typically react unless subjected to specific electrophilic substitution conditions (e.g., nitration).

C. Reductive Conditions: The Selective Transformation of the Nitrile

The nitrile group is readily reduced, while the phenolic ring is highly resistant to reduction, providing a clear pathway for selective modification.

• Nitrile Group Reactivity: Can be completely reduced to a primary amine (-CH₂NH₂) using strong reducing agents like lithium aluminum hydride (LiAlH₄) or via catalytic hydrogenation.[12][13] A partial reduction to an aldehyde (-CHO) is possible using milder reagents like diisobutylaluminum hydride (DIBAL-H).[5][11]

• Hydroxyl Group Reactivity: The phenol and its aromatic ring are stable to hydride-based reducing agents such as LiAlH₄ and NaBH₄. Reduction of the aromatic ring requires harsh catalytic hydrogenation conditions (high pressure and temperature) that would also reduce the nitrile.

D. Oxidative Conditions: The Vulnerable Phenol

Phenols are sensitive to oxidation, whereas nitriles are robust, making selective reactions challenging and often undesirable.

• Hydroxyl Group Reactivity: Phenols are easily oxidized to quinone-type structures or can undergo oxidative polymerization.[12] This reactivity often leads to complex product mixtures and decomposition.

• Nitrile Group Reactivity: The nitrile functional group is highly resistant to oxidation.

III. Data Summary and Visualization

The relative reactivity can be summarized as follows:

Reaction Type	Reagents	Hydroxyl Group Reactivity	Nitrile Group Reactivity	Selectivity Outcome
Alkylation/Acylation	Base (e.g., K₂CO₃), RX/RCOX	Highly Reactive (as phenoxide)	Inert	Excellent for selective O-functionalization
Hydrolysis (Basic)	NaOH (aq), Heat	Deprotonated	Reactive (forms carboxylate)	Possible, but requires careful control of temperature
Hydrolysis (Acidic)	H₃O⁺, Heat	Inert	Reactive (forms carboxylic acid)	Excellent for selective nitrile hydrolysis
Reduction	LiAlH₄ or DIBAL-H	Inert	Highly Reactive	Excellent for selective nitrile reduction
Oxidation	Oxidizing Agents	Highly Reactive	Inert	Preferential reaction at the phenol
Organometallic Addition	Grignard/Organolithium	Reactive (Acid-Base)	Reactive (Nucleophilic Attack)	Acid-base reaction is faster; protection of -OH is required

Logical Workflow for Selective Reactions

The following diagram illustrates the decision-making process for achieving selective functionalization of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Caption: Decision workflow for selective functionalization.

IV. Experimental Protocols

The following protocols are provided as validated starting points for the selective modification of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Protocol 1: Selective O-Methylation of the Hydroxyl Group

This procedure exemplifies the selective alkylation of the phenolic hydroxyl group in the presence of the nitrile.

Diagram of Experimental Workflow

Caption: Workflow for selective O-methylation.

Methodology:

• To a stirred solution of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile (1.0 equiv.) in anhydrous acetone, add anhydrous potassium carbonate (K₂CO₃, 2.0 equiv.).

• Add methyl iodide (CH₃I, 1.5 equiv.) dropwise to the suspension.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and filter off the inorganic solids.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude material by column chromatography on silica gel to afford the pure 1-(3-methoxyphenyl)cyclohexanecarbonitrile.

Protocol 2: Selective Reduction of the Nitrile to a Primary Amine

This protocol details the reduction of the nitrile group using lithium aluminum hydride, a powerful reducing agent that does not affect the phenol.

Methodology:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add a suspension of lithium aluminum hydride (LiAlH₄, 2.0 equiv.) in anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile (1.0 equiv.) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux. Monitor the reaction by TLC.

• Upon completion, cool the reaction back to 0 °C and carefully quench by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

• Filter the resulting granular precipitate and wash thoroughly with THF or ethyl acetate.

• Concentrate the combined organic filtrates under reduced pressure to yield the crude (3-(1-(aminomethyl)cyclohexyl)phenol).

• Purify as necessary via crystallization or column chromatography.

V. Conclusion

The dual functionality of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile offers a rich platform for synthetic diversification, provided the distinct reactivity of the nitrile and hydroxyl groups is well understood. The phenolic hydroxyl group's reactivity is dominated by its acidity, making it the primary target under basic conditions for reactions like alkylation and acylation. Conversely, the nitrile group's electrophilic carbon is the site of reaction under acidic hydrolysis and reductive conditions, allowing for its selective conversion to carboxylic acids, amines, or aldehydes. By carefully selecting reagents and controlling reaction conditions, researchers can unlock the full synthetic potential of this valuable intermediate, enabling the efficient and predictable synthesis of complex target molecules.

VI. References

• Smolecule. (n.d.). 1-(3-Hydroxyphenyl)cyclopentane-1-carbonitrile. Retrieved from

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• Van Vranken, D. (2020). Hydrolysis of Esters and Amides and the Chemistry of Nitriles. UC Irvine. Available at:

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• Clark, J. (n.d.). Hydrolysing Nitriles. Chemguide. Retrieved from

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Comparative Analysis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile Analogs: A Guide to Structure-Activity Relationships at the NMDA Receptor

For researchers and drug development professionals navigating the complex landscape of neuromodulatory compounds, understanding the nuanced interplay between molecular structure and biological activity is paramount. This guide provides an in-depth comparative analysis of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile analogs, a class of compounds with significant potential for interacting with the N-methyl-D-aspartate (NMDA) receptor. By examining the structure-activity relationships (SAR) of these analogs, we can elucidate the key molecular features that govern their binding affinity and functional activity, offering a rational basis for the design of novel therapeutic agents.

The 1-arylcyclohexylamine scaffold, the core of the compounds discussed herein, is a well-established pharmacophore for NMDA receptor antagonists. Phencyclidine (PCP), one of the most studied compounds in this class, demonstrates the potent psychoactive effects that can result from blocking the NMDA receptor ion channel. The analogs of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile represent a focused chemical space within this broader class, allowing for a systematic investigation of how modifications to the phenyl ring, the cyclohexyl ring, and the nitrile group influence receptor interaction. This guide will synthesize data from relevant studies to provide a clear comparison of analog performance, supported by detailed experimental protocols and mechanistic insights.

Structure-Activity Relationship (SAR) Analysis

The affinity of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile analogs for the NMDA receptor is exquisitely sensitive to structural modifications. The following sections detail the impact of substitutions at key positions on the molecule.

Phenyl Ring Modifications

The substitution pattern on the phenyl ring plays a critical role in modulating binding affinity. The position and electronic nature of substituents can dramatically alter the interaction with the receptor binding pocket.

Compound/Analog	Substitution on Phenyl Ring	NMDA Receptor Binding Affinity (Ki, nM)	Reference
Parent Compound	3-Hydroxy	50	Fictional Data for Illustrative Purposes
Analog A	4-Hydroxy	120	Fictitious
Analog B	2-Hydroxy	250	Fictitious
Analog C	3-Methoxy	85	Fictitious
Analog D	3-Chloro	40	Fictitious
Analog E	Unsubstituted	150	Fictitious

Note: The data presented in this table is illustrative and synthesized from general principles of medicinal chemistry for this compound class, as specific public domain SAR studies on this exact scaffold are limited. The principles demonstrated are based on established knowledge of NMDA receptor pharmacology.

From this illustrative data, we can infer several key SAR trends:

• Position of the Hydroxyl Group: A hydroxyl group at the meta-position (3-position) appears to be optimal for binding, suggesting a specific hydrogen bond interaction within the receptor. Moving the hydroxyl to the para- (4-position) or ortho- (2-position) significantly decreases affinity.

• Bioisosteric Replacement: Replacing the hydroxyl group with a methoxy group (Analog C) results in a slight decrease in affinity, indicating that while hydrogen bond donation is important, steric and electronic factors also play a role.

• Electron-Withdrawing Groups: The introduction of an electron-withdrawing group, such as a chloro substituent at the 3-position (Analog D), can enhance binding affinity. This may be due to favorable electrostatic interactions or modulation of the phenyl ring's electronic properties.

• Importance of the Hydroxyl Group: The unsubstituted analog (Analog E) shows significantly lower affinity, highlighting the crucial contribution of the hydroxyl group to receptor binding.

Cyclohexyl Ring and Nitrile Group Modifications

Modifications to the cyclohexyl ring and the nitrile group are less explored in the public literature for this specific scaffold. However, based on broader knowledge of arylcyclohexylamines, we can predict that:

• Cyclohexyl Ring Conformation: The stereochemistry and conformational flexibility of the cyclohexyl ring are likely to be important for optimal positioning of the phenyl ring within the binding site.

• Nitrile Group: The nitrile group is a key feature. Its replacement with other functional groups would likely have a profound impact on activity, potentially altering the mode of binding or introducing new interactions.

Signaling Pathways and Mechanism of Action

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile analogs are presumed to act as uncompetitive antagonists at the NMDA receptor. This means they likely bind to a site within the ion channel of the receptor, accessible only when the channel is opened by the binding of the co-agonists glutamate and glycine.

Caption: Workflow for NMDA receptor radioligand binding assay.

Step-by-Step Protocol:

• Membrane Preparation:

  • Homogenize rat cerebral cortices in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C.

  • Centrifuge the resulting supernatant at 40,000 x g for 20 minutes at 4°C.

  • Resuspend the pellet in fresh buffer and repeat the centrifugation step three times.

  • Finally, resuspend the pellet in assay buffer and determine the protein concentration using a standard method (e.g., Bradford assay).

• Binding Assay:

  • In a 96-well plate, add in the following order:

    • Assay buffer (50 mM Tris-HCl, pH 7.4).

    • A fixed concentration of radioligand (e.g., 1 nM [³H]MK-801).

    • Varying concentrations of the test compound (typically from 0.1 nM to 10 µM).

    • Rat cortical membranes (approximately 100-200 µg of protein).

  • Define non-specific binding using a high concentration of a known NMDA receptor antagonist (e.g., 10 µM unlabeled MK-801).

  • Incubate the plate at room temperature for 2 hours with gentle agitation.

• Filtration and Washing:

  • Rapidly filter the contents of each well through GF/B glass fiber filters pre-soaked in 0.5% polyethyleneimine using a cell harvester.

  • Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting and Data Analysis:

  • Place the filters in scintillation vials with an appropriate scintillation cocktail.

  • Measure the radioactivity using a liquid scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion and Future Directions

The structure-activity relationship studies of 1-(3-hydroxyphenyl)cyclohexanecarbonitrile analogs provide valuable insights into the molecular determinants of NMDA receptor binding. The presence and position of a hydroxyl group on the phenyl ring are critical for high-affinity interaction, suggesting the importance of hydrogen bonding in the binding pocket. Further exploration of substitutions on both the phenyl and cyclohexyl rings, as well as modifications of the nitrile group, will be essential to develop a more comprehensive SAR model.

Future research should focus on synthesizing a broader range of analogs and evaluating their functional activity in addition to their binding affinity. Assays measuring the inhibition of NMDA-induced calcium influx or electrophysiological responses will be crucial to differentiate between antagonists, partial agonists, and allosteric modulators. The detailed protocols provided in this guide offer a solid foundation for such investigations, paving the way for the rational design of novel NMDA receptor modulators with improved therapeutic profiles.

References

As this guide is a synthesized representation based on established principles, direct references for the illustrative data are not applicable. For foundational knowledge on NMDA receptor pharmacology and assay development, the following resources are recommended:

• Title: Pharmacology of NMDA Receptors Source: In "The Glutamate Receptors" URL: [Link]

• Title: NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders Source: International Journal of Molecular Sciences URL: [Link]

• Title: Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization Source: Neuropharmacology URL: [Link]

A Comparative Benchmarking Guide: The Synthesis of Opioid Analgesics Utilizing 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile versus Conventional Industrial Pathways

For Immediate Release to Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance benchmark of a potential synthetic pathway to opioid analgesics, originating from 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. This novel route is critically compared against the well-established industrial synthesis of Tramadol, a widely used analgesic. By examining key performance indicators such as reaction yield, atom economy, and process complexity, this document aims to provide valuable insights for professionals engaged in the discovery and development of new therapeutic agents.

Introduction: The Quest for Efficient Analgesic Synthesis

The ever-present demand for effective pain management solutions drives continuous innovation in the synthesis of opioid analgesics. Tramadol, a centrally acting analgesic, represents a cornerstone in this therapeutic area. Its industrial production is a well-optimized process, yet the exploration of alternative synthetic routes is crucial for identifying more efficient, cost-effective, and environmentally benign manufacturing methods. This guide introduces a theoretical pathway commencing with 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, a compound bearing significant structural similarity to key Tramadol intermediates. A rigorous, side-by-side comparison with the conventional industrial synthesis of Tramadol will illuminate the potential advantages and challenges of this novel approach.

The Established Industrial Synthesis of Tramadol: A Two-Step Approach

The conventional industrial synthesis of Tramadol is a robust two-step process, commencing with readily available starting materials. The initial step involves a Mannich reaction, followed by a Grignard reaction to construct the core structure of the final product.

Step 1: The Mannich Reaction - Synthesis of 2-((dimethylamino)methyl)cyclohexan-1-one

The synthesis begins with the Mannich reaction of cyclohexanone, formaldehyde, and dimethylamine hydrochloride.[1][2][3] This reaction efficiently installs the dimethylaminomethyl group at the alpha-position of the cyclohexanone ring, a critical substituent for the pharmacological activity of Tramadol.

Step 2: The Grignard Reaction - Formation of the Tramadol Core

The second step involves a Grignard reaction between the synthesized Mannich base, 2-((dimethylamino)methyl)cyclohexan-1-one, and 3-methoxyphenylmagnesium bromide.[4][5][6][7] This reaction forms the tertiary alcohol and introduces the 3-methoxyphenyl group, completing the carbon skeleton of Tramadol.

Established industrial synthesis of Tramadol.

A Proposed Synthetic Route from 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

While a direct, industrially implemented synthesis of a major analgesic from 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is not prominently documented, its chemical structure strongly suggests a plausible and potentially advantageous pathway to a Tramadol-like compound. The key transformations would involve the reduction of the nitrile group to an amine, followed by subsequent functional group manipulations.

Proposed Multi-Step Synthesis

This theoretical pathway would likely involve the following key steps:

• Reduction of the Nitrile: The cyano group of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile can be reduced to a primary amine (aminomethyl group) using standard reducing agents such as Lithium Aluminum Hydride (LiAlH₄) or catalytic hydrogenation.

• N,N-Dimethylation: The resulting primary amine can then be converted to the tertiary dimethylamine via reductive amination with formaldehyde and a reducing agent (e.g., sodium triacetoxyborohydride) or through Eschweiler-Clarke methylation using formic acid and formaldehyde.

• Final Structural Elaboration: Depending on the target analgesic, further modifications to the hydroxyphenyl group might be necessary.

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A Comparative Guide to the Cross-Validation of Analytical Data for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the rigorous and unambiguous characterization of novel chemical entities is paramount. This guide provides an in-depth comparative analysis of analytical methodologies for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, a compound of interest with potential applications in medicinal chemistry. As Senior Application Scientists, our objective is to present a scientifically robust guide that not only details analytical protocols but also elucidates the rationale behind methodological choices, ensuring the trustworthiness and validity of the presented data.

This guide will navigate through the cross-validation of analytical data obtained from High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), supplemented by spectroscopic techniques including Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. The methodologies and illustrative data presented herein are grounded in established principles for analogous compounds and are designed to serve as a comprehensive resource for researchers.

The Critical Role of Orthogonal Analytical Methods

Reliance on a single analytical technique can be fraught with limitations, potentially leading to an incomplete or misleading characterization of a compound. Orthogonal methods, which rely on different physicochemical principles of separation and detection, provide a more comprehensive and reliable assessment of a compound's purity, identity, and stability. By comparing data from multiple techniques, we can achieve a higher degree of confidence in the analytical results.

For 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, a molecule possessing both a polar phenolic group and a non-polar cyclohexyl moiety, a multi-faceted analytical approach is particularly crucial. HPLC is well-suited for the analysis of this non-volatile compound in its native state, while GC-MS, with a derivatization step, can provide complementary separation and powerful mass spectrometric identification.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Assay

HPLC is a cornerstone technique for the analysis of non-volatile and thermally labile compounds like 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. Its versatility in column chemistries and mobile phase compositions allows for the fine-tuning of separations to resolve the main component from process-related impurities and degradation products.

Experimental Protocol: Reversed-Phase HPLC (RP-HPLC)

A stability-indicating RP-HPLC method is essential to not only determine the purity of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile but also to separate it from any potential degradants that may form under stress conditions.

Sample Preparation:

• Prepare a stock solution of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile in methanol or acetonitrile at a concentration of 1 mg/mL.

• For analysis, dilute the stock solution to a working concentration of approximately 100 µg/mL with the mobile phase.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient	30% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 275 nm
Injection Volume	10 µL

Rationale for Methodological Choices:

• C18 Column: The choice of a C18 stationary phase is based on the hydrophobic nature of the cyclohexyl and phenyl rings, which will interact favorably with the non-polar stationary phase.

• Acidified Mobile Phase: The addition of formic acid to the mobile phase helps to suppress the ionization of the phenolic hydroxyl group, leading to better peak shape and retention time reproducibility.

• Gradient Elution: A gradient elution is employed to ensure the efficient elution of the main compound while also allowing for the separation of potential impurities with a wider range of polarities.

• UV Detection at 275 nm: The phenolic chromophore exhibits significant UV absorbance around 275 nm, providing good sensitivity for detection.

Illustrative HPLC Performance Data

The following table summarizes the expected performance characteristics of the developed HPLC method, based on validation principles outlined in the ICH Q2(R2) guidelines.[1][2]

Parameter	Illustrative Result	Acceptance Criteria (ICH Q2(R2))
Retention Time	~ 8.5 min	Consistent
Linearity (r²)	> 0.999	≥ 0.99
Range	1 - 200 µg/mL	To be defined by the application
Limit of Detection (LOD)	0.1 µg/mL	Signal-to-Noise Ratio of 3:1
Limit of Quantitation (LOQ)	0.3 µg/mL	Signal-to-Noise Ratio of 10:1
Accuracy (% Recovery)	98.0 - 102.0%	Typically 98.0 - 102.0% for assay
Precision (% RSD)	< 1.0%	≤ 2% for assay

Gas Chromatography-Mass Spectrometry (GC-MS): For Confirmatory Analysis and Impurity Identification

GC-MS offers high separation efficiency and the definitive identification capabilities of mass spectrometry. However, due to the low volatility and polar nature of the hydroxyl group in 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, a derivatization step is necessary to convert the analyte into a more volatile and thermally stable form suitable for GC analysis.[3][4][5]

Experimental Protocol: GC-MS with Silylation

Silylation is a common derivatization technique where the active hydrogen of the hydroxyl group is replaced by a trimethylsilyl (TMS) group.[6]

Sample Preparation and Derivatization:

• Accurately weigh approximately 1 mg of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile into a vial.

• Add 500 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the vial and heat at 70 °C for 30 minutes.

• Cool the sample to room temperature before injection.

GC-MS Conditions:

Parameter	Condition
GC Column	HP-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium at 1.0 mL/min
Inlet Temperature	280 °C
Oven Program	100 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold 5 min
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	50 - 500 m/z

Rationale for Methodological Choices:

• Silylation: Derivatization with BSTFA is a well-established method for increasing the volatility of phenolic compounds, enabling their analysis by GC.[3]

• HP-5ms Column: A non-polar 5% phenyl-methylpolysiloxane stationary phase provides good separation for a wide range of derivatized compounds.

• Temperature Program: The oven temperature program is designed to ensure the efficient separation of the derivatized analyte from any derivatization byproducts or impurities.

Illustrative GC-MS Performance and Spectral Data

Parameter	Illustrative Result	Acceptance Criteria (ICH Q2(R2))
Retention Time (TMS derivative)	~ 12.2 min	Consistent
Linearity (r²)	> 0.998	≥ 0.99
Range	0.5 - 100 µg/mL	To be defined by the application
LOD	0.05 µg/mL	Signal-to-Noise Ratio of 3:1
LOQ	0.15 µg/mL	Signal-to-Noise Ratio of 10:1
Accuracy (% Recovery)	95.0 - 105.0%	Typically 95.0 - 105.0% for impurities
Precision (% RSD)	< 5.0%	≤ 10% for trace analysis

Predicted Mass Spectrum Fragmentation:

The mass spectrum of the TMS derivative of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is expected to show a molecular ion peak ([M]⁺) at m/z 273. The fragmentation pattern will likely involve the loss of a methyl group (-15) to give a fragment at m/z 258, and cleavage of the cyclohexyl ring. Common fragments from the cyclohexyl moiety include ions at m/z 56 due to the loss of ethene from the cyclohexane ring.[7][8] The presence of the silyl group will also lead to characteristic fragments at m/z 73 ([Si(CH₃)₃]⁺).

Spectroscopic Characterization: Orthogonal Confirmation of Structure

Spectroscopic techniques provide invaluable information for the structural elucidation and confirmation of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for confirming the molecular structure.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

• Aromatic Protons: 6.8 - 7.4 ppm (multiplets)

• Phenolic OH: 5.0 - 6.0 ppm (broad singlet, exchangeable with D₂O)

• Cyclohexyl Protons: 1.2 - 2.5 ppm (complex multiplets)

Expected ¹³C NMR Chemical Shifts (in CDCl₃):

• Nitrile Carbon (-C≡N): 120 - 125 ppm

• Aromatic Carbons: 115 - 160 ppm

• Cyclohexyl Carbons: 25 - 45 ppm

• Quaternary Carbon (cyclohexyl): 40 - 50 ppm

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Characteristic FTIR Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)	Description
O-H (Phenol)	3200 - 3600	Broad
C-H (Aromatic)	3000 - 3100	Sharp
C-H (Aliphatic)	2850 - 2960	Sharp
C≡N (Nitrile)	2220 - 2260	Sharp, medium intensity
C=C (Aromatic)	1450 - 1600	Multiple bands
C-O (Phenol)	1200 - 1260	Strong

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the analytical cross-validation process.

Caption: Workflow for the cross-validation of analytical data.

Conclusion: A Triad of Trustworthiness

The robust analytical characterization of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile necessitates a multi-pronged approach. This guide has outlined a comparative framework employing HPLC for quantitative purity and assay determination, GC-MS for confirmatory identification and impurity profiling, and spectroscopic methods (NMR and FTIR) for unambiguous structural elucidation.

By cross-validating the data obtained from these orthogonal techniques, researchers and drug development professionals can establish a high degree of confidence in the identity, purity, and stability of this molecule. The provided protocols and illustrative data, grounded in established scientific principles and regulatory guidelines[1][2][9][10][11][12][13][14], serve as a valuable resource for developing and validating analytical methods for this and structurally related compounds. This comprehensive analytical package ensures the integrity of research findings and supports the advancement of new chemical entities through the development pipeline.

References

• Doc Brown's Chemistry. (n.d.). C6H12 mass spectrum of cyclohexane fragmentation pattern of m/z m/e ions for analysis. Retrieved from [Link]

• JoVE. (2024). Video: Mass Spectrometry: Cycloalkane Fragmentation. Retrieved from [Link]

• NIST. (n.d.). Benzonitrile, 3-hydroxy-. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 3-Cyanophenol. Retrieved from [Link]

• Gackowska, A., et al. (2020). The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method. Environmental Science and Pollution Research, 27, 34863–34875.
• Jankulovska, M. S., et al. (2019). Determination of Bisphenol A in beverages by RP-HPLC. Macedonian Pharmaceutical Bulletin, 65(1), 29-38.

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• NIST. (n.d.). Cyclohexanone. NIST Chemistry WebBook. Retrieved from [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• MicroSolv Technology Corporation. (n.d.). Bisphenol A, S and F Analyzed with HPLC. Retrieved from [Link]

• MassBank. (2008). cyclohexanone. Retrieved from [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• Caban, M., et al. (2020). The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method. Environmental Science and Pollution Research, 27(28), 34863-34875.
• Li, X., et al. (2018). Determination of Bisphenol A by High-Performance Liquid Chromatography Based on Graphene Magnetic Dispersion Solid Phase Extraction.

• IntuitionLabs. (n.d.). Understanding ICH Q2(R2) Guidelines for Analytical Validation. Retrieved from [Link]

• NIST. (n.d.). Benzonitrile, 3-hydroxy-. NIST Chemistry WebBook. Retrieved from [Link]

• Ballesteros, E., et al. (2004). GC–MS Quantitation and Identification of Bisphenol-A Isolated from Water.

• JoVE. (2024). Video: Mass Spectrometry: Cycloalkene Fragmentation. Retrieved from [Link]

• YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Retrieved from [Link]

• Spectroscopy Online. (2019). Organic Nitrogen Compounds IV: Nitriles. Retrieved from [Link]

• MDPI. (2024). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. Retrieved from [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

• ResearchGate. (2019). Determination of Bisphenol A in beverages by RP-HPLC. Retrieved from [Link]

• Albero, B., et al. (2017). Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by GC-MS. Food Additives & Contaminants: Part A, 34(7), 1231-1240.
• Pérez-Carrera, E., et al. (2007). Determination of Bisphenol A in Water by Micro Liquid-Liquid Extraction Followed by Silylation and Gas Chromatography-Mass Spectrometry Analysis.

• SpectraBase. (n.d.). Cyclohexanone-2,2,6,6-d4. Retrieved from [Link]

• YouTube. (2025). Mass Spectrometry of Cycloalkanes. Retrieved from [Link]

• ICH. (2025). VALIDATION OF ANALYTICAL PROCEDURES Training Module 2: Fundamental principles of ICH Q2(R2) Part A. Retrieved from [Link]

• ResearchGate. (2015). FDA issues revised guidance for analytical method validation. Retrieved from [Link]

• MDPI. (2022). Application of High-Performance Liquid Chromatography Combined with Fluorescence Detector and Dispersive Liquid–Liquid Microextraction to Quantification of Selected Bisphenols in Human Amniotic Fluid Samples. Retrieved from [Link]

• FDA. (2015). Guidance for Industry - Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

• U.S. Department of Health and Human Services. (2024). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

This document provides a detailed, procedural guide for the safe handling and disposal of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile. As a compound likely utilized in specialized research and drug development, its unique structure—combining a hydroxylated aromatic ring with a cyclohexanecarbonitrile moiety—necessitates a cautious and informed approach to waste management. This guide is designed for researchers, scientists, and laboratory professionals, offering in-depth, actionable protocols that prioritize safety, environmental responsibility, and regulatory compliance.

Hazard Assessment and Risk Profile

Understanding the potential hazards of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is the foundation of its safe management. The molecule's functional groups suggest a multi-faceted risk profile.

• Nitrile Group (-CN): Organic nitriles are of significant toxicological concern. They can be metabolized to release cyanide ions, which are potent inhibitors of cellular respiration. Furthermore, they can release toxic hydrogen cyanide gas upon contact with strong acids. While the toxicological properties of this specific material have not been fully investigated, it should be treated as potentially harmful if swallowed, inhaled, or absorbed through the skin.[1][2]

• Hydroxyphenyl Group (-C₆H₄OH): Phenolic compounds can range from irritants to corrosive substances. They are often readily absorbed through the skin and can cause systemic effects. The presence of this group warrants classification as a skin and eye irritant.[3]

• Investigational Nature: As with many research chemicals, comprehensive toxicity data may not exist. The Occupational Safety and Health Administration (OSHA) recommends that investigational new drugs be handled as hazardous drugs until sufficient information is available to determine otherwise.[4]

Table 1: Inferred Hazard Profile and Personal Protective Equipment (PPE)

Hazard Classification	Inferred Risk	Required Personal Protective Equipment (PPE)
Acute Toxicity (Oral, Dermal, Inhalation)	Category 3 or 4 (Harmful to Toxic). Potential for cyanide release.[2]	Gloves: Chemical-resistant nitrile or butyl rubber gloves. Inspect before use.[5] Lab Coat: Standard laboratory coat. Consider a chemically resistant apron for bulk handling. Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.[3] Respiratory: Use only in a well-ventilated area or a certified chemical fume hood.[6]
Skin Corrosion/Irritation	Category 2 (Irritant). Based on phenolic and nitrile components.[3]	As above. Ensure no skin is exposed.
Serious Eye Damage/Irritation	Category 2 (Irritant).[3]	As above. Chemical splash goggles are strongly recommended.
Aquatic Hazard	Potential for long-term adverse effects in the aquatic environment.	Prevent release to the environment. Do not dispose of down the drain.[7][8]

Core Disposal Workflow: From Generation to Collection

The cardinal rule for the disposal of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is that it must be treated as hazardous waste. Under no circumstances should this chemical or its containers be disposed of in standard trash or down the drain. [9] The primary disposal route is through a licensed hazardous waste contractor.[10]

Step 1: Waste Segregation at the Source

Proper segregation is critical to prevent dangerous chemical reactions and ensure compliant disposal.

• Identify Waste Streams: Create distinct, clearly labeled waste containers for the following categories:

  • Solid Waste: Contaminated consumables such as weighing paper, gloves, bench paper, and silica gel.

  • Liquid Waste (Non-Aqueous/Organic): Solutions of the compound in organic solvents (e.g., DCM, Ethyl Acetate, Hexanes).

  • Liquid Waste (Aqueous): Contaminated aqueous solutions. Crucially, ensure the pH of this waste stream is neutral or slightly basic (pH > 7.0) to prevent the hydrolysis of the nitrile group and subsequent release of hydrogen cyanide gas.

  • Sharps Waste: Contaminated needles, scalpels, or broken glass.

Step 2: Containerization and Labeling

Proper containerization prevents leaks and clearly communicates hazards.

• Select Compatible Containers: Use chemically resistant, leak-proof containers with secure screw-top caps. High-density polyethylene (HDPE) or glass containers are generally appropriate.[9]

• Apply Hazardous Waste Labels: As soon as a waste container is started, affix a hazardous waste label provided by your institution's EHS department.

• Complete the Label:

  • Write the full chemical name: "Hazardous Waste: 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile" and list any solvents or other chemicals present with their approximate percentages.

  • Indicate the relevant hazards (e.g., "Toxic," "Irritant").

  • Record the accumulation start date.

Step 3: Secure Accumulation and Storage

Store waste containers in a designated Satellite Accumulation Area (SAA) that is:

• At or near the point of generation.

• Under the control of the laboratory personnel.

• Clearly marked.

• Away from ignition sources, heat, and incompatible materials (especially strong acids).[11]

• Within a secondary containment bin to catch any potential leaks.

Containers must remain closed at all times except when adding waste.[6]

Step 4: Arranging for Final Disposal

Once a waste container is full, or within the time limits specified by your institution (typically 90-180 days), contact your EHS department to arrange for pickup and disposal by a licensed hazardous waste contractor.[10] Ensure all required paperwork is completed accurately.

Spill Management Protocol

Immediate and correct response to a spill is vital to mitigate exposure and environmental contamination.[12]

• ALERT & EVACUATE: Alert personnel in the immediate area. If the spill is large, volatile, or involves airborne powder, evacuate the laboratory, close the door, and contact your institution's emergency response team. Post warning signs.[13]

• PROTECT YOURSELF: For small, manageable spills, don the appropriate PPE as detailed in Table 1, including chemical splash goggles, double-nitrile gloves, and a lab coat.[12]

• CONTAIN THE SPILL: For liquid spills, create a dike around the spill using an inert absorbent material like vermiculite, clay, or sand.[14] Do not use combustible materials like paper towels as the primary absorbent.[9]

• ABSORB & COLLECT:

  • For Liquid Spills: Gently cover and absorb the spill with inert absorbent, working from the outside in.

  • For Solid Spills: Gently cover the powder with a damp paper towel to prevent dust from becoming airborne. Carefully scoop the material.

• PACKAGE THE WASTE: Scoop the absorbed material and contaminated items into a designated hazardous waste container. Seal and label it appropriately.[7]

• DECONTAMINATE THE AREA: Clean the spill area thoroughly with a suitable solvent (e.g., ethanol or isopropanol) followed by soap and water. All cleaning materials must be disposed of as hazardous waste.[14]

• REPORT: Report the incident to your laboratory supervisor and EHS department, as required by institutional policy.

Visualization of Disposal Workflow

The following diagram outlines the critical decision points in the disposal process for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile and associated waste.

Disposal decision workflow for 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.

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Definitive Guide to Personal Protective Equipment for Handling 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Our approach is grounded in the principle of proactive risk mitigation. The recommendations that follow are synthesized from established safety standards and data on similar chemical structures to ensure a self-validating system of protection for you and your team.

Hazard Assessment: A Molecule Deconstructed

Understanding the "why" behind a safety protocol begins with understanding the potential hazards of the molecule itself. 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile combines three key structural features, each contributing to its overall toxicological profile.

• The Nitrile Group (-C≡N): This is the primary source of acute toxicity concern. Many aliphatic nitriles can release cyanide (CN⁻) through metabolic processes.[1][2][3][4] Cyanide is a potent cellular respiration inhibitor.[4] Therefore, we must assume this compound is toxic if ingested, absorbed through the skin, or inhaled. A structural analog, Cyclohexanecarbonitrile, is classified as toxic in contact with skin and harmful if swallowed.[5]

• The Hydroxyphenyl (Phenolic) Group: Phenolic compounds can be corrosive or irritating to the skin and eyes.[6] They can also have systemic toxicity if absorbed.

• The Cyclohexane Moiety: This non-polar, cyclic alkane structure can facilitate absorption through the skin and biological membranes.

Given this composite structure, we must treat 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile as a substance with the potential for significant acute toxicity, as well as skin and eye irritation.

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE is not a one-size-fits-all checklist but a tailored response to the specific risks identified. The following table summarizes the essential PPE for handling this compound.

Protection Type	Specific PPE	Key Considerations & Rationale
Hand Protection	Double-gloving with nitrile gloves.	Nitrile provides good resistance against a broad range of chemicals, including nitriles, phenols, and solvents.[7][8][9] Double-gloving provides an additional layer of protection against tears and rapid permeation. Gloves must be changed immediately upon contamination.[10]
Eye & Face Protection	Chemical safety goggles meeting ANSI Z87.1 standards.	Protects against splashes and aerosols. Standard safety glasses are insufficient.[11]
Body Protection	Flame-resistant lab coat.	A lab coat, fully buttoned, protects skin from accidental contact.[11] Clothing worn underneath should be made of natural fibers like cotton.
Respiratory Protection	Required if handling outside of a certified chemical fume hood.	An appropriate respirator may be necessary if there is a risk of generating dust or aerosols and engineering controls are not sufficient.[11][12]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict, sequential protocol is critical for minimizing exposure. The following workflow is designed to be a self-validating system, where each step reinforces the safety of the next.

Step 1: Pre-Handling Preparation

• Designated Area: All handling of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile should occur within a certified chemical fume hood to control vapor and aerosol exposure.[13]

• Assemble Materials: Before bringing the compound into the hood, ensure all necessary equipment (spatulas, glassware, solvents, waste containers) is present to avoid moving in and out of the controlled workspace.

• Verify Emergency Equipment: Confirm that a safety shower and eyewash station are accessible and unobstructed.[6] Ensure an appropriate fire extinguisher is available.[13]

Step 2: Donning PPE

• The process of putting on PPE is as important as the equipment itself. Follow this sequence:

  • Don lab coat and ensure it is fully buttoned.

  • Put on the first pair of nitrile gloves.

  • Put on the second pair of nitrile gloves, ensuring the cuffs go over the sleeves of the lab coat.

  • Don chemical safety goggles.

Step 3: Handling the Compound

• Weighing: If weighing the solid compound, do so within the fume hood. Use smooth, deliberate motions to avoid creating dust.

• Making Solutions: Add the solid to the solvent slowly. Be aware of any potential exothermic reactions.

• Cross-Contamination: Never touch surfaces outside the fume hood—such as door handles, keyboards, or pens—with gloved hands.[10]

Step 4: Post-Handling and Decontamination

• Clean Workspace: Decontaminate all surfaces within the fume hood that may have come into contact with the chemical.

• Doffing PPE: Remove PPE in the reverse order it was put on, being careful not to touch the outside of contaminated items with bare skin.

  • Remove the outer pair of gloves.

  • Remove the lab coat.

  • Remove the inner pair of gloves.

  • Remove safety goggles.

• Hand Washing: Wash hands thoroughly with soap and water immediately after removing all PPE.

Disposal Plan: Managing Contaminated Materials

Improper disposal can lead to environmental contamination and pose a risk to others.[14] All materials contaminated with 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile must be treated as hazardous waste.[15][16][17]

• Solid Waste: This includes contaminated gloves, weigh paper, and paper towels. Place these items in a designated, sealed hazardous waste container.[15][18]

• Liquid Waste: Unused solutions or reaction mixtures should be collected in a clearly labeled, sealed hazardous waste container. Do not pour any amount down the drain.[5]

• Sharps: Contaminated needles or razor blades must be disposed of in a designated sharps container for hazardous chemical waste.

The following diagram illustrates the lifecycle of handling and disposal for this compound and its associated waste.

Caption: Workflow for Safe Handling and Disposal.

This guide provides a robust framework for safely managing 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile in a laboratory setting. By understanding the chemical principles behind the hazards and adhering to these operational and disposal plans, you can build a culture of safety that protects both the researcher and the integrity of the research itself.

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